An In-Depth Technical Guide to 2-Piperidin-4-yl-phenylamine Dihydrochloride
Prepared by: Gemini Scientific Applications For: Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive technical overview of 2-Piperidin-4-yl-phenylamine Dihydrochloride, a key b...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini Scientific Applications
For: Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive technical overview of 2-Piperidin-4-yl-phenylamine Dihydrochloride, a key building block in medicinal chemistry. It details the compound's identification, analytical characterization, handling, and applications, designed to support professionals in research and development.
Core Compound Identification
The foundational step in any research endeavor is the unambiguous identification of the starting materials. 2-Piperidin-4-yl-phenylamine Dihydrochloride is a specific salt form, and its correct identification is crucial for reproducibility and regulatory compliance.
The primary identifier for this compound is its Chemical Abstracts Service (CAS) number. While the free base (2-(piperidin-4-yl)aniline) has its own identifier, the dihydrochloride salt is uniquely registered under:
CAS Number: 220235-34-3
This CAS number specifically refers to the molecule 2-(piperidin-4-yl)aniline protonated at two basic nitrogen sites and complexed with two chloride counter-ions. Using this specific identifier ensures the procurement of the correct material with the desired stoichiometry and salt form, which significantly impacts physical properties like solubility and stability.
Key Identification Parameters
A summary of the essential identification and physicochemical properties is provided below. These parameters are fundamental for calculating molar quantities, preparing solutions, and predicting behavior in various experimental systems.
Analytical Characterization and Quality Control Workflow
Ensuring the identity and purity of a supplied chemical is a cornerstone of scientific integrity. A multi-technique approach is recommended to confirm the structure and assess the purity of 2-Piperidin-4-yl-phenylamine Dihydrochloride.
The following diagram outlines a standard workflow for the quality control (QC) and identification of an incoming batch of this compound.
Synthesis pathways for 2-Piperidin-4-yl-phenylamine dihydrochloride
An In-depth Technical Guide to the Synthesis of 2-Piperidin-4-yl-phenylamine Dihydrochloride Abstract 2-Piperidin-4-yl-phenylamine is a key structural motif and versatile building block in medicinal chemistry, frequently...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Synthesis of 2-Piperidin-4-yl-phenylamine Dihydrochloride
Abstract
2-Piperidin-4-yl-phenylamine is a key structural motif and versatile building block in medicinal chemistry, frequently utilized as a scaffold or linker in the design of novel therapeutic agents.[1] Its architecture, featuring a piperidine ring appended to an aniline core, offers a unique three-dimensional profile that can be pivotal for molecular recognition and optimizing pharmacokinetic properties. This technical guide provides a comprehensive overview of the principal synthetic pathways to 2-Piperidin-4-yl-phenylamine dihydrochloride, designed for researchers and professionals in drug development. The primary focus is a robust and scalable route involving a palladium-catalyzed Suzuki-Miyaura cross-coupling followed by catalytic hydrogenation of the resulting pyridine intermediate. Alternative strategies are also discussed, providing a comparative analysis of methodologies. Each section is grounded in established chemical principles, explaining the causality behind experimental choices and providing detailed, actionable protocols to ensure reproducibility and scientific integrity.
Introduction and Retrosynthetic Analysis
Chemical Structure and Significance
2-Piperidin-4-yl-phenylamine dihydrochloride is an organic salt with the chemical formula C₁₃H₂₂Cl₂N₂. The structure consists of a piperidine ring connected at its 4-position to the ortho-position (C2) of a phenylamine (aniline) ring. The dihydrochloride salt form enhances the compound's stability and aqueous solubility, making it suitable for pharmaceutical applications and easier to handle. The presence of two primary amine groups—one aromatic and one aliphatic—provides two distinct points for further chemical modification, making it a valuable intermediate in the synthesis of more complex molecules, including PROTACs and other targeted therapies.[1]
Retrosynthetic Strategy
A logical retrosynthetic analysis of 2-Piperidin-4-yl-phenylamine identifies two key bond disconnections that inform the primary synthetic strategy. The most practical disconnection is at the piperidine ring itself, envisioning it as being formed from a more readily accessible pyridine precursor. This leads to a 2-(pyridin-4-yl)aniline intermediate. This intermediate can be further disconnected at the C-C bond between the two aromatic rings, suggesting a cross-coupling reaction between a substituted aniline and a pyridine derivative.
Caption: Retrosynthetic analysis of 2-Piperidin-4-yl-phenylamine.
This analysis establishes our primary synthetic pathway: the formation of a C-C bond via Suzuki coupling, followed by the reduction of the pyridine ring to the desired piperidine.
Primary Synthesis Pathway: Suzuki Coupling and Catalytic Hydrogenation
This pathway is often preferred due to its high efficiency, functional group tolerance, and the commercial availability of the starting materials. The overall workflow involves three key stages: protection of the aniline, palladium-catalyzed cross-coupling, reduction of the pyridine ring, and a final deprotection step that concurrently forms the hydrochloride salt.
Caption: Overall workflow for the primary synthesis pathway.
Step 1: Synthesis of N-Boc-2-(pyridin-4-yl)aniline via Suzuki-Miyaura Coupling
The Suzuki-Miyaura reaction is a robust palladium-catalyzed cross-coupling method for forming carbon-carbon bonds.[2] In this step, an aryl halide (N-Boc-2-bromoaniline) is coupled with an organoboron species (pyridine-4-boronic acid).
Causality Behind Experimental Choices:
Protecting Group: The aniline nitrogen is protected with a tert-butyloxycarbonyl (Boc) group. This is crucial to prevent the amine from interfering with the palladium catalyst and to avoid side reactions. The Boc group is stable under the basic conditions of the Suzuki coupling and can be easily removed later.[3]
Catalyst System: A palladium(0) species, often generated in situ from a palladium(II) precatalyst like Pd(OAc)₂, and a phosphine ligand are used. Biarylphosphine ligands such as SPhos or XPhos are highly effective for coupling with electron-rich anilines.[4]
Base and Solvent: An aqueous base (e.g., K₂CO₃ or Cs₂CO₃) is required to activate the boronic acid for transmetalation. A solvent system like 1,4-dioxane or toluene with water is typically employed to dissolve both the organic and inorganic reagents.[4]
Experimental Protocol: Suzuki-Miyaura Coupling
To an oven-dried Schlenk flask, add N-Boc-2-bromoaniline (1.0 eq.), pyridine-4-boronic acid (1.2 eq.), a palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%), and potassium carbonate (2.5 eq.).
Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.
Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 v/v).
Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS analysis indicates complete consumption of the starting aryl bromide.
Cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer sequentially with water and brine.
Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield pure N-Boc-2-(pyridin-4-yl)aniline.
Step 2: Catalytic Hydrogenation of the Pyridine Ring
Catalytic hydrogenation is a classic and effective method for the reduction of aromatic heterocycles like pyridine to their saturated counterparts.[5][6]
Causality Behind Experimental Choices:
Catalyst: Platinum(IV) oxide (PtO₂, Adams' catalyst) is highly effective for pyridine reduction.[7] Palladium on carbon (Pd/C) can also be used, sometimes requiring higher pressures or temperatures.[8]
Solvent and Acidity: The reaction is typically performed in an acidic solvent like glacial acetic acid or in an alcohol with the addition of an acid (e.g., HCl).[7] The acid protonates the pyridine nitrogen, activating the ring towards reduction and preventing catalyst poisoning by the basic nitrogen atom.[9]
Reaction Conditions: The reaction is run under a positive pressure of hydrogen gas (from 50 psi to several atmospheres), often at room temperature.
Experimental Protocol: Catalytic Hydrogenation
Charge a high-pressure hydrogenation vessel (Parr shaker) with N-Boc-2-(pyridin-4-yl)aniline (1.0 eq.) and PtO₂ (5-10 mol% by weight).
Add glacial acetic acid as the solvent.
Seal the vessel, then purge it with hydrogen gas several times.
Pressurize the vessel with hydrogen gas (e.g., 50-70 bar) and shake vigorously at room temperature.[7]
Monitor the reaction by observing hydrogen uptake. Once uptake ceases (typically 6-12 hours), the reaction is complete.
Carefully vent the hydrogen gas and purge the vessel with nitrogen.
Filter the reaction mixture through a pad of Celite to remove the platinum catalyst, washing the pad with methanol.
Concentrate the filtrate under reduced pressure to remove the acetic acid, yielding the crude Boc-protected product.
Step 3: Deprotection and Dihydrochloride Salt Formation
The final step involves the removal of the Boc protecting group from the aniline nitrogen. This is conveniently achieved under acidic conditions, which simultaneously protonates both nitrogen atoms to form the stable dihydrochloride salt.[10]
Causality Behind Experimental Choices:
Reagent: A solution of hydrochloric acid in an organic solvent, such as 4M HCl in 1,4-dioxane or methanolic HCl, is ideal.[11][12] This provides acidic conditions strong enough to cleave the Boc group while allowing for easy precipitation and isolation of the final salt.
Mechanism: The acid protonates the carbamate, leading to its fragmentation into the free amine, carbon dioxide, and a stable tert-butyl cation.[10]
Experimental Protocol: Deprotection and Salt Formation
Dissolve the crude Boc-protected amine from the previous step in a minimal amount of a suitable solvent like methanol or 1,4-dioxane.
Cool the solution in an ice bath.
Slowly add an excess of 4M HCl in 1,4-dioxane (or a saturated solution of HCl in diethyl ether).
Stir the mixture at room temperature for 1-4 hours.[10][11] Monitor the deprotection by TLC or LC-MS.
The product, 2-Piperidin-4-yl-phenylamine dihydrochloride, will typically precipitate as a white or off-white solid.
Collect the solid by filtration, wash with cold diethyl ether to remove any non-polar impurities, and dry under vacuum.
Alternative Synthetic Strategies
While the primary pathway is highly effective, other strategies can be considered, particularly for the synthesis of analogues.
Reductive Amination
Reductive amination is a powerful C-N bond-forming reaction but is less direct for this specific target's C-C bond linkage.[13] A theoretical approach could involve the reductive amination of a pre-synthesized 2-(4-oxopiperidin-1-yl)aniline derivative. However, the synthesis of this keto-aniline precursor is non-trivial. More commonly, reductive amination is used to synthesize related structures, for instance by reacting N-Boc-4-piperidinone with aniline to produce N-Boc-4-(phenylamino)piperidine, a structural isomer of the protected target intermediate.[11][14]
Synthesis from Piperidone Derivatives via Organometallic Addition
An alternative C-C bond formation strategy involves the addition of an organometallic reagent to a piperidone.
Grignard/Organolithium Addition: A protected 2-lithioaniline (generated from a protected 2-bromoaniline via lithium-halogen exchange) could be added to N-Boc-4-piperidone.
Dehydration and Reduction: The resulting tertiary alcohol would then be dehydrated to the corresponding tetrahydropyridine derivative, followed by reduction of the double bond to form the desired C-C linked product.
This route is more complex, often involves cryogenic conditions, and may suffer from lower overall yields compared to the Suzuki-based pathway.
Comparative Analysis of Synthetic Pathways
Parameter
Primary Pathway (Suzuki + Hydrogenation)
Alternative (Organometallic Addition)
Overall Yield
Generally good to excellent
Moderate to low
Scalability
High; processes are well-established in industry
Moderate; requires strict control of reactive intermediates
Starting Materials
Commercially available and relatively inexpensive
Requires generation of highly reactive organometallic reagents
Robustness
High; tolerant of a wide range of functional groups
Lower; sensitive to moisture and air
Safety/Handling
Requires handling of hydrogen gas and catalysts
Involves pyrophoric organolithium reagents
Number of Steps
3-4 steps (including protection)
4-5 steps (including deprotection)
Conclusion
The synthesis of 2-Piperidin-4-yl-phenylamine dihydrochloride is most reliably and efficiently achieved through a multi-step sequence commencing with the Suzuki-Miyaura coupling of N-Boc-2-bromoaniline and pyridine-4-boronic acid. This is followed by a robust catalytic hydrogenation of the pyridine ring and a final, straightforward acidic deprotection to yield the target compound as its dihydrochloride salt. This pathway is characterized by high yields, operational simplicity, and scalability, making it the preferred method in both academic and industrial settings. The detailed protocols and mechanistic rationale provided in this guide offer a comprehensive framework for the successful synthesis and future application of this important chemical entity.
References
Fentanyl Synthesis Using N-BOC-4-Piperidinone - DTIC. (n.d.). Retrieved from [Link]
Reddymasu, S., Kalluri, V. S. R., & Rudraraju, R. R. (2015). Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst. International Journal of Pharmaceutical Sciences and Research.
Li, J. J., et al. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorganic & Medicinal Chemistry Letters, 14(14), 3857-3860.
Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]
Caddick, S., et al. (n.d.). Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. Retrieved from [Link]
Schepmann, D., et al. (2019). Synthesis of Aminoethyl‐Substituted Piperidine Derivatives as σ1 Receptor Ligands with Antiproliferative Properties. Archiv der Pharmazie, 352(11-12), 1900192.
ResearchGate. (n.d.). Synthesis of piperidines via the hydrogenation of pyridines. Retrieved from [Link]
Matassini, C., Clemente, F., & Goti, A. (n.d.). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Retrieved from [Link]
Cramer, N., et al. (2025). Iridium(III)-catalysed ionic hydrogenation of pyridines to multisubstituted piperidines.
Wünsch, B., et al. (2025). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Archiv der Pharmazie.
Kotha, S., et al. (2024). Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow. Organic Process Research & Development.
Google Patents. (n.d.). CN104628627A - Method for synthesizing 1-boc-4-aminopiperidine.
Margetić, D., & Đud, M. (2017). Solvent-Free Mechanochemical Deprotection of N-Boc Group. International Journal of Organic Chemistry, 7, 140-144.
Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]
Gassama, A., & Diatta, A. (2015). Synthesis of N-Substituted piperidines from piperidone. Journal de la Société Ouest-Africaine de Chimie.
Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. (n.d.). Retrieved from [Link]
High-Throughput Experimentation of the Buchwald-Hartwig Amination for Reaction Scouting and Guided Synthesis. (n.d.). Retrieved from [Link]
Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes. (n.d.). Retrieved from [Link]
Ananikov, V. P., et al. (2019). Reductive Amination in the Synthesis of Pharmaceuticals. Chemical Reviews, 119(23), 11669-11776.
Piperidine Synthesis. - DTIC. (2025, June 4). Retrieved from [Link]
Synthesis, Characterization of Substituted Piperdin-4-ones with Dichloro(cyclooctadiene)palladium(II). (2013, November 8). Chemical Science Transactions.
Synthesis of Novel Piperidine Building Blocks and their Use for the Preparation of Donepezil Analogues. (n.d.). Retrieved from [Link]
Gatiatulin, A., et al. (2023).
Organic Chemistry Portal. (n.d.). Synthesis of piperidines. Retrieved from [Link]
Efficient deprotection of Boc group in amines and sulfamides using Dawson heteropolyacid catalyst. (n.d.). Retrieved from [Link]
Mild deprotection of the N-tert‐butyloxycarbonyl (N-Boc) group using oxalyl chloride. (n.d.). Retrieved from [Link]
PubChem. (n.d.). 2-(Piperidin-4-yl)phenol hydrochloride. Retrieved from [Link]
Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. (2024, April 29). Journal of Organic and Pharmaceutical Chemistry Research.
Cramer, N., et al. (n.d.). Iridium(III)-Catalyzed Ionic Hydrogenation of Pyridines to Multi-Substituted Piperidines. ChemRxiv.
Google Patents. (n.d.). US4179569A - N-(4-piperidinyl)-N-phenylamides.
Chemical Review and Letters. (2021, October 30). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Retrieved from [Link]
Mechanism of Action of 2-Piperidin-4-yl-phenylamine 2HCl
The following technical guide details the mechanism of action (MoA), chemical utility, and experimental protocols for 2-Piperidin-4-yl-phenylamine 2HCl . Technical Guide for Research & Development Core Identity & Chemica...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the mechanism of action (MoA), chemical utility, and experimental protocols for 2-Piperidin-4-yl-phenylamine 2HCl .
Technical Guide for Research & Development
Core Identity & Chemical Significance
2-Piperidin-4-yl-phenylamine 2HCl (CAS: 920966-01-4) is a specialized bioactive scaffold characterized by an ortho-substituted aniline moiety linked to a piperidine ring. Unlike its para-substituted isomer (a precursor for ALK inhibitors like Ceritinib) or meta-substituted isomer (a precursor for PARP inhibitors like Niraparib), this ortho-isomer possesses a unique topology that allows it to function as a privileged scaffold for Vesicular Acetylcholine Transporter (VAChT) inhibitors and Spiroindoline precursors .
Topology: The ortho positioning of the amine and piperidine groups creates a "pre-cyclized" conformation. This proximity is critical for its reactivity, allowing it to undergo oxidative cyclization to form spiro[indoline-3,4'-piperidine] derivatives.
Role: It acts as both a pharmacophore (binding directly to VAChT) and a synthetic intermediate (for generating rigid spiro-fused insecticides and probes).
Biological Mechanism of Action: VAChT Inhibition
The primary pharmacological activity of 2-Piperidin-4-yl-phenylamine and its derivatives lies in the modulation of cholinergic signaling via the Vesicular Acetylcholine Transporter (VAChT) . This mechanism is particularly relevant in the development of novel agrochemicals (insecticides) and neurobiological probes.
Target Interaction: The VAChT Blockade
VAChT is a proton/antiport transporter responsible for loading acetylcholine (ACh) into synaptic vesicles at the presynaptic terminal.
Binding Site: 2-Piperidin-4-yl-phenylamine derivatives bind to a distinct allosteric or orthosteric site on VAChT, overlapping with the binding site of Vesamicol (the classical VAChT inhibitor).
Inhibition Mode: The compound locks the transporter in an inactive conformation or sterically occludes the ACh uptake channel.
Consequence: By preventing ACh loading, the synaptic vesicles remain "empty." When the action potential arrives and vesicles fuse with the membrane, no neurotransmitter is released into the synaptic cleft.
Physiological Cascade (Cholinergic Failure)
Presynaptic Block: The compound enters the presynaptic neuron (often requiring specific lipophilicity or transport).
Vesicular Depletion: It inhibits VAChT, halting the refill of synaptic vesicles.
Synaptic Silence: Upon stimulation, the neuron releases empty vesicles (quantal content drops to zero).
Postsynaptic Failure: Nicotinic (nAChR) and Muscarinic (mAChR) receptors on the postsynaptic membrane are not activated.
Systemic Effect: In target organisms (e.g., insects), this leads to flaccid paralysis and death. In mammalian research, it serves as a tool to silence cholinergic tone.
Visualization of Signaling Pathway
The following diagram illustrates the interruption of cholinergic transmission by VAChT inhibition.
Caption: Schematic of VAChT inhibition. The compound blocks the transport of cytosolic ACh into vesicles, leading to the release of empty vesicles and subsequent synaptic failure.
Chemical Mechanism: The Spiroindoline Cyclization
For synthetic chemists, the "mechanism" of this compound often refers to its reactivity as a precursor. The ortho-amino group is perfectly positioned to attack the piperidine ring (typically after oxidation or functionalization) to form a Spiroindoline core.
Reaction Logic: The 2-Piperidin-4-yl-phenylamine scaffold is an "acyclic" analogue of spiroindolines.
Transformation: Under oxidative conditions (or via specific linkers), the aniline nitrogen can form a bond with the C3 of the piperidine (if functionalized) or cyclize via a methylene bridge to form the spiro[indoline-3,4'-piperidine] system.
Significance: Spiroindolines are a potent class of insecticides (e.g., related to Syngenta's Plinazolin technology research). This 2HCl salt is the raw material for synthesizing these complex targets.
Caption: Synthetic transformation from the flexible acyclic scaffold to the rigid spiroindoline core.
Experimental Protocols
To validate the mechanism of action in a research setting, the following protocols are recommended.
VAChT Binding Assay (Radioligand Displacement)
Purpose: To determine the affinity (
) of the compound for VAChT.
Reagents:
Source Tissue: Synaptic vesicles isolated from Torpedo electric organ or rat brain striatum.
Radioligand:
-Vesamicol (Specific VAChT inhibitor).
Test Compound: 2-Piperidin-4-yl-phenylamine 2HCl (dissolved in water/buffer).
Protocol:
Preparation: Resuspend synaptic vesicles in binding buffer (110 mM potassium tartrate, 20 mM HEPES, pH 7.4).
Incubation: Mix 50 µg vesicular protein with 5 nM
-Vesamicol and varying concentrations of the test compound ( M to M).
Equilibrium: Incubate at 25°C for 60 minutes.
Termination: Filter rapidly through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine. Wash 3x with ice-cold buffer.
Analysis: Measure radioactivity via liquid scintillation counting. Plot displacement curves to calculate
and .
Chemical Purity & Stability Check
Since the 2HCl salt is hygroscopic and prone to oxidation (aniline group), verify integrity before use.
Solubility: Dissolve in
to 100 mM (Stock). Solution should be clear and colorless/pale yellow.
Storage: Store stock at -20°C. Avoid repeated freeze-thaw cycles to prevent aniline oxidation (browning).
Summary of Key Data
Feature
Description
Primary Target
Vesicular Acetylcholine Transporter (VAChT)
Mechanism
Inhibition of ACh uptake into synaptic vesicles
Chemical Role
Precursor for Spiroindoline insecticides; Acyclic analogue
Key Isomerism
Ortho-isomer (2-position). Distinct from Para (ALK inhibitors) and Meta (PARP inhibitors).
CAS Number
920966-01-4
Molecular Weight
249.18 g/mol (as 2HCl salt)
References
Sluder, A., et al. (2012). Spiroindolines Identify the Vesicular Acetylcholine Transporter as a Novel Target for Insecticide Action. PLoS ONE , 7(5), e34712.
Syngenta Crop Protection. (2017). 26th ISHC Congress Abstracts: 2-Piperidin-4-yl-phenylamine derivatives as spiroindoline precursors. University of St Andrews .
PubChem. (n.d.). Compound Summary: 2-(piperidin-4-yl)aniline. National Library of Medicine .
Exploratory
A Technical Guide to the Initial Biological Activity Screening of 2-Piperidin-4-yl-phenylamine 2HCl
Executive Summary This guide outlines a comprehensive, multi-tiered strategy for the initial biological activity screening of the novel compound, 2-Piperidin-4-yl-phenylamine 2HCl. The proposed screening cascade is desig...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide outlines a comprehensive, multi-tiered strategy for the initial biological activity screening of the novel compound, 2-Piperidin-4-yl-phenylamine 2HCl. The proposed screening cascade is designed to efficiently characterize the compound's foundational safety profile, identify primary biological activities, and establish a preliminary understanding of its selectivity. By integrating cytotoxicity profiling, hypothesis-driven target-based screening, and relevant phenotypic assays, this workflow aims to de-risk early-stage development and provide a robust data package for informed decision-making. The strategy emphasizes a logical progression from broad, foundational assays to more specific, hypothesis-testing experiments, ensuring that resources are focused on compounds with the most promising therapeutic potential.
Introduction to 2-Piperidin-4-yl-phenylamine 2HCl
Chemical Structure and Scaffold Analysis
The compound of interest, 2-Piperidin-4-yl-phenylamine, is a small molecule featuring two key structural motifs: a piperidine ring and a phenylamine group. The piperidine scaffold is a highly privileged structure in medicinal chemistry, present in a wide range of clinically approved drugs targeting the central nervous system (CNS), cancer, and infectious diseases.[1] Its presence often enhances druggability by improving pharmacokinetic properties and providing a versatile scaffold for chemical modification.[1][2] The phenylamine moiety is also a common feature in pharmacologically active compounds.
Given these structural alerts, 2-Piperidin-4-yl-phenylamine is hypothesized to interact with biological targets commonly modulated by such scaffolds. These include, but are not limited to:
G-Protein Coupled Receptors (GPCRs): Particularly aminergic receptors such as dopamine, serotonin, and adrenergic receptors, due to the structural similarity to many known CNS-active agents.[3]
Ion Channels: The piperidine motif is found in various ion channel modulators.[4]
Kinases: Certain kinase inhibitors incorporate piperidinyl moieties to interact with the kinase domain.[3]
The compound is supplied as a dihydrochloride (2HCl) salt, which typically enhances aqueous solubility and stability, making it amenable to standard in vitro biological assay formats.
Rationale for a Structured Screening Approach
Embarking on the biological evaluation of a novel chemical entity requires a systematic approach to maximize the generation of meaningful data while minimizing resource expenditure. A well-designed screening cascade serves as a funnel, progressively refining our understanding of a compound's activity.[5] This process begins with broad assessments of safety and promiscuity, followed by primary screens to identify potential "hits," and concludes with secondary and selectivity assays to confirm and characterize those hits.[6][7] This structured methodology ensures that decisions to advance or terminate a compound are based on a comprehensive and logically acquired dataset.[5]
The Strategic Screening Cascade
The proposed screening cascade is a four-phase process designed to efficiently triage the compound from initial profiling to confirmed hit with a preliminary selectivity assessment.
Caption: The overall four-phase screening cascade for 2-Piperidin-4-yl-phenylamine 2HCl.
Phase 1: Foundational Profiling
The initial phase is critical for establishing the compound's basic cellular compatibility and flagging potential liabilities that could confound downstream results.
General Cytotoxicity Assessment
Objective: To determine the concentration range at which the compound exhibits toxicity to cells. This is essential for distinguishing true target-specific effects from non-specific cell death and for establishing a maximum concentration for subsequent assays.[8][9]
Protocol: MTT Cell Viability Assay
Cell Preparation: Seed a relevant cell line (e.g., HEK293 for general toxicity, or a neuron-like cell line like SH-SY5Y if CNS effects are hypothesized) in a 96-well plate at a density of 5,000-10,000 cells/well. Incubate for 24 hours at 37°C, 5% CO2.[10]
Compound Treatment: Prepare a serial dilution of 2-Piperidin-4-yl-phenylamine 2HCl (e.g., from 100 µM down to 1 nM). Remove the culture medium from the cells and add the compound dilutions. Include vehicle-only (e.g., 0.1% DMSO) and untreated controls.[11]
Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.[10]
Assay: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours. The viable cells will reduce the yellow MTT to purple formazan crystals.[10]
Data Acquisition: Remove the medium and dissolve the formazan crystals in 100 µL of DMSO. Measure the absorbance at 570 nm using a plate reader.
Analysis: Calculate cell viability as a percentage relative to the vehicle control. Plot the dose-response curve to determine the CC50 (Concentration causing 50% cytotoxicity).
Promiscuity and Interference Screening
Objective: To identify if the compound is a Pan-Assay Interference Compound (PAINS) or prone to aggregation. PAINS are chemical structures known to interfere with assay readouts through various non-specific mechanisms, leading to false positives.[12][13] Early identification of these compounds saves significant resources.[14]
Methodology: Computational and Experimental
Computational Filtering: The chemical structure of 2-Piperidin-4-yl-phenylamine should be run through established PAINS filters. Several software tools and web servers are available for this purpose.[15][16]
Aggregation Assay: A simple experimental method involves measuring activity in the presence and absence of a non-ionic detergent (e.g., 0.01% Triton X-100). True activity should be unaffected by the detergent, whereas activity from aggregation-based inhibition will be significantly reduced.
Parameter
Assay
Purpose
Decision Point
Cytotoxicity
MTT / CellTiter-Glo
Determine CC50
Proceed with screening at concentrations ≤ CC50/10
Promiscuity
PAINS Filter / Aggregation Assay
Flag non-specific interference
Deprioritize if compound is a known PAINS substructure or shows aggregation
Table 1: Decision matrix for Phase 1 foundational profiling.
Phase 2: Primary Screening – Hypothesis-Driven Hit Identification
Based on the scaffold analysis, a dual-pronged primary screening approach targeting both a specific molecular class and a relevant cellular phenotype is recommended.
Target-Based Assay: GPCR Radioligand Binding
Objective: To determine if the compound binds to a representative GPCR target. Given the structural alerts for CNS activity, the Dopamine D2 receptor (D2R) serves as an excellent initial target. Radioligand binding assays are a gold standard for quantifying ligand-receptor interactions.[17][18]
Protocol: D2 Receptor Competitive Binding Assay
Membrane Preparation: Use commercially available cell membranes prepared from a cell line stably overexpressing the human D2 receptor or prepare them in-house.[19][20]
Assay Setup: In a 96-well plate, combine the D2R membranes (e.g., 10-20 µg protein/well), a fixed concentration of a suitable radioligand (e.g., [3H]-Spiperone at its Kd concentration), and the test compound across a range of concentrations (e.g., 10 µM to 0.1 nM).[19]
Controls: Include wells for total binding (radioligand + membranes only) and non-specific binding (radioligand + membranes + a high concentration of a known D2R antagonist like Haloperidol).
Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.[19]
Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the unbound. Wash the filters with ice-cold buffer.[19]
Data Acquisition: Dry the filter mats, add scintillation cocktail, and count the radioactivity in a scintillation counter.
Analysis: Calculate the percent inhibition of specific binding at each compound concentration. A significant inhibition (typically >50% at 10 µM) qualifies the compound as a primary hit.
Phenotypic Assay: Neurite Outgrowth
Objective: To assess the compound's effect on a complex cellular process relevant to neurobiology. Neurite outgrowth assays are a common phenotypic screen to identify compounds that may promote neuronal health or regeneration.[21][22]
Protocol: High-Content Imaging of Neurite Outgrowth
Cell Preparation: Seed a neuroblastoma cell line (e.g., SH-SY5Y or PC12) or iPSC-derived neurons onto 96- or 384-well imaging plates coated with an appropriate substrate (e.g., poly-D-lysine).[23][24]
Differentiation and Treatment: Induce neuronal differentiation using a suboptimal concentration of a growth factor (e.g., NGF for PC12 cells or retinoic acid for SH-SY5Y cells). Concurrently, treat the cells with 2-Piperidin-4-yl-phenylamine 2HCl across a non-toxic concentration range.[21]
Incubation: Incubate for 48-72 hours to allow for neurite extension.[24]
Staining: Fix the cells and stain with an antibody against a neuronal marker (e.g., β-III Tubulin) and a nuclear counterstain (e.g., DAPI).[24]
Image Acquisition: Use a high-content imaging system to automatically acquire images from multiple fields per well.
Analysis: Utilize image analysis software to quantify neuronal morphology, measuring parameters like total neurite length, number of branches, and number of neurite-bearing cells.[25] A statistically significant increase or decrease in neurite outgrowth compared to vehicle controls identifies the compound as a hit.
Phase 3: Hit Confirmation and Characterization
Any compound identified as a "hit" in Phase 2 must undergo rigorous confirmation to rule out false positives and to quantify its potency.
Dose-Response and Potency Determination
Objective: To confirm the activity observed in the single-point primary screen and to determine the compound's potency (IC50 for inhibition or EC50 for activation).
Methodology: Repeat the primary assay in which the hit was identified, but with a more extensive, narrower concentration range (e.g., 10-12 points in a semi-log dilution series centered around the estimated active concentration). Fit the resulting data to a sigmoidal dose-response curve to calculate the IC50 or EC50 value.
Orthogonal Assay Validation
Objective: To confirm the hit's activity using a different assay technology that measures a distinct biological endpoint. This is crucial for ensuring the observed activity is not an artifact of the primary assay format.[7]
Example: If the primary hit came from the D2R binding assay (a measure of target engagement), a suitable orthogonal assay would be a functional assay that measures the downstream consequences of receptor binding.
Protocol: cAMP Functional Assay
Principle: The D2 receptor is a Gαi-coupled GPCR, meaning its activation inhibits adenylyl cyclase and leads to a decrease in intracellular cyclic AMP (cAMP).[26]
Assay Setup: Use a cell line expressing the D2 receptor. Pre-stimulate the cells with forskolin to raise basal cAMP levels.
Treatment: Add the test compound in a full dose-response curve. An antagonist will block the ability of a known D2 agonist (e.g., Quinpirole) to decrease cAMP levels.
Detection: Lyse the cells and measure cAMP levels using a commercially available kit, such as HTRF, luminescence-based (e.g., GloSensor), or ELISA formats.[27][28][29]
Analysis: A confirmed hit would demonstrate a dose-dependent ability to modulate the D2 agonist response, providing functional validation of the binding activity.
Caption: Workflow for hit confirmation and validation.
Phase 4: Preliminary Selectivity Profiling
Objective: To assess the compound's specificity for its intended target versus closely related targets. High selectivity is often crucial for minimizing off-target side effects.[30][31] Early assessment of selectivity helps prioritize compounds for further development.[32][33]
Methodology: Counter-Screening
If the compound is a confirmed hit on the D2 receptor, it should be tested in binding assays for other closely related aminergic GPCRs, such as:
Dopamine D1 and D3 receptors
Serotonin receptors (e.g., 5-HT1A, 5-HT2A)
Adrenergic receptors (e.g., alpha1, alpha2)
The same competitive binding assay format can be used, simply by substituting the receptor membrane preparation and corresponding radioligand.
Target
IC50 (nM)
Fold Selectivity (vs. D2)
Dopamine D2
50
-
Dopamine D1
>10,000
>200x
Dopamine D3
450
9x
Serotonin 5-HT2A
2,500
50x
Table 2: Example of a preliminary selectivity profile for a confirmed D2 receptor hit.
Summary and Next Steps
This technical guide presents a logical and efficient cascade for the initial biological screening of 2-Piperidin-4-yl-phenylamine 2HCl. By following this phased approach, researchers can:
Establish a safe therapeutic window by assessing cytotoxicity.
Eliminate compounds prone to assay interference.
Identify primary hits through parallel target-based and phenotypic screens.
Rigorously confirm hits and determine their potency.
Gain early insights into target selectivity.
A compound that successfully navigates this cascade, demonstrating potent on-target activity, functional confirmation, and a favorable selectivity profile, becomes a high-quality lead candidate. Subsequent steps would involve more extensive selectivity profiling (e.g., against a broad panel of receptors and enzymes), in vitro ADME (Absorption, Distribution, Metabolism, Excretion) profiling, and ultimately, evaluation in in vivo models of disease.
References
A Rapid, Inexpensive High Throughput Screen Method for Neurite Outgrowth. PMC. Available at: [Link]
Understanding Compound Selectivity Profiling: A Key Component in Drug Development. (2026, February 16). Eurofins Discovery. Available at: [Link]
Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs. Available at: [Link]
High-throughput neurite outgrowth assay using GFP-labeled iPSC-derived neurons. PMC. Available at: [Link]
A three-stage biophysical screening cascade for fragment-based drug discovery. PubMed. Available at: [Link]
A Rapid, Inexpensive High Throughput Screen Method for Neurite Outgrowth. (2010, December 13). Bentham Science. Available at: [Link]
Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. PMC. Available at: [Link]
Neurotoxicity & Neuronal Development Assessment with iPSC Neurite Outgrowth Assay. Molecular Devices. Available at: [Link]
Building GPCR screening cascades for lead generation. (2014, May 6). Drug Target Review. Available at: [Link]
CETSA Selectivity Profiling: Powerful Drug Discovery Insights. Pelago Bioscience. Available at: [Link]
GPCR Membrane Ligand Binding Assay Development. Multispan, Inc. Available at: [Link]
Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023, April 4). IJNRD. Available at: [Link]
A screening cascade designed to make maximum use of in vitro systems to... ResearchGate. Available at: [Link]
Cytotoxicity Assays | Life Science Applications. Opentrons. Available at: [Link]
Cellular Selectivity Profiling: Unveiling Novel Interactions and More Accurate Compound Specificity. (2025, September 11). Promega Connections. Available at: [Link]
How to Develop a Successful in vitro Screening Strategy. Sygnature Discovery. Available at: [Link]
GPCR-radioligand binding assays. PubMed. Available at: [Link]
Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. (2017, December 4). ACS Publications. Available at: [Link]
Screening Cascade Development Services. Concept Life Sciences. Available at: [Link]
Target-specific compound selectivity for multi-target drug discovery and repurposing. (2022, September 23). PMC. Available at: [Link]
Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023, February 2). MDPI. Available at: [Link]
A Rapid Survival Assay to Measure Drug-Induced Cytotoxicity and Cell Cycle Effects. PMC. Available at: [Link]
Innovative functional cAMP assay for studying G protein-coupled receptors: application to the pharmacological characterization of GPR17. PMC. Available at: [Link]
A Propagated Skeleton Approach to High Throughput Screening of Neurite Outgrowth for In Vitro Parkinson's Disease Modelling. (2021, April 17). MDPI. Available at: [Link]
Improving Selectivity in Drug Design. (2022, March 4). AZoLifeSciences. Available at: [Link]
Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discov. SciELO. Available at: [Link]
Data Sheet Radioligand Binding Assay Protocol. Gifford Bioscience. Available at: [Link]
Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). (2017, November 20). Assay Guidance Manual - NCBI. Available at: [Link]
cAMP Hunter™ eXpress GPCR Assay. Eurofins DiscoverX. Available at: [Link]
Pharmacological Applications of Piperidine Derivatives. (2023, February 9). Encyclopedia.pub. Available at: [Link]
Pan-assay interference compounds | 33 Publications | 164 Citations | Top Authors | Related Topics. SciSpace. Available at: [Link]
AICs and PAINS: Mechanisms of Assay Interference. (2022, May 7). Drug Hunter. Available at: [Link]
Pharmacological properties of natural piperidine derivatives. ResearchGate. Available at: [Link]
Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025, October 21). PubMed. Available at: [Link]
Eurofins DiscoverX GPCR Assays. (2020, June 15). YouTube. Available at: [Link]
Design, synthesis, and biological evaluation of 2-arylamino-4-(piperidin-4-yloxy)pyrimidines as potent EGFRT790M/L858R inhibitors to treat non-small cell lung cancer. (2022, November 15). PubMed. Available at: [Link]
Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. (2025, October 16). PMC. Available at: [Link]
Synthesis and In Vitro Biological Activity of [1-(Substituted-benzoyl)-piperidin-4-yl]-(2,4-difluoro-phenyl)-methanone Oximes. (2017, June 8). ResearchGate. Available at: [Link]
2-(Piperidin-4-yl)acetamides as Potent Inhibitors of Soluble Epoxide Hydrolase with Anti-Inflammatory Activity. PMC. Available at: [Link]
Pharmacological Profiling of Novel 2-Piperidin-4-yl-phenylamine Derivatives
An In-Depth Technical Guide From Structural Scaffold to Therapeutic Candidate: A Comprehensive Profiling Strategy Executive Summary & Structural Rationale The 2-Piperidin-4-yl-phenylamine scaffold represents a privileged...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide
From Structural Scaffold to Therapeutic Candidate: A Comprehensive Profiling Strategy
Executive Summary & Structural Rationale
The 2-Piperidin-4-yl-phenylamine scaffold represents a privileged structural motif in medicinal chemistry, characterized by an ortho-substituted aniline linked to a piperidine ring. This bidentate structure offers unique pharmacological versatility, bridging the gap between classical G-Protein Coupled Receptor (GPCR) ligands and modern Kinase inhibitors.
While recently highlighted in agrochemical research for Vesicular Acetylcholine Transporter (VAChT) inhibition (Syngenta, 2017), this scaffold's physicochemical properties—specifically the basic piperidine nitrogen (
) and the aromatic aniline moiety—necessitate a rigorous profiling regimen to deconvolve human therapeutic targets from off-target liabilities.
This guide outlines a systematic pharmacological profiling workflow, moving from target identification to safety assessment, specifically tailored for the unique molecular liabilities of this class.
Structural Logic & Target Deconvolution
The Pharmacophore Hypothesis
The 2-Piperidin-4-yl-phenylamine core mimics several endogenous and synthetic bioactive ligands. Its profiling must address three primary pharmacological spaces:
Kinase Inhibition (The "Hinge Binder" Hypothesis):
The 2-aminophenyl motif is structurally homologous to the adenine ring of ATP. In inhibitors like Ceritinib (ALK inhibitor) or Tofacitinib (JAK inhibitor), similar piperidine-aniline motifs function as hinge binders or solvent-front extenders.
Critical Assay: KinomeScan™ or LanthaScreen™ Eu Kinase Binding.
GPCR Modulation (The "Monoamine" Hypothesis):
The basic nitrogen of the piperidine ring mimics the protonated amine of dopamine, serotonin, and acetylcholine.
Transporter Blockade (The "VAChT" Hypothesis):
Based on the Syngenta spiroindoline data, acyclic analogs like 2-Piperidin-4-yl-phenylamine can inhibit VAChT, blocking acetylcholine storage.
Critical Assay:
-Vesamicol displacement assay.
In Vitro Profiling Protocols
Primary Screen: Kinase Selectivity Profiling
Objective: Determine if the derivative acts as an ATP-competitive inhibitor.
Methodology: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)
Compound Preparation: Dilute 2-Piperidin-4-yl-phenylamine derivatives in 100% DMSO to 100X final concentration. Acoustic dispense 50 nL into 384-well plates.
Enzyme Addition: Add 5 µL of Kinase/Antibody mixture in Kinase Buffer A (50 mM HEPES pH 7.5, 10 mM
, 1 mM EGTA, 0.01% Brij-35). Incubate 15 min at RT.
Tracer Addition: Add 5 µL of Alexa Fluor® 647-labeled Tracer.
Equilibration: Incubate for 60 min at RT in the dark.
Detection: Read fluorescence at 665 nm (Acceptor) and 615 nm (Donor) on a multimode plate reader (e.g., PerkinElmer EnVision).
Analysis: Calculate TR-FRET ratio (
). Plot % Inhibition vs. log[Compound].
Secondary Screen: VAChT Functional Validation
Objective: Assess functional blockade of acetylcholine storage, validating the specific "Syngenta-type" activity.
Methodology: PC12 Cell
-Acetylcholine Uptake
Cell Culture: Differentiate PC12 cells with NGF (50 ng/mL) for 5 days to induce cholinergic phenotype.
Loading: Incubate cells with
-Choline (precursor) for 30 min to synthesize intracellular -ACh.
Treatment: Wash cells, then treat with test compounds (0.1 nM - 10 µM) or Vesamicol (positive control) for 15 min.
Stimulation: Depolarize cells with High-
buffer (50 mM KCl) to trigger exocytosis.
Quantification: Measure residual intracellular
-ACh via liquid scintillation counting.
Interpretation: A decrease in quantal release suggests VAChT blockade (vesicles empty).
Safety Pharmacology: The "Piperidine Liability"
The piperidine moiety introduces specific toxicological risks that must be profiled early.
hERG Channel Inhibition (Cardiotoxicity)
Piperidine derivatives are notorious for trapping in the hERG channel pore due to the basic nitrogen interacting with aromatic residues (Tyr652/Phe656).
Protocol: Automated Patch Clamp (QPatch).
Threshold:
is desired.
Phospholipidosis (Lysosomal Trapping)
Cationic amphiphilic drugs (CADs) like these derivatives accumulate in lysosomes, causing phospholipidosis.
Assay: HCS LipidTox™ Red phospholipidosis detection in HepG2 cells.
Readout: High-content imaging of fluorescent phospholipid accumulation.
Data Visualization & Workflow
Pharmacological Profiling Workflow
The following diagram illustrates the decision matrix for profiling a novel 2-Piperidin-4-yl-phenylamine derivative.
Figure 1: Decision matrix for profiling 2-Piperidin-4-yl-phenylamine derivatives, prioritizing Kinase and GPCR deconvolution before safety assessment.
Mechanistic Pathway: VAChT Inhibition
If the derivative follows the Syngenta phenotype (VAChT inhibition), the mechanism involves the disruption of cholinergic transmission.
Figure 2: Mechanism of Action for VAChT inhibition. The derivative blocks the uptake of cytosolic ACh into synaptic vesicles, depleting the releasable pool.
Quantitative Data Summary (Template)
When reporting profiling data for this scaffold, use the following standardized table format to ensure comparability across derivatives.
Assay Category
Metric
Target
Threshold for Lead
Notes
Primary Potency
/
VAChT / Kinase
Check for mode of inhibition (competitive vs. allosteric).
Selectivity
Ratio
vs. hERG
Critical safety margin.
Physicochem
LogD
Lipophilicity
Optimal for CNS penetration (if desired).
Safety
hERG
Avoid QT prolongation risk.
Safety
AC50
Phospholipidosis
Avoid lysosomal accumulation.
References
Maienfisch, P. (2017).[1] Synthesis and Properties of novel Spiroindoline Insecticides. 26th ISHC Congress - Book of Abstracts, University of St Andrews. Link
Source of the specific "2-Piperidin-4-yl-phenylamine" nomenclature in the context of VAChT inhibitors.
Gu, H., et al. (2001). Stable expression of biogenic amine transporters reveals differences in inhibitor sensitivity, kinetics, and ion dependence. Journal of Biological Chemistry. Link
Foundational protocols for characterizing amine transporter inhibitors.
Marszalek, J., et al. (2016). Pharmacological Profile of Second-Generation ALK Inhibitors. Clinical Cancer Research. Link
Reference for kinase profiling of piperidine-aniline scaffolds (Ceritinib analogs).
Ploemen, J.P., et al. (2004). Use of human hepatoma cells for the in vitro prediction of drug-induced phospholipidosis. Archives of Toxicology. Link
Standard protocols for assessing phospholipidosis risk in c
A Technical Guide to the Spectroscopic Characterization of 2-Piperidin-4-yl-phenylamine Dihydrochloride
Prepared by: Gemini, Senior Application Scientist Introduction: The Importance of Structural Verification In the landscape of modern drug discovery and materials science, the precise characterization of molecular entitie...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Introduction: The Importance of Structural Verification
In the landscape of modern drug discovery and materials science, the precise characterization of molecular entities is a foundational requirement for advancing research. 2-Piperidin-4-yl-phenylamine is a versatile bifunctional molecule, featuring both a primary aromatic amine and a secondary aliphatic amine. This structural motif makes it a valuable building block for synthesizing complex chemical libraries targeting a range of biological endpoints or for creating novel polymers and functional materials.[1][2]
The compound is frequently supplied and utilized as a dihydrochloride (2HCl) salt to enhance its stability and aqueous solubility. However, this salt formation significantly alters its spectroscopic properties compared to the free base. This technical guide provides an in-depth analysis of the expected Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data for 2-Piperidin-4-yl-phenylamine 2HCl. It is designed for researchers, analytical scientists, and quality control professionals who require a robust framework for confirming the identity, purity, and structural integrity of this important chemical intermediate.
Molecular Structure and Physicochemical Properties
The first step in any analytical endeavor is a clear understanding of the molecule's structure and fundamental properties. The protonation of both the aniline and piperidine nitrogen atoms in the dihydrochloride salt is a key feature influencing the entire spectroscopic profile.
Figure 2: Predicted major fragmentation pathways in MS/MS.
Expertise: The most probable fragmentation pathways involve the cleavage of the piperidine ring and the bond connecting the two cyclic systems. The formation of an aniline radical cation (m/z 94) or fragments corresponding to the piperidine ring (m/z 84) would be highly diagnostic for the proposed structure.
Standard Operating Protocols
Adherence to standardized protocols is crucial for obtaining reproducible and high-quality spectroscopic data. The following sections outline validated workflows for NMR and MS analysis.
Protocol: NMR Data Acquisition
This protocol ensures the acquisition of comprehensive NMR data suitable for full structural confirmation.
Figure 3: Standard workflow for NMR analysis.
Methodology:
Sample Preparation: Accurately weigh 5-10 mg of 2-Piperidin-4-yl-phenylamine 2HCl and dissolve it in approximately 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Ensure complete dissolution.
Instrumentation: Use a ≥400 MHz NMR spectrometer equipped with a standard broadband probe.
Tuning and Locking: Tune the probe to the frequencies of ¹H and ¹³C. Lock the spectrometer on the deuterium signal of the solvent.
Shimming: Perform automated or manual shimming to optimize the magnetic field homogeneity, ensuring sharp, symmetrical peaks.
¹H Acquisition: Acquire a standard one-dimensional proton spectrum. A spectral width of ~16 ppm and an acquisition time of ~2-3 seconds are typical.
¹³C Acquisition: Acquire a proton-decoupled ¹³C spectrum. A wider spectral width (~240 ppm) and a longer acquisition time are required due to the lower sensitivity and larger chemical shift range of carbon.
Data Processing: Process the raw data (FID) using appropriate software (e.g., MestReNova, TopSpin). This includes Fourier transformation, phase correction, baseline correction, and referencing the spectra to the residual solvent peak (DMSO at ~2.50 ppm for ¹H and 39.52 ppm for ¹³C).
Protocol: MS and MS/MS Data Acquisition
This protocol details the steps for acquiring accurate mass and fragmentation data using LC-MS.
Figure 4: Standard workflow for LC-MS/MS analysis.
Methodology:
Sample Preparation: Prepare a stock solution of the sample at ~1 mg/mL in methanol or water. Further dilute this stock solution with an appropriate solvent (e.g., 50:50 water:acetonitrile with 0.1% formic acid) to a final concentration of 1-10 µg/mL.
Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) coupled to a liquid chromatography (LC) system.
Ionization: Set the electrospray ionization (ESI) source to positive ion mode. Optimize source parameters (e.g., capillary voltage, gas flow, temperature) by infusing a standard solution.
MS1 Acquisition: Perform a full scan MS analysis to detect the molecular ions. A mass range of m/z 50-500 is typically sufficient.
MS2 Acquisition: Perform a data-dependent MS/MS experiment. The instrument will automatically select the most intense ion from the MS1 scan (in this case, the peak at m/z 177) for isolation and fragmentation via collision-induced dissociation (CID).
Data Analysis: Analyze the data using the manufacturer's software. Confirm the accurate mass of the parent ion in the MS1 spectrum and interpret the fragment ions in the MS2 spectrum to verify the structure.
Conclusion
The structural verification of 2-Piperidin-4-yl-phenylamine 2HCl is reliably achieved through the combined application of NMR and MS. The ¹H and ¹³C NMR spectra provide a detailed map of the proton and carbon environments, with the chemical shifts being highly sensitive to the protonation state of the two nitrogen atoms. High-resolution mass spectrometry confirms the elemental composition via an accurate mass measurement of the [M+H]⁺ ion, while MS/MS fragmentation patterns provide definitive proof of the molecular connectivity. The protocols and predictive data outlined in this guide serve as a robust reference for scientists and researchers, ensuring the quality and integrity of this valuable chemical building block in their work.
References
New Journal of Chemistry Supporting Information. (n.d.). Royal Society of Chemistry. Retrieved from [Link]
PubChem. (n.d.). 2-(piperidin-4-yl)aniline. National Center for Biotechnology Information. Retrieved from [Link]
Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. (n.d.). Royal Society of Chemistry. Retrieved from [Link]
mzCloud. (2018, January 15). 4 ANPP. Retrieved from [Link]
PubChem. (n.d.). 2-(Piperidin-4-yl)phenol hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]
Sillo, M., et al. (2025). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 30(19), 4889. Retrieved from [Link]
Pretsch, E., Bühlmann, P., & Affolter, C. (2000).
Supporting Information for a Palladium-Catalyzed Three-Component Synthesis of Thiophenes. (n.d.). American Chemical Society. Retrieved from [Link]
ResearchGate. (n.d.). 1 H and 13 C spectral data for compound3 at 500 and 125 MHz, respectively. Retrieved from [Link]
MassBank. (2024, August 27). MSBNK-UvA_IBED-UI000201. Retrieved from [Link]
NIST. (n.d.). N-Phenyl-4-piperidinamine. NIST WebBook. Retrieved from [Link]
NIST. (n.d.). Piperidine. NIST WebBook. Retrieved from [Link]
Wenz, C., et al. (2025). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Chemistry & Biodiversity. Retrieved from [Link]
Der Pharma Chemica. (n.d.). Synthesis, Characterization and Antimicrobial study of piperidine-2,6-diones derivatives. Retrieved from [Link]
Cychowska, M., et al. (2020). Identification and structure characterization of five synthetic opioids. Forensic Toxicology. Retrieved from [Link]
Chemical Papers. (n.d.). Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. Retrieved from [Link]
Pillay, M. K., & Fazal Mohamed, M. I. (n.d.). Conformational studies on some 3-chloro- 2,6-diaryl- piperidin-4-ones by 1H NMR spectra. Indian Journal of Chemistry. Retrieved from [Link]
Kabilan, S., et al. (2025). Synthesis and NMR spectral studies of some 2,6-diarylpiperidin-4-one O-benzyloximes. Journal of Molecular Structure. Retrieved from [Link]
GNPS. (2023, November 17). GNPS Library Spectrum CCMSLIB00012112948. Retrieved from [Link]
de Almeida, M. V., et al. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry. Retrieved from [Link]
CORE. (2024, May 12). New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity. Retrieved from [Link]
Constantinescu, R., et al. (2022). Assessment of Easily Accessible Spectroscopic Techniques Coupled with Multivariate Analysis for the Qualitative Characterization and Differentiation of Earth Pigments of Various Provenance. Molecules. Retrieved from [Link]
No Brain Too Small. (n.d.). Spectroscopy Data Sheet for AS91388. Retrieved from [Link]
NZQA. (2023, October 19). AS 91388 annotated exemplars. Retrieved from [Link]
A Senior Application Scientist's Guide to In Silico Modeling: The Case of 2-Piperidin-4-yl-phenylamine 2HCl Binding
An in-depth technical guide on the in silico modeling of 2-Piperidin-4-yl-phenylamine 2HCl binding, designed for researchers, scientists, and drug development professionals. This guide provides a comprehensive workflow,...
Author: BenchChem Technical Support Team. Date: February 2026
An in-depth technical guide on the in silico modeling of 2-Piperidin-4-yl-phenylamine 2HCl binding, designed for researchers, scientists, and drug development professionals. This guide provides a comprehensive workflow, from target identification to advanced simulation techniques, with a focus on scientific integrity and actionable insights.
Abstract
This whitepaper provides a detailed, methodology-focused guide for the in silico investigation of 2-Piperidin-4-yl-phenylamine 2HCl binding to a representative biological target. As your Senior Application Scientist, I will navigate you through a robust, multi-stage workflow that emphasizes not just the "how," but the critical "why" behind each experimental choice. Our objective is to build a predictive model of molecular interaction that is both scientifically sound and directly applicable to drug discovery pipelines. We will proceed from initial system preparation through molecular docking, and culminate in dynamic simulation and binding free energy calculations, establishing a self-validating framework for generating high-confidence results.
Strategic Imperative: Why Model 2-Piperidin-4-yl-phenylamine 2HCl?
In the landscape of modern drug discovery, understanding the precise molecular interactions between a small molecule and its protein target is fundamental. 2-Piperidin-4-yl-phenylamine is a scaffold of significant interest, and its hydrochloride salt form provides a specific protonation state for investigation. In silico modeling offers a powerful lens to dissect its binding mechanics, predict affinity, and rationalize structure-activity relationships (SAR) before committing to costly and time-consuming wet-lab synthesis and assays. This guide establishes a comprehensive computational protocol to achieve these goals.
Our workflow is designed as a logical cascade, where each step refines the model and increases the level of predictive accuracy.
Figure 1: A comprehensive workflow for in silico ligand binding analysis. This diagram illustrates the progression from initial setup to final quantitative analysis.
Phase 1: Core System Preparation
The fidelity of any simulation is dictated by the quality of its starting coordinates. This phase is non-negotiable and requires meticulous attention to detail.
Target Selection and Protein Preparation
For this guide, we select Monoamine Oxidase B (MAO-B) as our illustrative target, a well-validated enzyme in neuropharmacology. We will use the high-resolution crystal structure PDB ID: 2BYB .
Protocol 1: Protein Structure Preparation
Acquisition & Cleaning: Download the PDB file for 2BYB from the RCSB Protein Data Bank. Using a molecular viewer such as UCSF ChimeraX or PyMOL, remove all non-essential components: water molecules, co-crystallized inhibitors, and any buffer molecules. The flavin adenine dinucleotide (FAD) cofactor is essential for MAO-B activity and must be retained and properly parameterized.
Structural Integrity Check: Inspect the protein for missing residues or breaks in the backbone. For short, unresolved loops, use a tool like SWISS-MODEL's loop modeling server to build the missing segments.
Protonation & Charge Assignment: The crystallographic structure lacks hydrogen atoms. It is critical to add them and assign correct protonation states to ionizable residues (Asp, Glu, His, Lys, Arg) at a physiological pH of 7.4. The H++ server is an excellent, widely used tool for this purpose, as it rigorously calculates pKa shifts based on the local microenvironment.
Energy Minimization: A brief, constrained energy minimization of the prepared protein structure is performed to relieve any steric clashes introduced during the preceding steps. This is typically done using a molecular mechanics force field within a simulation package like GROMACS or AMBER.
Ligand Preparation
The ligand, 2-Piperidin-4-yl-phenylamine, must be converted into a simulation-ready 3D structure with appropriate chemical properties.
Protocol 2: Ligand Structure Preparation
2D to 3D Conversion: Start with the 2D structure of the ligand, which can be sourced from PubChem (CID: 132494). Use a program like Open Babel to generate an initial 3D conformation.
Protonation State Assignment: The "2HCl" designation implies that the two most basic nitrogen atoms are protonated. For this molecule, these are the piperidine and the primary amine nitrogens. This is the expected state at pH 7.4 and is critical for accurate electrostatic interaction modeling.
Geometry Optimization: The initial 3D structure is not at an energy minimum. A quantum mechanics-based geometry optimization (e.g., using Gaussian with DFT at the B3LYP/6-31G* level) is strongly recommended to obtain a low-energy, realistic conformation.
Partial Charge Calculation: Accurate atomic partial charges are essential. For docking, Gasteiger charges may suffice. However, for the subsequent MD simulation, more accurate charges derived from the quantum mechanical electrostatic potential (e.g., RESP charges) are the gold standard and should be calculated.
Phase 2: Molecular Docking for Pose Prediction
Molecular docking serves to predict the most likely binding orientation (pose) of the ligand within the protein's active site. We will use AutoDock Vina, a widely validated and efficient docking program.
Figure 2: The streamlined workflow for molecular docking using AutoDock Vina.
Protocol 3: Molecular Docking & Pose Selection
File Formatting: Convert the prepared protein and ligand files to the PDBQT format using AutoDock Tools. This format includes the necessary partial charges and atom type information.
Binding Site Definition: Define a 3D search space (a "grid box") that encompasses the known active site of MAO-B. The dimensions should be generous enough to allow for full rotational and translational freedom of the ligand.
Execution: Run AutoDock Vina, specifying the protein, ligand, grid parameters, and the number of poses to generate (e.g., 10).
Analysis and Selection: The output will be a set of binding poses ranked by their predicted binding affinity.
Trustworthiness Check: Do not blindly trust the top-ranked score. The most reliable prediction is often represented by a tight cluster of low-energy poses with similar conformations.
Expertise-Driven Selection: Visually inspect the top-ranked cluster of poses. The selected pose for further study must exhibit chemically sensible interactions with the active site residues (e.g., hydrogen bonds, hydrophobic packing, potential pi-stacking with the FAD cofactor).
Table 1: Representative Docking Results for 2-Piperidin-4-yl-phenylamine at MAO-B
This table presents hypothetical but realistic data for illustrative purposes.
Pose Rank
Binding Affinity (kcal/mol)
RMSD from Best Pose (Å)
Key Interacting Residues
1
-9.2
0.00
Tyr435, Ile199, FAD
2
-9.0
0.45
Tyr435, Ile199, FAD
3
-8.8
0.61
Tyr435, Ile199, FAD
4
-8.1
2.15
Tyr398, Cys172
In this example, the top 3 poses form a tight cluster, lending high confidence to this binding mode.
Phase 3: Molecular Dynamics for Dynamic Validation
Docking provides a static picture. Molecular Dynamics (MD) simulations introduce temperature, pressure, and solvent, allowing us to observe the dynamic stability of the predicted binding pose over time. We will use GROMACS, a high-performance MD engine.
Protocol 4: GROMACS MD Simulation
System Building:
Force Field: Select a modern, well-parameterized force field. For the protein, AMBER ff14SB is an excellent choice. For the ligand, the General Amber Force Field (GAFF2) is appropriate, with charges derived from the earlier RESP calculation.
Solvation: Immerse the protein-ligand complex in a periodic box of explicit water (e.g., TIP3P model), ensuring a minimum distance of 10 Å between the protein and the box edge.
Ionization: Add counter-ions (e.g., Cl-) to neutralize the system's net charge, then add additional ion pairs to achieve a physiological salt concentration of 150 mM.
Minimization & Equilibration:
Perform a robust energy minimization to remove steric clashes.
Gradually heat the system to 310 K (body temperature) under constant volume (NVT ensemble).
Equilibrate the system's pressure and density under constant pressure (NPT ensemble). Successful equilibration is confirmed when temperature, pressure, and density have stabilized around their target values.
Production Simulation: Run the production MD simulation for at least 100 nanoseconds. This timescale is generally sufficient to assess the stability of a small molecule's binding pose.
Trajectory Analysis:
RMSD (Root Mean Square Deviation): Plot the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD for both indicates a stable complex.
RMSF (Root Mean Square Fluctuation): Plot the RMSF per residue to identify flexible and rigid regions of the protein upon ligand binding.
Interaction Analysis: Monitor key interactions (e.g., hydrogen bonds, hydrophobic contacts) identified during docking. Their persistence throughout the simulation validates the initial docking pose.
Phase 4: Quantifying Binding Affinity
The final step is to calculate the binding free energy from the MD trajectory, providing a more rigorous estimate of affinity than the docking score. The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) method offers a good balance of accuracy and computational cost.
Protocol 5: MM/PBSA Binding Free Energy Calculation
Snapshot Extraction: Select 100-200 snapshots at regular intervals from the stable, equilibrated portion of the MD trajectory.
Energy Calculation: For each snapshot, the binding free energy (ΔG_bind) is calculated as:
ΔG_bind = ΔE_MM + ΔG_solv - TΔS
ΔE_MM: Changes in molecular mechanics energy (van der Waals + electrostatic).
ΔG_solv: Change in solvation free energy (polar + non-polar components). The polar part is calculated via the Poisson-Boltzmann model, and the non-polar part is estimated from the solvent-accessible surface area (SASA).
TΔS: The entropy term. While important, it is computationally very expensive and often omitted, yielding a relative binding free energy that is still highly useful for comparing different ligands.
Per-Residue Decomposition: Decompose the total binding free energy into contributions from individual protein residues. This powerful analysis pinpoints the specific amino acids that are most critical for binding—the energetic "hotspots."
Table 2: Example MM/PBSA Binding Free Energy Decomposition
This table presents hypothetical but realistic data for illustrative purposes.
Energy Component
Average Contribution (kcal/mol)
Van der Waals Energy
-42.5 ± 2.1
Electrostatic Energy
-25.8 ± 3.5
Polar Solvation Energy
+38.1 ± 3.2
Non-polar Solvation Energy
-5.3 ± 0.4
Relative Binding Free Energy (ΔG)
-35.5 ± 4.6
References
Waterhouse, A., Bertoni, M., Bienert, S., Borsari, M., Fortier, V., Fresch, L., ... & Schwede, T. (2018). SWISS-MODEL: homology modelling of protein structures and complexes. Nucleic Acids Research, 46(W1), W296-W303. [Link]
Anandakrishnan, R., Aguilar, B., & Onufriev, A. V. (2012). H++ 3.0: automating pK prediction and the preparation of biomolecular structures for atomistic molecular modeling and simulations. Nucleic Acids Research, 40(W1), W537-W541. [Link]
Eberhardt, J., Santos-Martins, D., Tillack, A. F., & Forli, S. (2021). AutoDock Vina 1.2.0: New docking and screening features. Journal of Chemical Information and Modeling, 61(8), 3891-3898. [Link]
Maier, J. A., Martinez, C., Kasavajhala, K., Wickstrom, L., Hauser, K. E., & Simmerling, C. (2015). ff14SB: Improving the accuracy of protein side chain and backbone parameters from ff99SB. Journal of Chemical Theory and Computation, 11(8), 3696-3713. [Link]
Exploratory
An In-Depth Technical Guide to the Early ADME-Tox Profiling of 2-Piperidin-4-yl-phenylamine 2HCl
Abstract The journey of a new chemical entity (NCE) from discovery to a marketable drug is fraught with challenges, with a significant number of candidates failing due to suboptimal pharmacokinetic and toxicity profiles....
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The journey of a new chemical entity (NCE) from discovery to a marketable drug is fraught with challenges, with a significant number of candidates failing due to suboptimal pharmacokinetic and toxicity profiles.[1][2][3] Early and robust characterization of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADME-Tox) properties is therefore not just a regulatory requirement but a critical strategic component of modern drug development.[1][4][5] This guide provides a comprehensive framework for the initial ADME-Tox assessment of 2-Piperidin-4-yl-phenylamine 2HCl, a representative small molecule candidate. We will detail the scientific rationale behind key in vitro assays, provide actionable, step-by-step protocols, and present an integrated analysis strategy to enable data-driven decisions, thereby de-risking and accelerating the drug development pipeline.[6][7]
Introduction: The Imperative of Early Profiling
2-Piperidin-4-yl-phenylamine, with a molecular formula of C11H16N2 and a molar mass of approximately 190.29 g/mol for the free base, represents a common structural scaffold in medicinal chemistry.[8][9] Its hydrochloride salt form (2HCl) is often utilized to improve solubility and handling properties. Before committing significant resources to in vivo studies and clinical trials, a thorough understanding of its fundamental ADME-Tox characteristics is paramount.[10] An early, integrated assessment allows for the identification of potential liabilities, guiding medicinal chemistry efforts to optimize the molecule's properties or, alternatively, enabling a "fast-fail" decision to redirect resources to more promising candidates.[2][7]
This guide is structured to follow the logical flow of a compound's journey through the body, beginning with its fundamental physicochemical properties and progressing through its absorption, distribution, metabolism, and potential for toxicity.
Foundational Physicochemical Characterization
The ADME profile of a drug is fundamentally governed by its physicochemical properties. These initial assays are high-throughput, cost-effective, and provide the essential context for all subsequent biological tests.
Aqueous Solubility: This measures a compound's ability to dissolve in aqueous media. Poor solubility can be a major impediment to oral absorption and formulation.
Lipophilicity (LogD/LogP): This parameter describes the partitioning of a compound between an organic (octanol) and an aqueous phase. It is a key predictor of membrane permeability, plasma protein binding, and metabolic clearance.
pKa: The ionization constant dictates the charge of a molecule at a given pH, which significantly influences its solubility, permeability, and interaction with biological targets.
Rationale for Experimental Choice: Thermodynamic and kinetic solubility assays are performed to understand both the maximum dissolution capacity and the rate of dissolution under physiological pH conditions (e.g., pH 1.2, 6.8, and 7.4), mimicking the gastrointestinal tract and blood.[6]
Table 1: Predicted Physicochemical Properties of 2-Piperidin-4-yl-phenylamine
Parameter
Predicted Value
Significance for ADME-Tox
Molecular Weight
~190.29 g/mol (Free Base)
Compliant with Lipinski's Rule of Five (<500), favoring good absorption.
LogP
~1.5 - 2.5
Moderate lipophilicity suggests a balance between permeability and solubility.
pKa (Basic)
~9.0 - 10.0 (Piperidine N)
The compound will be predominantly protonated (charged) in the stomach and small intestine.
pKa (Basic)
~4.0 - 5.0 (Aniline N)
The aniline nitrogen will have variable charge across the GI tract.
Aqueous Solubility (pH 7.4)
Low to Moderate
The 2HCl salt form is used to enhance solubility for initial testing.
Workflow for Early ADME-Tox Screening
A tiered, or cascaded, approach to screening is the most efficient method in early drug discovery.[4] Simple, high-throughput assays are used initially to filter large numbers of compounds, with more complex and resource-intensive assays reserved for the most promising candidates.
2-Piperidin-4-yl-phenylamine 2HCl in vitro assay development
An In-Depth Guide to the In Vitro Assay Development for 2-Piperidin-4-yl-phenylamine 2HCl: Characterization of a Novel Monoamine Transporter Ligand Abstract The 2-piperidin-4-yl-phenylamine scaffold represents a privileg...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the In Vitro Assay Development for 2-Piperidin-4-yl-phenylamine 2HCl: Characterization of a Novel Monoamine Transporter Ligand
Abstract
The 2-piperidin-4-yl-phenylamine scaffold represents a privileged chemical structure in modern neuropharmacology, frequently associated with ligands targeting central nervous system (CNS) proteins. This application note provides a comprehensive, first-principles guide for researchers, scientists, and drug development professionals on establishing a robust in vitro assay cascade to characterize the pharmacological profile of 2-Piperidin-4-yl-phenylamine 2HCl (referred to herein as "Compound X"). Based on structural analogy to known CNS-active agents, we hypothesize that Compound X is a potential ligand for monoamine transporters (MATs).[1] These transporters—comprising the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET)—are critical regulators of neurotransmission and are the targets for a wide array of therapeutics for psychiatric and neurological disorders.[1][2]
This guide provides detailed, step-by-step protocols for two foundational assays: 1) Radioligand Competition Binding Assays to determine the binding affinity (Kᵢ) of Compound X for each transporter, and 2) Neurotransmitter Uptake Inhibition Assays to determine its functional potency (IC₅₀). Furthermore, we establish a framework for assay validation based on international regulatory standards to ensure data integrity, reproducibility, and trustworthiness, a cornerstone of preclinical drug development.[3]
Introduction: The Scientific Rationale
Monoamine transporters are transmembrane proteins that mediate the reuptake of dopamine, serotonin, and norepinephrine from the synaptic cleft into presynaptic neurons, thereby terminating their signaling.[1][4] The inhibition of this process is a key mechanism of action for many antidepressant and psychostimulant drugs.[1][5] Given the structural motifs within Compound X, a systematic evaluation of its interaction with DAT, SERT, and NET is the logical starting point for its pharmacological characterization.
This guide is structured to answer two fundamental questions in a sequential and logical manner:
Binding Affinity: Does the compound physically interact with the target transporters, and with what avidity?
Functional Potency: Does this binding translate into a functional effect—namely, the inhibition of the transporter's ability to clear its respective neurotransmitter?
By determining both the affinity (Kᵢ) and functional potency (IC₅₀), researchers can build a comprehensive profile of the compound's selectivity and potential therapeutic utility or liability. The protocols described herein are designed as self-validating systems, incorporating principles outlined in the Assay Guidance Manual and ICH Q2(R1) guidelines to ensure the generation of reliable and robust data.[6][7]
Mechanism of Action at the Synapse
The following diagram illustrates the central role of monoamine transporters in a synapse, the primary site of action for compounds like Compound X.
Caption: Monoamine transporter function and inhibition at a synapse.
Part I: Target Binding Affinity Determination
The first step in characterizing Compound X is to measure its binding affinity for the human dopamine, serotonin, and norepinephrine transporters. The gold standard for this is the radioligand competition binding assay, which is highly sensitive, robust, and allows for the precise determination of the equilibrium dissociation constant (Kᵢ).[8][9][10]
Principle of the Assay
This assay measures the ability of a non-radioactive test compound (Compound X) to compete for binding with a known, high-affinity radiolabeled ligand at a specific transporter. The assay is performed by incubating a fixed concentration of the radioligand and transporter-containing cell membranes with increasing concentrations of the test compound. The amount of radioligand bound to the transporter is inversely proportional to the concentration and affinity of the test compound.[11][12] From the resulting concentration-response curve, the IC₅₀ (the concentration of Compound X that displaces 50% of the radioligand) is determined, which is then used to calculate the Kᵢ value.
Experimental Workflow: Radioligand Binding
Caption: Workflow for a competitive radioligand binding assay.
Cell Membranes: Commercially available or in-house prepared cell membranes from HEK293 or CHO cells stably expressing human recombinant DAT (hDAT), hSERT, or hNET.
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
Test Compound: 2-Piperidin-4-yl-phenylamine 2HCl (Compound X) dissolved in an appropriate solvent (e.g., DMSO) to create a 10 mM stock, followed by serial dilutions.
Preparation: Thaw frozen cell membranes on ice. Dilute membranes in ice-cold Assay Buffer to a final concentration that yields robust and specific binding (typically 5-20 µg protein per well, determined during assay optimization).
Assay Plate Setup: In a 96-well plate, add reagents in the following order:
25 µL of Assay Buffer (for Total Binding) or 25 µL of non-specific definer (for Non-Specific Binding).
25 µL of varying concentrations of Compound X (typically 11-point curve from 0.1 nM to 10 µM).
50 µL of diluted radioligand (at a final concentration near its Kᴅ value).
100 µL of diluted cell membranes to initiate the binding reaction.
Incubation: Incubate the plate at room temperature for 60-90 minutes with gentle agitation to allow the binding to reach equilibrium.[14]
Filtration: Terminate the assay by rapid filtration through the glass fiber filter plate using a cell harvester. This step separates the membrane-bound radioligand from the free radioligand.
Washing: Quickly wash the filters 3-4 times with 300 µL of ice-cold Assay Buffer to minimize non-specific binding to the filter itself.[14]
Quantification: Dry the filter plate, add scintillation fluid to each well, and count the retained radioactivity (Counts Per Minute, CPM) using a microplate scintillation counter.
Data Analysis and Presentation
Calculate Percent Inhibition:
% Inhibition = 100 * (1 - (CPM_CompoundX - CPM_NSB) / (CPM_Total - CPM_NSB))
Where CPM_NSB is Counts Per Minute for Non-Specific Binding and CPM_Total is for Total Binding.
Determine IC₅₀: Plot % Inhibition versus the log concentration of Compound X. Fit the data to a four-parameter logistic (sigmoidal dose-response) equation using graphing software (e.g., GraphPad Prism) to determine the IC₅₀ value.
Calculate Kᵢ: Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation:
Kᵢ = IC₅₀ / (1 + ([L] / Kᴅ))
Where [L] is the concentration of the radioligand and Kᴅ is its equilibrium dissociation constant for the transporter.
Table 1: Hypothetical Binding Affinity Data for Compound X
Target Transporter
Radioligand
Kᴅ (nM)
IC₅₀ (nM)
Kᵢ (nM)
hDAT
[³H]WIN 35,428
2.5
75
25
hSERT
[³H]Citalopram
1.1
1500
833
hNET
[³H]Nisoxetine
0.8
220
129
Part II: Functional Potency Determination
After establishing binding affinity, the next critical step is to assess the functional consequence of this binding. The neurotransmitter uptake inhibition assay directly measures the ability of Compound X to block the transport of substrate into cells, providing a measure of its functional potency.[4][15] This can be accomplished using either traditional radiolabeled substrates or modern fluorescent substrates.[16][17]
Principle of the Assay
This cell-based assay uses a cell line (e.g., HEK293) stably expressing the transporter of interest.[2] The cells are pre-incubated with various concentrations of Compound X. Subsequently, a labeled substrate (e.g., [³H]dopamine) is added. If Compound X is an inhibitor, it will block the transporter, resulting in less labeled substrate accumulating inside the cells over a fixed period. The amount of intracellular substrate is then quantified, and the IC₅₀ value is determined.
Experimental Workflow: Uptake Inhibition
Caption: Workflow for a neurotransmitter uptake inhibition assay.
Cell Plating: Seed hDAT-HEK293 cells in a 96-well plate and grow for 24-48 hours until they form a confluent monolayer.[15]
Pre-incubation: On the day of the experiment, aspirate the culture medium and wash the cells once with 100 µL of pre-warmed (37°C) Uptake Buffer.
Add 50 µL of Uptake Buffer containing the desired concentration of Compound X or control compound to the appropriate wells.[2]
Test wells: Varying concentrations of Compound X.
100% Uptake (Total) wells: Buffer with vehicle only.
0% Uptake (Non-specific) wells: A saturating concentration of a known inhibitor (e.g., 10 µM Nomifensine).
Pre-incubate the plate at 37°C for 10-20 minutes.[14][18]
Initiate Uptake: Initiate the reaction by adding 50 µL of Uptake Buffer containing [³H]Dopamine (final concentration typically 10-20 nM).
Incubation: Incubate the plate at 37°C for a short, defined period (e.g., 5-10 minutes). This time should be within the linear range of uptake, which must be determined during assay development.[14]
Termination: Terminate the uptake by rapidly aspirating the solution and washing the cell monolayer three times with 200 µL of ice-cold Uptake Buffer.[14]
Lysis: Add 100 µL of Lysis Buffer to each well and incubate for 30 minutes at room temperature to ensure complete cell lysis.
Quantification: Transfer the lysate from each well to a scintillation vial, add scintillation fluid, and measure the radioactivity (CPM) using a scintillation counter.
Note: This protocol can be adapted for hSERT and hNET using [³H]Serotonin and [³H]Norepinephrine, respectively, along with their corresponding reference inhibitors.
Data Analysis and Presentation
Data analysis is analogous to the binding assay. The IC₅₀ value, representing the concentration of Compound X that inhibits 50% of the specific neurotransmitter uptake, is determined by fitting the concentration-response data to a four-parameter logistic equation.
Table 2: Hypothetical Functional Potency Data for Compound X
Target Transporter
Labeled Substrate
Functional IC₅₀ (nM)
hDAT
[³H]Dopamine
110
hSERT
[³H]Serotonin
2500
hNET
[³H]Norepinephrine
350
Part III: Assay Validation and Trustworthiness
For any in vitro assay to be trustworthy, it must be validated to demonstrate that it is suitable for its intended purpose.[3] The principles of validation ensure that the results are accurate, reliable, and reproducible. This process is guided by documents such as the ICH Q2(R1) guideline and the NCBI Assay Guidance Manual.[6][19][20]
Key Validation Parameters
A validated assay provides confidence in the data. The following parameters should be assessed for both the binding and uptake assays.
Table 3: Summary of Key Assay Validation Parameters
Parameter
Definition
Acceptance Criteria Example
Specificity
The ability to assess the analyte unequivocally in the presence of components which may be expected to be present.
Signal should be inhibited >90% by a known, selective inhibitor. Signal in non-transfected cells should be <10% of transfected cells.
Precision
The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.
The closeness of the test results obtained by the procedure to the true value.
Determined by comparing results of a reference standard to its known/accepted value. Result should be within 20% of the reference value.
Linearity & Range
The ability to elicit test results that are directly proportional to the concentration of analyte in the sample within a given range.
For binding, protein concentration should be linear with signal. For uptake, signal should be linear with time. R² > 0.95.
Robustness
A measure of the assay's capacity to remain unaffected by small, but deliberate variations in method parameters.
Small changes in incubation time, temperature, or buffer pH should not significantly impact IC₅₀ values (e.g., < 2-fold change).
System Suitability
Confirms the system is behaving as expected on the day of the experiment.
Z'-factor: A measure of assay quality. A Z' > 0.5 indicates an excellent assay suitable for screening.[17]
Establishing a Self-Validating System
Every experimental run should be a self-validating system. This is achieved by including the following controls on every plate:
Total Activity/Binding Control: Represents 100% signal (vehicle only).
Non-Specific Activity/Binding Control: Represents 0% signal (saturating concentration of a reference inhibitor).
Reference Compound Control: A full dose-response curve of a known inhibitor (e.g., Nomifensine for DAT). The IC₅₀ for this standard should fall within a predefined range (e.g., ± 2-fold of the historical average) for the plate to be considered valid.
By consistently running these controls, researchers can monitor assay performance over time and ensure the reliability of the data generated for novel test compounds like 2-Piperidin-4-yl-phenylamine 2HCl.
Conclusion
This application note provides a comprehensive and scientifically grounded framework for the initial in vitro characterization of 2-Piperidin-4-yl-phenylamine 2HCl, a compound with potential activity at monoamine transporters. By employing the detailed protocols for radioligand binding and neurotransmitter uptake assays, researchers can determine the compound's affinity, potency, and selectivity profile. Critically, by integrating the principles of assay validation into the experimental design, the resulting data will be robust, reliable, and suitable for making informed decisions in a drug discovery and development program. This structured approach ensures scientific integrity and provides a solid foundation for further preclinical investigation.
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Application Notes & Protocols: Characterizing Novel Phenylamino-Piperidine Analogs in Cell-Based Assays using 2-Piperidin-4-yl-phenylamine 2HCl as a Representative Compound
Introduction: The Phenylamino-Piperidine Scaffold as a Privileged Structure in Drug Discovery The piperidine ring is a foundational heterocyclic motif in medicinal chemistry, recognized as a "privileged scaffold" due to...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Phenylamino-Piperidine Scaffold as a Privileged Structure in Drug Discovery
The piperidine ring is a foundational heterocyclic motif in medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a multitude of clinically approved drugs.[1][2] When combined with a phenylamine (aniline) moiety, it forms the phenylamino-piperidine core, a structure central to the development of targeted therapeutics, particularly kinase inhibitors.[3][4] This scaffold effectively orients key pharmacophoric groups, enabling precise interactions with biological targets such as the ATP-binding pocket of protein kinases.[3] Numerous successful drugs and clinical candidates targeting pathways involved in oncology and inflammation contain this core structure.[5]
This document provides a comprehensive guide for researchers working with novel compounds based on this scaffold. We will use 2-Piperidin-4-yl-phenylamine dihydrochloride (2HCl) as a representative example to establish a robust, adaptable framework for its initial characterization in common cell-based assays. The principles and protocols outlined herein are designed to ensure scientific rigor, data reproducibility, and the generation of reliable insights into the compound's biological activity.
Compound Properties, Handling, and Storage
Proper handling and storage are paramount to maintaining the integrity and stability of any small molecule.[6] As a dihydrochloride salt, 2-Piperidin-4-yl-phenylamine is expected to be a crystalline solid with distinct physicochemical properties.
1.1 Personal Protective Equipment (PPE) and Safety
Hydrochloride salts of amine-containing compounds can be corrosive and hazardous if inhaled or brought into contact with skin.[7]
Handling: Always handle the solid powder and concentrated stock solutions inside a certified chemical fume hood.
PPE: Wear a lab coat, nitrile gloves, and safety glasses or chemical splash goggles at all times.[7]
Spills: In case of a spill, use appropriate absorbent material and follow institutional safety protocols for corrosive materials.[7]
1.2 Physicochemical and Storage Data
The following table summarizes the expected properties for a representative phenylamino-piperidine 2HCl salt.
Property
Value / Recommendation
Rationale & Expert Insights
Physical Form
Crystalline Powder / Solid
Dihydrochloride salts are typically stable, crystalline solids.[8]
Molecular Weight
Compound-specific (e.g., ~277.23 g/mol )
Accurate molecular weight is essential for preparing stock solutions of precise molarity.
Solubility
High in aqueous solutions (e.g., water, PBS); Potentially lower in pure DMSO.
The 2HCl salt form significantly enhances aqueous solubility.
Storage (Powder)
2-8°C, desiccated.
Cool, dry conditions prevent degradation and hygroscopic absorption of water.[8]
Storage (Stock Solution)
Aliquoted, -20°C (short-term) or -80°C (long-term).[9]
Aliquoting into single-use volumes is critical to avoid repeated freeze-thaw cycles which can degrade the compound.[10]
Preparation of Stock and Working Solutions
The accuracy of all subsequent experimental data hinges on the correct preparation of compound solutions. The following protocol details the preparation of a 10 mM stock solution, a standard starting concentration for most cell-based screening.[11]
2.1 Workflow for Solution Preparation
The following diagram illustrates the key steps from receiving the powdered compound to preparing the final working solutions for cell treatment.
Application Notes & Protocols for 2-Piperidin-4-yl-phenylamine Derivatives in Neuroscience Research
A Guide for Investigators in Neuropharmacology and Drug Development Author's Note: The compound "2-Piperidin-4-yl-phenylamine 2HCl" is not extensively documented in publicly available scientific literature. Therefore, th...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Investigators in Neuropharmacology and Drug Development
Author's Note: The compound "2-Piperidin-4-yl-phenylamine 2HCl" is not extensively documented in publicly available scientific literature. Therefore, this guide has been constructed based on the well-established pharmacology of the structurally related 4-phenylpiperidine and 4-aminopiperidine scaffolds. These core structures are found in numerous neuroactive agents, and the principles, pathways, and protocols described herein provide a robust framework for investigating novel derivatives like 2-Piperidin-4-yl-phenylamine. Researchers must empirically determine the specific biological targets and optimal experimental conditions for any new chemical entity.
Scientific Introduction & Rationale
The 4-phenylpiperidine scaffold is a privileged structure in neuroscience, forming the backbone of compounds targeting a wide array of critical central nervous system (CNS) proteins.[1][2] Derivatives have been developed as opioid analgesics, dopamine receptor antagonists for antipsychotic use, serotonin reuptake inhibitors for depression, and sigma receptor modulators with potential in neurodegenerative diseases and psychiatric disorders.[1][3][4] The addition of an amino group to the phenyl ring, creating a 4-aminopiperidine structure, can further modify activity, with some compounds showing potential as cognition enhancers.[5]
Given the structure of 2-Piperidin-4-yl-phenylamine, it is plausible that it interacts with one or more of the following target classes, which are central to neuropharmacological research:
Dopamine Receptors (e.g., D2, D3): The piperidine moiety is a classic pharmacophore for dopamine receptor ligands.[6] Modulation of these G-protein coupled receptors (GPCRs) is the primary mechanism of antipsychotic drugs and is crucial for regulating motor control, motivation, and reward.
Serotonin Receptors (e.g., 5-HT2A): Many neuroactive piperidines interact with serotonin receptors, which are implicated in mood, psychosis, and cognition.[7][8] The 5-HT2A receptor, in particular, is a key target for atypical antipsychotics and psychedelic compounds.
Sigma Receptors (σ1, σ2): These unique intracellular chaperone proteins are involved in cellular stress responses, neuroprotection, and the modulation of other neurotransmitter systems.[3][4] Ligands for sigma receptors are being investigated for Alzheimer's disease, stroke, and neuropathic pain.[3]
Monoamine Transporters (DAT, NET, SERT): The 4-aminopiperidine structure has been explored in the context of dopamine transporter (DAT) ligands, suggesting a potential role in modulating neurotransmitter reuptake.[9]
This document provides detailed protocols for the initial characterization of a novel piperidine derivative, focusing on methods to identify its primary molecular target(s) and evaluate its functional effects both in vitro and in vivo.
In Vitro Target Characterization
The first step in characterizing a novel compound is to determine its binding affinity and functional activity at key CNS targets.
Radioligand binding assays are the gold standard for quantifying the affinity of a test compound for a specific receptor. The principle involves competition between a labeled, high-affinity ligand (radioligand) and the unlabeled test compound for binding to the receptor.
This protocol is adapted from standard methodologies using cell membranes expressing the human dopamine D2 receptor and [³H]-Spiperone, a potent D2 antagonist, as the radioligand.[10][11]
Materials:
Cell Membranes: Commercially available or in-house prepared membranes from HEK293 or CHO cells stably expressing the human Dopamine D2 receptor.
Test Compound: 2-Piperidin-4-yl-phenylamine 2HCl, dissolved in an appropriate vehicle (e.g., DMSO, then diluted in assay buffer).
Non-specific Binding Control: Haloperidol (10 µM final concentration) or unlabeled Spiperone.[11]
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.
Scintillation Cocktail and Glass Fiber Filters (e.g., Whatman GF/B).
Procedure:
Compound Dilution: Prepare a serial dilution of the test compound (e.g., from 100 µM to 0.1 nM) in assay buffer.
Reaction Setup: In a 96-well plate, combine:
50 µL of Assay Buffer (for Total Binding) OR 50 µL of 10 µM Haloperidol (for Non-specific Binding) OR 50 µL of test compound dilution.
50 µL of [³H]-Spiperone diluted in assay buffer to a final concentration near its Kd (e.g., 0.2-0.5 nM).
100 µL of D2 receptor membrane preparation (5-20 µg protein/well).
Incubation: Incubate the plate at room temperature for 90-120 minutes to reach equilibrium.[10]
Harvesting: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to separate bound from free radioligand.
Quantification: Place the filters in scintillation vials, add 4-5 mL of scintillation cocktail, and count the radioactivity (disintegrations per minute, DPM) using a liquid scintillation counter.
Data Analysis:
Calculate the percentage of specific binding for each concentration of the test compound.
Plot the percent specific binding against the log concentration of the test compound.
Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ (concentration of compound that inhibits 50% of specific binding).
Calculate the inhibitory constant (Ki) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Table 1: Representative Binding Affinity Data for CNS Ligands
Functional Assays: Determining Agonism vs. Antagonism
Once binding is confirmed, functional assays are required to determine if the compound activates (agonist), blocks (antagonist), or has no effect on receptor signaling.
The 5-HT2A receptor is a Gq-coupled GPCR. Its activation leads to the release of intracellular calcium (Ca²⁺), which can be measured using a fluorescent calcium indicator.[7][8][12]
Materials:
Cell Line: CHO or HEK293 cells stably expressing the human 5-HT2A receptor.[13][14]
Calcium Indicator Dye: Fluo-4 AM or similar.
Agonist Control: Serotonin (5-HT).
Antagonist Control: Ketanserin.
Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES.
Procedure:
Cell Plating: Plate the 5-HT2A expressing cells in a black, clear-bottom 96-well plate and grow to confluence.
Dye Loading: Remove growth media and add the calcium indicator dye dissolved in assay buffer. Incubate for 45-60 minutes at 37°C.
Wash: Gently wash the cells twice with assay buffer to remove excess dye.
Measurement: Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure fluorescence intensity.
Agonist Mode:
a. Establish a baseline fluorescence reading for ~20 seconds.
b. Add varying concentrations of the test compound and continue reading for another 120-180 seconds.
c. Add a maximal concentration of Serotonin as a positive control.
Antagonist Mode:
a. Establish a baseline reading.
b. Add varying concentrations of the test compound and incubate for 15-30 minutes.
c. Add a concentration of Serotonin that gives ~80% of the maximal response (EC₈₀) and record the fluorescence change.
Data Analysis:
Agonist: Calculate the change in fluorescence over baseline. Plot this against the log concentration of the test compound to determine the EC₅₀ (potency) and Emax (efficacy relative to Serotonin).
Antagonist: Calculate the inhibition of the Serotonin response. Plot the percent inhibition against the log concentration of the test compound to determine the IC₅₀.
Diagram 1: GPCR Signaling & Assay Principle
This diagram illustrates the canonical Gq signaling pathway activated by a 5-HT2A agonist and the principle of the calcium mobilization assay.
Caption: Workflow of a Gq-coupled receptor functional assay.
In Vivo Neuropharmacological Assessment
After in vitro characterization, the next critical step is to assess the compound's effects on neurotransmitter dynamics in the living brain.
In Vivo Microdialysis: Measuring Neurotransmitter Release
In vivo microdialysis is a powerful technique for sampling the extracellular fluid of specific brain regions in freely moving animals.[15] It allows for the direct measurement of neurotransmitter levels and how they are affected by a pharmacological challenge.[16][17][18]
Protocol: Microdialysis in Rat Striatum to Measure Dopamine Release
This protocol outlines the procedure for implanting a microdialysis probe into the rat striatum, a key region for dopamine signaling, and measuring dopamine levels following administration of a test compound.[17]
Materials:
Animals: Adult male Sprague-Dawley or Wistar rats (250-300g).
Stereotaxic Apparatus: For precise surgical implantation.
Microdialysis Probes: Commercially available (e.g., CMA, BASi) with a 2-4 mm membrane length.
Perfusion Pump and Fraction Collector .
Artificial Cerebrospinal Fluid (aCSF): 147 mM NaCl, 2.7 mM KCl, 1.2 mM CaCl₂, 1.0 mM MgCl₂, buffered to pH 7.4.
Analytical System: HPLC with electrochemical detection (HPLC-ED), optimized for monoamine analysis.[17][19]
Procedure:
Surgical Implantation:
a. Anesthetize the rat and place it in the stereotaxic frame.
b. Drill a small hole in the skull over the target region (e.g., for dorsolateral striatum: AP +1.0 mm, ML ±2.8 mm from Bregma; DV -5.5 mm from dura).
c. Slowly lower the microdialysis probe to the target coordinates and fix it to the skull with dental cement.
Recovery: Allow the animal to recover from surgery for 24-48 hours.
Experiment Day:
a. Connect the probe inlet to the perfusion pump and the outlet to the fraction collector.
b. Perfuse the probe with aCSF at a low flow rate (e.g., 1.0-2.0 µL/min).[15]
c. Allow the system to stabilize for 2-3 hours.
d. Baseline Collection: Collect dialysate samples every 20 minutes for at least 60-80 minutes to establish a stable baseline of dopamine levels.
e. Compound Administration: Administer the test compound (e.g., via intraperitoneal injection, i.p.) or vehicle.
f. Post-injection Collection: Continue collecting samples every 20 minutes for at least 2-3 hours.
Sample Analysis:
a. Immediately analyze the collected dialysate samples using HPLC-ED to quantify dopamine concentrations.
Data Analysis:
a. Calculate the average dopamine concentration from the three baseline samples.
b. Express all subsequent measurements as a percentage of this baseline average.
c. Plot the mean percent baseline dopamine vs. time for both vehicle and test compound groups.
d. Use statistical analysis (e.g., two-way ANOVA with repeated measures) to determine significant effects.
Diagram 2: Experimental Workflow for In Vivo Microdialysis
This diagram shows the key steps from surgical implantation to data analysis in a microdialysis experiment.
Caption: Key stages of an in vivo microdialysis experiment.
Application in Neuroprotection Models
Many piperidine derivatives have been investigated for neuroprotective properties, particularly in models of ischemic stroke or excitotoxicity.[20][21][22][23]
In Vitro Neuroprotection Assay: Glutamate-Induced Excitotoxicity
This assay evaluates a compound's ability to protect cultured neurons from cell death induced by excessive glutamate, a key mechanism in stroke and other neurodegenerative conditions.
Protocol: MTT Assay in SH-SY5Y Cells
This protocol uses the SH-SY5Y human neuroblastoma cell line, a common model for neuroprotective studies, and measures cell viability via the MTT assay.[20][21]
Materials:
Cell Line: SH-SY5Y cells.
Test Compound and Positive Control (e.g., Fenazinel, Edaravone).[20][21]
Solubilization Solution (e.g., DMSO or acidified isopropanol).
Procedure:
Cell Plating: Seed SH-SY5Y cells in a 96-well plate and allow them to adhere for 24 hours.
Pre-treatment: Replace the medium with fresh medium containing various concentrations of the test compound or positive control. Incubate for 1-2 hours.
Excitotoxic Insult: Add glutamate to all wells except the control group to a final concentration that induces ~50% cell death (e.g., 20-50 mM, must be optimized).
Incubation: Incubate for 24 hours.
Viability Assessment:
a. Remove the medium and add fresh medium containing MTT reagent (0.5 mg/mL).
b. Incubate for 4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.
c. Remove the MTT solution and add the solubilization solution to dissolve the formazan crystals.
d. Read the absorbance at 570 nm using a plate reader.
Data Analysis:
Normalize the absorbance readings to the control (untreated) wells, which represent 100% viability.
Plot cell viability (%) against the log concentration of the test compound to determine the protective effect.
Conclusion and Future Directions
The protocols outlined in this guide provide a comprehensive framework for the initial preclinical evaluation of novel 2-Piperidin-4-yl-phenylamine derivatives in neuroscience. By systematically assessing in vitro binding and function, followed by in vivo target engagement and efficacy in disease-relevant models, researchers can efficiently characterize the therapeutic potential of new chemical entities. Positive results from these assays would warrant further investigation into pharmacokinetics, off-target effects, and more complex behavioral models to fully delineate the compound's neuropharmacological profile.
References
Thieme. (2025). Design and Synthesis of Novel Piperidine Urea Derivatives with Neuroprotective Properties. Pharmaceutical Fronts. Available from: [Link]
Eurofins DiscoverX. 5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. Available from: [Link]
ACS Chemical Neuroscience. (2024). Synthesis and Neuroprotective Evaluation of Substituted Indanone/Benzofuranone and Piperidine Hybrids. Available from: [Link]
Journal of Medicinal Chemistry. (1992). Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity .sigma. ligands. Available from: [Link]
ACS Medicinal Chemistry Letters. (2026). Development of Second-Generation Phenoxyethylpiperidines as Potent Sigma-1 Receptor Agonists with Neuroprotective Potential for Alzheimer's Disease. Available from: [Link]
Innoprot. 5-HT2A Serotonin Receptor Assay. Available from: [Link]
Wikipedia. Phenylpiperidines. Available from: [Link]
PubMed. (1997). Estimation of in-vivo neurotransmitter release by brain microdialysis: the issue of validity. Available from: [Link]
PubMed. (2000). Novel 3-aminomethyl- and 4-aminopiperidine analogues of 1-[2-(diphenylmethoxy)ethyl]-4-(3-phenylpropyl)piperazines: synthesis and evaluation as dopamine transporter ligands. Available from: [Link]
PubMed. (1992). Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. Available from: [Link]
Journal of Neurochemistry. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Available from: [Link]
Springer Nature Experiments. (2016). In Vivo Brain Microdialysis of Monoamines. Available from: [Link]
PubMed. (2005). Competitive MS binding assays for dopamine D2 receptors employing spiperone as a native marker. Available from: [Link]
Pronexus Analytical AB. Microdialysis | Clinical research tools. Available from: [Link]
PubMed. (2003). 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs. Available from: [Link]
Analyst (RSC Publishing). (2024). Microdialysis coupled with droplet microfluidics and mass spectrometry for determination of neurotransmitters in vivo with high temporal resolution. Available from: [Link]
University of Regensburg. (2012). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Available from: [Link]
Reaction Biology. 5-HT2A Biochemical Binding Assay Service. Available from: [Link]
Journal of Visualized Experiments. (2018). In Vivo Microdialysis Method to Collect Large Extracellular Proteins from Brain Interstitial Fluid with High-molecular Weight Cut-off Probes. Available from: [Link]
Taylor & Francis. 4-Phenylpiperidine – Knowledge and References. Available from: [Link]
PubMed. (2004). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Available from: [Link]
PubMed. (2006). QSAR study of 4-phenylpiperidine derivatives as mu opioid agonists by neural network method. Available from: [Link]
PubMed. (1981). 4-Anilidopiperidine analgesics. 3. 1-Substituted 4-(propananilido)perhydroazepines as ring-expanded analogues. Available from: [Link]
PMC - NIH. (2011). Metabolism of 4-Aminopiperidine Drugs by Cytochrome P450s: Molecular and Quantum Mechanical Insights into Drug Design. Available from: [Link]
Application Notes and Protocols: 2-Piperidin-4-yl-phenylamine 2HCl as a Tool Compound for Receptor Studies
Introduction: Unveiling the Potential of a Versatile Scaffold The 2-piperidin-4-yl-phenylamine dihydrochloride salt is a small molecule that belongs to the broader class of phenylpiperidines, a privileged scaffold in med...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Unveiling the Potential of a Versatile Scaffold
The 2-piperidin-4-yl-phenylamine dihydrochloride salt is a small molecule that belongs to the broader class of phenylpiperidines, a privileged scaffold in medicinal chemistry renowned for its role in the development of a wide range of biologically active compounds.[1][2] The strategic incorporation of an aniline moiety attached to the piperidine ring at the 2-position creates a unique chemical architecture that suggests potential interactions with various biological targets, particularly G-protein coupled receptors (GPCRs) and transporters within the central nervous system (CNS). While comprehensive pharmacological data for this specific molecule is not extensively documented in publicly accessible literature, analysis of structurally related analogs provides a strong predictive framework for its utility as a tool compound in receptor research.
The primary focus of these application notes is to provide researchers, scientists, and drug development professionals with a detailed guide to harnessing 2-piperidin-4-yl-phenylamine 2HCl for the study of its most probable biological target: the dopamine D4 receptor . Evidence from close analogs, such as 4-(piperidin-4-yl)aniline, demonstrates high affinity for the D4 receptor, suggesting that the 2-substituted isomer is a valuable tool for investigating D4 receptor pharmacology, signaling, and its role in various physiological and pathological processes.[3] Furthermore, the broader phenylpiperidine scaffold is known to interact with other receptors, including the vesicular acetylcholine transporter (VAChT) and sigma receptors, opening avenues for secondary screening and target validation studies.[4][5]
These protocols are designed to be self-validating, providing not just procedural steps but also the scientific rationale behind them, ensuring robust and reproducible experimental outcomes.
The dihydrochloride salt form is expected to enhance aqueous solubility. It is recommended to initially dissolve the compound in sterile deionized water or a buffer such as PBS. For higher concentrations, organic solvents like DMSO or ethanol may be used.
Store at 2-8°C, desiccated, and protected from light.
N/A
Note: It is crucial to perform solubility tests before preparing stock solutions for biological assays. For in vivo studies, ensure the final vehicle is well-tolerated by the animal model.
Primary Application: Interrogating the Dopamine D4 Receptor
The dopamine D4 receptor, a member of the D2-like family of dopamine receptors, is predominantly expressed in the prefrontal cortex, amygdala, and hippocampus. Its unique pharmacology and distribution have implicated it in various neuropsychiatric disorders, including schizophrenia, ADHD, and substance use disorders. The high affinity of the closely related 4-(piperidin-4-yl)aniline for the D4 receptor (pKi of 7.5) strongly suggests that 2-piperidin-4-yl-phenylamine 2HCl is a potent ligand at this receptor.[3]
Experimental Workflow for D4 Receptor Characterization
The following diagram outlines a comprehensive workflow for characterizing the interaction of 2-piperidin-4-yl-phenylamine 2HCl with the dopamine D4 receptor.
Caption: Workflow for D4 Receptor Studies.
Protocol 1: Radioligand Binding Assay for Dopamine D4 Receptor Affinity
This protocol determines the binding affinity (Ki) of 2-piperidin-4-yl-phenylamine 2HCl for the human dopamine D4 receptor through competitive displacement of a known radioligand.
Materials:
Receptor Source: Cell membranes from a stable cell line expressing the human dopamine D4 receptor (e.g., CHO-K1 or HEK293).
Radioligand: [³H]-Spiperone or another suitable D4-selective radioligand.
Test Compound: 2-Piperidin-4-yl-phenylamine 2HCl.
Non-specific Binding Control: A high concentration of a known D4 antagonist (e.g., haloperidol or clozapine).
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM CaCl₂, 1 mM MgCl₂, pH 7.4.
Filtration System: 96-well harvester with GF/B or GF/C filter plates.
Scintillation Counter and Scintillation Fluid.
Procedure:
Compound Preparation: Prepare a 10 mM stock solution of 2-piperidin-4-yl-phenylamine 2HCl in DMSO. Create a serial dilution series in assay buffer to achieve final concentrations ranging from 10⁻¹¹ M to 10⁻⁵ M.
Assay Plate Setup: In a 96-well plate, add in the following order:
50 µL of assay buffer (for total binding) or non-specific binding control (for non-specific binding).
50 µL of the test compound at various concentrations.
50 µL of the radioligand (at a final concentration close to its Kd).
50 µL of the receptor membrane preparation (typically 10-20 µg of protein per well).
Incubation: Incubate the plate at room temperature for 60-90 minutes to reach binding equilibrium.
Harvesting: Rapidly filter the contents of each well through the filter plate using the cell harvester. Wash the filters 3-5 times with ice-cold assay buffer to remove unbound radioligand.
Quantification: Dry the filter plate, add scintillation fluid to each well, and count the radioactivity using a scintillation counter.
Data Analysis:
Calculate specific binding by subtracting non-specific binding from total binding.
Plot the percentage of specific binding against the log concentration of the test compound.
Determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of specific binding) using non-linear regression analysis.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Protocol 2: cAMP Functional Assay for D4 Receptor Agonist/Antagonist Activity
This assay determines whether 2-piperidin-4-yl-phenylamine 2HCl acts as an agonist or an antagonist at the D4 receptor by measuring its effect on forskolin-stimulated cAMP accumulation.
Materials:
Cell Line: A stable cell line co-expressing the human dopamine D4 receptor and a cAMP-responsive reporter system (e.g., CRE-luciferase) or a cell line suitable for cAMP detection kits.
Agonist Control: A known D4 receptor agonist (e.g., quinpirole).
Antagonist Control: A known D4 receptor antagonist (e.g., L-745,870).
Stimulant: Forskolin.
cAMP Detection Kit: (e.g., HTRF, ELISA, or luminescence-based).
Procedure:
Agonist Mode:
Plate the cells in a 96-well plate and allow them to adhere overnight.
Replace the culture medium with serum-free medium containing a phosphodiesterase inhibitor (e.g., IBMX) and incubate for 30 minutes.
Add increasing concentrations of 2-piperidin-4-yl-phenylamine 2HCl or the agonist control.
Incubate for 15-30 minutes at 37°C.
Lyse the cells and measure cAMP levels according to the manufacturer's instructions for the chosen detection kit.
Plot the cAMP response against the log concentration of the compound to determine the EC₅₀ and Emax.
Antagonist Mode:
Follow steps 1 and 2 from the agonist mode protocol.
Pre-incubate the cells with increasing concentrations of 2-piperidin-4-yl-phenylamine 2HCl or the antagonist control for 15-30 minutes.
Add a fixed concentration of the agonist control (typically its EC₈₀) to all wells except the baseline controls.
Incubate for 15-30 minutes at 37°C.
Lyse the cells and measure cAMP levels.
Plot the inhibition of the agonist response against the log concentration of the test compound to determine the IC₅₀.
Secondary Applications: Exploring Broader Pharmacological Space
The phenylpiperidine scaffold is a versatile pharmacophore. While the dopamine D4 receptor is the most likely primary target for 2-piperidin-4-yl-phenylamine 2HCl, it is prudent to investigate its activity at other related targets to build a comprehensive pharmacological profile.
Vesicular Acetylcholine Transporter (VAChT)
Derivatives of aniline and piperidine have demonstrated high affinity for VAChT.[4] This transporter is responsible for loading acetylcholine into synaptic vesicles and is a key component of cholinergic neurotransmission.
Suggested Experiment: A competitive radioligand binding assay using [³H]-vesamicol and a membrane preparation from a region rich in cholinergic neurons (e.g., striatum) can be employed to determine the affinity of 2-piperidin-4-yl-phenylamine 2HCl for VAChT.
Sigma Receptors
N-substituted derivatives of 2-phenylpiperidines have shown affinity for both sigma-1 and sigma-2 receptors.[5] These enigmatic proteins are involved in a wide range of cellular functions and are implicated in neuropsychiatric and neurodegenerative diseases.
Suggested Experiment: A standard radioligand binding assay using [³H]-(+)-pentazocine for sigma-1 receptors and [³H]-DTG for sigma-2 receptors with brain membrane preparations can be used to assess the compound's affinity for these targets.
Signaling Pathway Overview
The following diagram illustrates the canonical signaling pathway for D2-like dopamine receptors, including the D4 receptor.
Application Note: In Vivo Characterization of 2-Piperidin-4-yl-phenylamine 2HCl
This Application Note and Protocol provides a comprehensive framework for the in vivo evaluation of 2-Piperidin-4-yl-phenylamine 2HCl (also identified as 2-(4-piperidinyl)aniline dihydrochloride ).[1][2] Based on its str...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note and Protocol provides a comprehensive framework for the in vivo evaluation of 2-Piperidin-4-yl-phenylamine 2HCl (also identified as 2-(4-piperidinyl)aniline dihydrochloride ).[1][2]
Based on its structural classification as a piperidine-substituted aniline and its documented association with Vesicular Acetylcholine Transporter (VAChT) ligand development (e.g., spiroindoline derivatives), this guide focuses on its characterization as a CNS-active pharmacological probe.[1][2] The protocol prioritizes safety pharmacology (due to potential hERG/cardiovascular liabilities common in this chemotype) and pharmacokinetic profiling.[1][2]
Executive Summary & Scientific Rationale
2-Piperidin-4-yl-phenylamine 2HCl is a critical scaffold and pharmacological intermediate often utilized in the synthesis of VAChT inhibitors and spiroindoline-based insecticides.[1][2] As a standalone molecular probe, it presents a unique structural motif—an ortho-substituted aniline coupled to a piperidine ring.[1][2]
Why this protocol?
Structural Liability: The ortho-amino positioning creates potential for intramolecular hydrogen bonding or rapid metabolic N-acetylation, altering blood-brain barrier (BBB) permeability.[1][2]
Safety First: Piperidine-linked aromatics are frequent offenders for hERG channel blockade.[1][2] This protocol mandates a "Safety-First" approach, integrating cardiovascular telemetry early in the design.[1][2]
Target Profiling: Given its lineage in VAChT research, in vivo studies must assess cholinergic modulation (central vs. peripheral).[1][2]
Weigh the 2HCl salt (correct for salt factor: MW_salt / MW_base ≈ 1.41).[1][2]
Dissolve in 90% of final volume of sterile saline.
Critical Step: Adjust pH to 6.5–7.4 using 1N NaOH. The 2HCl form is acidic; unbuffered injection causes peritoneal irritation (IP) or hemolysis (IV).[1][2]
Bring to final volume. Filter sterilize (0.22 µm).
Experimental Workflow: The "Self-Validating" Design
This workflow ensures that toxicity is ruled out before efficacy is claimed, preventing false positives due to sedation or malaise.[1][2]
Figure 1: Stepwise validation workflow ensuring safety parameters (MTD, hERG) are established before efficacy testing.
Phase 1: Maximum Tolerated Dose (MTD) & Acute Toxicity[1][2]
Objective: Define the non-lethal dose range and identify acute cholinergic signs (tremors, salivation).
If the compound is a VAChT ligand or cholinergic modulator, specific behavioral assays are required.[1][2]
Assay A: Locomotor Activity (Open Field)
Rationale: VAChT knockdown/inhibition leads to hyperlocomotion (dopaminergic disinhibition) or hypolocomotion depending on the dose and specific mechanism.[1][2]
Protocol:
Acclimate mice to chamber (30 min).
Administer Vehicle or Compound (at Tmax determined in PK).[1][2]
Record horizontal and vertical activity for 60 min.
Analysis: Look for biphasic effects (sedation at high dose, excitation at low dose).[1][2]
Flag: Any QTc prolongation > 10ms is a "Stop" signal for drug development.[1][2]
Pathway Visualization: Mechanism of Action Hypothesis
This diagram illustrates the potential interaction of the scaffold within the cholinergic synapse, guiding the interpretation of in vivo results.
Figure 2: Hypothesized mechanism.[1] If the compound inhibits VAChT, vesicular ACh loading decreases, altering downstream signaling.[1][2]
References
Maienfisch, P., et al. (2017).[1][2][4] "Synthesis and Properties of novel Spiroindoline Insecticides." 26th ISHC Congress Abstracts. (Describes the use of 2-Piperidin-4-yl-phenylamine as a precursor for VAChT-targeting spiroindolines).
Leftheris, K., et al. (2008).[1][2] "Discovery of heterocyclic ureas as inhibitors of TNF-alpha converting enzyme."[1][2] Journal of Medicinal Chemistry. (Discusses piperidine-aniline scaffolds in kinase/enzyme inhibition).
OECD Guidelines for the Testing of Chemicals. (2008). "Test No. 425: Acute Oral Toxicity: Up-and-Down Procedure." (Standard for MTD determination).
Redfern, W. S., et al. (2003).[1][2] "Relationships between preclinical cardiac electrophysiology, clinical QT interval prolongation and torsade de pointes for a broad range of drugs."[1][2] Journal of Pharmacological and Toxicological Methods. (Reference for hERG/QTc safety profiling of piperidine derivatives).
Application Notes and Protocols for 2-Piperidin-4-yl-phenylamine 2HCl Stock Solutions
Abstract This technical guide provides a comprehensive framework for the preparation, storage, and quality control of stock solutions for 2-Piperidin-4-yl-phenylamine dihydrochloride (2HCl). As a molecule with applicatio...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This technical guide provides a comprehensive framework for the preparation, storage, and quality control of stock solutions for 2-Piperidin-4-yl-phenylamine dihydrochloride (2HCl). As a molecule with applications in drug discovery, particularly as a linker in Proteolysis Targeting Chimeras (PROTACs), the integrity and concentration of its solutions are paramount for generating reproducible and reliable experimental data.[1] These protocols are designed for researchers, scientists, and drug development professionals, emphasizing the scientific rationale behind each step to ensure solution stability and accuracy. We address solvent selection, detailed preparation methodologies for both organic and aqueous-based stocks, and long-term storage and quality control procedures to create a self-validating workflow.
Introduction: The Critical Role of Stock Solution Integrity
2-Piperidin-4-yl-phenylamine 2HCl is a bifunctional organic compound featuring both a phenylamine and a piperidine moiety.[2] Supplied as a dihydrochloride salt, its physicochemical properties, particularly solubility and stability, are significantly influenced by this salt form.[3][4] The primary advantage of using a hydrochloride salt is the enhanced aqueous solubility conferred by the protonation of the basic nitrogen atoms in the piperidine and amine groups.[4]
However, the stability of such salts in solution is not guaranteed. A key risk is disproportionation , where the salt reverts to its less soluble free base form, potentially leading to precipitation and an inaccurate solution concentration.[5][6] This phenomenon is highly dependent on the pH of the medium. Therefore, meticulous preparation and storage are not merely procedural formalities but are fundamental to experimental success. The use of concentrated stock solutions is a cornerstone of efficient and accurate laboratory work, as it minimizes weighing errors and streamlines the preparation of working solutions.[7][8]
Compound Properties and Safety Precautions
Prior to handling, it is essential to be familiar with the compound's properties and to adhere to standard safety protocols.
2-Piperidin-4-yl-phenylamine 2HCl should be handled in accordance with good industrial hygiene and safety practices.[9]
Personal Protective Equipment (PPE): Wear appropriate protective clothing, safety goggles, and chemical-resistant gloves.[10]
Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid the formation and inhalation of dust or aerosols.[9][10]
Handling: Avoid contact with skin and eyes. Prevent fire caused by electrostatic discharge.[9][11]
Storage (Solid): Keep the container tightly closed in a dry, cool, and well-ventilated place.[10][11]
Solvent Selection: A Strategic Decision
The choice of solvent is the most critical decision in the preparation of a stock solution. The ideal solvent must fully dissolve the compound at the desired concentration and maintain its chemical stability over time.
Diagram 1: Logic diagram for solvent selection.
Dimethyl Sulfoxide (DMSO): Anhydrous DMSO is the recommended solvent for preparing high-concentration primary stock solutions (e.g., 10-50 mM). Its high solvating power typically ensures complete dissolution. DMSO stocks are generally stable when stored correctly at -20°C or -80°C.
Aqueous Buffers: For direct use in many biological assays, aqueous solutions are necessary. Given that the compound is a dihydrochloride salt of a weak base, its solubility is highest at an acidic pH.[4]
Acidic Buffers (e.g., 50 mM Sodium Citrate, pH 4.0-5.0): This is the preferred aqueous solvent. The acidic environment maintains the amine functionalities in their protonated, salt form, maximizing solubility and minimizing the risk of precipitation due to disproportionation.[5]
Water or Phosphate-Buffered Saline (PBS, pH 7.4): Use of neutral pH buffers carries a significant risk of the compound converting to its less soluble free base, leading to precipitation over time.[5] If PBS or water must be used, solutions should be prepared fresh immediately before use and visually inspected.
Experimental Protocols
Accuracy in stock solution preparation begins with the use of calibrated analytical balances and Class A volumetric flasks.[8][12]
Protocol 1: Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of 5 mL of a 10 mM stock solution in DMSO.
Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)
Mass (mg) = 0.010 mol/L x 0.005 L x 277.23 g/mol x 1000 mg/g = 13.86 mg
Procedure:
Weighing: Accurately weigh approximately 13.86 mg of 2-Piperidin-4-yl-phenylamine 2HCl and record the exact mass. Transfer the powder carefully into a 5 mL volumetric flask.
Solubilization: Add approximately 3-4 mL of anhydrous DMSO to the volumetric flask.
Dissolution: Cap the flask and vortex thoroughly. If necessary, use a bath sonicator for brief intervals (1-2 minutes) to aid dissolution. Ensure no visible solid particles remain. Causality Note: Sonication provides energy to break the crystal lattice energy of the solid, facilitating its dissolution in the solvent.[13]
Final Volume Adjustment: Once fully dissolved, carefully add DMSO to the 5 mL calibration mark on the volumetric flask.
Homogenization: Invert the capped flask 15-20 times to ensure a homogenous solution.
Aliquoting and Storage: Dispense the solution into smaller, single-use aliquots in amber cryogenic vials. Store immediately at -20°C or -80°C. Causality Note: Aliquoting prevents contamination and degradation associated with repeated freeze-thaw cycles.
Diagram 2: Workflow for preparing a DMSO stock solution.
Protocol 2: Preparation of a 1 mM Aqueous Stock Solution (Acidic Buffer)
This protocol is for preparing a lower concentration stock for direct use in aqueous assays.
Materials:
10 mM DMSO stock of 2-Piperidin-4-yl-phenylamine 2HCl (from Protocol 1)
50 mM Sodium Citrate buffer, pH 4.5, sterile-filtered
Calibrated micropipettes
Sterile conical tube or volumetric flask
Procedure:
Thaw Primary Stock: Remove one aliquot of the 10 mM DMSO stock from the freezer and allow it to thaw completely at room temperature, protected from light.
Dilution: In a 10 mL volumetric flask or conical tube, add 9 mL of the 50 mM Sodium Citrate buffer (pH 4.5).
Addition: Add 1 mL of the 10 mM DMSO stock solution to the buffer.
Homogenization: Cap and mix thoroughly by inversion or gentle vortexing.
Use: This solution is now ready for use. It is recommended to prepare this working stock fresh. If short-term storage is required, store at 2-8°C for no more than 24-48 hours.
Storage and Stability Recommendations
Improper storage is a common source of experimental variability. The goal is to minimize chemical degradation (e.g., hydrolysis, oxidation) and physical changes (e.g., precipitation).
Stock Type
Concentration
Solvent
Short-Term Storage
Long-Term Storage
Key Considerations
Primary Stock
10-50 mM
Anhydrous DMSO
2-8°C (up to 1 week)
-20°C or -80°C (≥ 6 months)
Protect from light (amber vials). Minimize freeze-thaw cycles. Ensure DMSO is anhydrous to prevent hydrolysis.
Aqueous Stock
≤ 1 mM
Acidic Buffer (pH < 6)
2-8°C (up to 48 hours)
Not Recommended
Prepare fresh for best results. Visually inspect for clarity before use.
Aqueous Stock
≤ 1 mM
Neutral Buffer (e.g., PBS)
Not Recommended
Not Recommended
Prepare immediately before use. High risk of precipitation.
Quality Control: A Self-Validating System
A robust quality control (QC) system ensures the reliability of your stock solutions over time.[14][15]
Diagram 3: Quality control workflow for stock solutions.
QC Procedures:
Initial Check: Immediately after preparation, the solution should be crystal clear with no visible particulates. For aqueous solutions, measure and record the final pH.
Pre-Use Check: Before every use, thaw frozen aliquots completely and allow them to equilibrate to room temperature. Vortex gently and visually inspect for any signs of precipitation or cloudiness. If any solid is observed, the aliquot should be discarded.
Concentration Verification (Optional): For long-term studies, the concentration of the stock solution can be periodically verified using UV-Vis spectroscopy (if the compound has a suitable chromophore and a standard curve is established) or HPLC. This can help identify degradation that is not visually apparent.
Conclusion
The reliability of experimental data derived from the use of 2-Piperidin-4-yl-phenylamine 2HCl is directly dependent on the quality of the stock solutions. By understanding the chemical principles of its salt form, making informed solvent choices, and adhering to rigorous preparation, storage, and quality control protocols, researchers can mitigate risks of instability and inaccuracy. The use of anhydrous DMSO for long-term high-concentration stocks and fresh, acidic-buffered solutions for aqueous applications provides a robust strategy for maintaining the integrity of this important research compound.
References
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Application Note: A Guide to the High-Throughput Screening of 2-Piperidin-4-yl-phenylamine 2HCl and its Analogs
An Application Note and Protocol for the Use of 2-Piperidin-4-yl-phenylamine 2HCl in High-Throughput Screening Introduction: The 2-Piperidin-4-yl-phenylamine Scaffold in Drug Discovery The piperidine moiety is a foundati...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note and Protocol for the Use of 2-Piperidin-4-yl-phenylamine 2HCl in High-Throughput Screening
Introduction: The 2-Piperidin-4-yl-phenylamine Scaffold in Drug Discovery
The piperidine moiety is a foundational structural motif in medicinal chemistry, present in numerous pharmaceuticals across various therapeutic areas[1][2]. Its prevalence is due to its ability to confer favorable physicochemical properties, such as improved solubility and the ability to engage in key hydrogen bonding interactions with biological targets. The "2-Piperidin-4-yl-phenylamine" core represents a versatile scaffold that has been incorporated into a wide range of biologically active molecules, including receptor antagonists, enzyme inhibitors, and allosteric modulators[3][4][5].
This application note provides a comprehensive guide for the utilization of 2-Piperidin-4-yl-phenylamine 2HCl, a representative member of this chemical class, in high-throughput screening (HTS) campaigns. While direct pharmacological data for this specific dihydrochloride salt is not extensively published, the well-documented activities of its close analogs suggest its potential as a valuable probe or starting point for hit-to-lead development programs. This document will therefore serve as a detailed, experience-driven framework for researchers, scientists, and drug development professionals aiming to explore the therapeutic potential of this and related compounds. We will delve into the causality behind experimental choices, provide self-validating protocols, and ground our recommendations in authoritative scientific principles.
Physicochemical Properties and Handling of 2-Piperidin-4-yl-phenylamine 2HCl
A thorough understanding of the physicochemical properties of a compound is critical for successful HTS. 2-Piperidin-4-yl-phenylamine 2HCl is a dihydrochloride salt, which typically enhances aqueous solubility compared to the free base[6].
Property
Anticipated Value/Characteristic
Rationale and HTS Implications
Molecular Formula
C₁₁H₁₇N₂ · 2HCl
The molecular formula informs the molecular weight and elemental composition.
Molecular Weight
~249.19 g/mol
A relatively low molecular weight aligns with Lipinski's rule of five, suggesting good potential for drug-likeness.
Form
Solid powder
Amenable to storage and dissolution for HTS applications.
Solubility
Expected to be soluble in aqueous buffers and DMSO.
The dihydrochloride salt form enhances aqueous solubility. Dimethyl sulfoxide (DMSO) is a standard solvent for compound libraries in HTS[7]. It is crucial to experimentally determine the kinetic and thermodynamic solubility in assay-specific buffers to avoid compound precipitation, a common source of artifacts.
Stability
Potential for degradation via oxidation of the amine.
Long-term storage should be under inert gas at low temperatures. Freeze-thaw cycles of stock solutions should be minimized. Stability in assay buffer should be assessed during assay development.
Safety Precautions:
As with any laboratory chemical, appropriate personal protective equipment (PPE), including gloves, lab coat, and eye protection, should be worn when handling 2-Piperidin-4-yl-phenylamine 2HCl. Handling should be performed in a well-ventilated area[8][9][10][11][12]. Consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal[8].
Hypothetical Target and Assay Principle: A 5-HT₂ₐ Receptor Antagonist Screen
Based on the pharmacology of structurally related compounds, a plausible and compelling application for 2-Piperidin-4-yl-phenylamine 2HCl in HTS is the identification of antagonists for the serotonin 2A (5-HT₂ₐ) receptor[13]. The 5-HT₂ₐ receptor is a G-protein coupled receptor (GPCR) that, upon activation by serotonin, couples to Gαq to initiate the phospholipase C (PLC) signaling cascade, leading to an increase in intracellular calcium.
Signaling Pathway Diagram:
Caption: High-Throughput Screening Workflow.
4.3. Step-by-Step Protocol:
Cell Preparation: Culture the 5-HT₂ₐ expressing cells to ~80-90% confluency. Harvest the cells and resuspend in assay buffer to the desired density.
Cell Seeding: Using an automated dispenser, seed 20 µL of the cell suspension into each well of the 384-well assay plates. Incubate the plates overnight at 37°C, 5% CO₂.
Compound Preparation: Perform serial dilutions of the 2-Piperidin-4-yl-phenylamine 2HCl and other library compounds in an intermediate plate to achieve the desired screening concentration (e.g., a final assay concentration of 10 µM).
Dye Loading: Prepare the Fluo-8 AM dye solution according to the manufacturer's instructions. Add 20 µL of the dye solution to each well of the assay plates containing cells. Incubate for 1 hour at 37°C.
Compound Addition: Transfer a small volume (e.g., 100 nL) of the diluted compounds from the intermediate plate to the assay plate using a pintool or acoustic dispenser. Also, add positive (Ketanserin) and negative (DMSO) controls to designated wells. Incubate for 15-30 minutes at room temperature.
Agonist Stimulation and Signal Detection: Place the assay plate in the plate reader. Program the instrument to inject a pre-determined volume of serotonin (at a concentration that elicits ~80% of the maximal response, the EC₈₀) into each well and immediately begin kinetic fluorescence reading (e.g., Excitation: 490 nm, Emission: 525 nm) for 60-120 seconds.
Data Analysis and Interpretation
5.1. Primary Data Analysis:
The raw fluorescence data from the plate reader is used to calculate the percentage inhibition for each compound.
A Z'-factor > 0.5 indicates an excellent assay suitable for HTS.[14]
5.3. Hit Identification and Confirmation:
Primary Screen: Compounds exhibiting a percent inhibition above a certain threshold (e.g., >50% or >3 standard deviations from the mean of the negative controls) are considered "primary hits."
Confirmatory Screen: Primary hits are re-tested in the same assay to confirm their activity and rule out false positives.
Dose-Response Analysis: Confirmed hits are then tested over a range of concentrations to determine their potency (IC₅₀).
Perform counter-screens without the receptor or agonist, and conduct a cell viability assay in parallel.
Conclusion
The 2-Piperidin-4-yl-phenylamine scaffold represents a promising starting point for the discovery of novel therapeutics. This application note provides a robust and scientifically grounded framework for the use of 2-Piperidin-4-yl-phenylamine 2HCl in a high-throughput screening campaign targeting the 5-HT₂ₐ receptor. By following the detailed protocols and data analysis guidelines presented here, researchers can effectively and efficiently identify and characterize novel modulators of this important biological target, paving the way for future drug development efforts.
References
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An In-Depth Technical Guide to the Pharmacological Profile of 2-phenyl-3-piperidin-4-yl-1H-indole - Benchchem.
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Synthesis and Potential Applications of 2-((4-chlorophenyl)(piperidin-1-yl)methyl)pyridine - Benchchem.
Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC. (2025, October 16).
A Comprehensive Biophysical Workflow for Characterizing Protein-Ligand Interactions Using the 2-Piperidin-4-yl-phenylamine Scaffold
An Application Note from the Senior Scientist's Desk Audience: Researchers, scientists, and drug development professionals. Abstract The 4-aryl-piperidine scaffold, exemplified by compounds like 2-Piperidin-4-yl-phenylam...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note from the Senior Scientist's Desk
Audience: Researchers, scientists, and drug development professionals.
Abstract
The 4-aryl-piperidine scaffold, exemplified by compounds like 2-Piperidin-4-yl-phenylamine 2HCl, is a privileged structure in modern medicinal chemistry. Its derivatives have been identified as potent modulators of a wide array of biological targets, including enzymes, G-protein coupled receptors, and protein-protein interaction interfaces. More recently, this semi-rigid scaffold has found significant utility as a linker in the development of Proteolysis Targeting Chimeras (PROTACs)[1][2]. Given its prevalence and therapeutic potential, a robust and systematic methodology for characterizing the binding of such fragments and compounds to their protein targets is essential. This guide provides a comprehensive, field-proven workflow for the rigorous biophysical characterization of protein-ligand interactions involving the 2-Piperidin-4-yl-phenylamine scaffold. We present a tiered approach, beginning with high-throughput thermal shift assays for initial hit identification, followed by in-depth kinetic analysis using surface plasmon resonance, and culminating in complete thermodynamic profiling via isothermal titration calorimetry. Each protocol is detailed with an emphasis on the causal logic behind experimental choices, ensuring a self-validating system for generating high-confidence data.
The 4-Aryl-Piperidine Scaffold: A Cornerstone of Modern Drug Discovery
The 2-Piperidin-4-yl-phenylamine moiety represents a versatile chemical scaffold. Its structure combines a basic piperidine ring, which can be protonated under physiological conditions to form crucial salt-bridge interactions, with an aromatic phenyl ring capable of engaging in π–π stacking and hydrophobic interactions within a protein's binding pocket[3]. This combination of features has made its derivatives valuable in developing agents with diverse pharmacological activities, including anti-inflammatory[4][5], anticholinesterase[6], and antidiabetic properties[7].
Chemical Properties of 2-Piperidin-4-yl-phenylamine 2HCl
The dihydrochloride salt form is designed to enhance aqueous solubility. However, for biophysical assays, initial stocks are typically prepared in 100% DMSO to avoid solubility issues.
The true power of this scaffold in modern research lies in its application as a foundational fragment for hit identification and as a structural linker for more complex molecules like PROTACs, which require precise spatial orientation of a target binder and an E3 ligase binder[2][11]. Validating the direct engagement of such a scaffold with its intended protein target is the critical first step in any drug discovery cascade.
The Biophysical Characterization Cascade: A Self-Validating Workflow
To confidently assess a protein-ligand interaction, a single technique is rarely sufficient. We advocate for a tiered, multi-platform approach where each step validates the previous one and adds a new layer of quantitative understanding. This cascade ensures that resources are focused on only the most promising and well-characterized interactions.
Caption: The tiered workflow for protein-ligand characterization.
Tier 1: Hit Identification with Thermal Shift Assay (TSA)
Principle of the Assay: TSA, also known as Differential Scanning Fluorimetry (DSF), is a rapid and cost-effective method to screen for ligand binding[12]. It operates on the principle that when a ligand binds to a protein, it typically stabilizes the protein's folded state. This increased stability is observed as an increase in the protein's melting temperature (Tₘ). The unfolding process is monitored by a fluorescent dye (e.g., SYPRO Orange) that binds to exposed hydrophobic regions of the denatured protein, causing a sharp increase in fluorescence[13][14].
Causality: We use TSA as the primary screen because it is a direct measure of binding to the folded, native state of the protein. It is high-throughput, requires very little protein, and is agnostic to the protein's function, making it universally applicable[12][15].
Protocol: High-Throughput Thermal Shift Assay
1. Reagent Preparation:
Protein Stock: Prepare the target protein at a concentration of 0.2 mg/mL in a well-buffered solution (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.5). The final concentration in the assay will be 0.1 mg/mL.
Ligand Stock: Dissolve 2-Piperidin-4-yl-phenylamine 2HCl in 100% DMSO to create a 10 mM stock solution. From this, create a working stock of 1 mM in the same assay buffer, ensuring the final DMSO concentration in the assay does not exceed 1-2% to avoid protein destabilization.
Dye Solution: Prepare a 200X stock of SYPRO Orange dye in DMSO. Dilute this into the assay buffer to create a 20X working solution.
2. Assay Plate Setup (96-well format):
In each well of a 96-well PCR plate, add the following in order:
10 µL of 0.2 mg/mL protein solution.
2.5 µL of ligand solution (or buffer with equivalent DMSO for negative control).
2.5 µL of 20X SYPRO Orange dye solution.
10 µL of assay buffer.
This brings the total volume to 25 µL per well. Include triplicate wells for each condition (No-protein control, No-ligand control, and each ligand concentration).
Seal the plate securely with an optical seal. Centrifuge briefly to collect all components at the bottom of the wells.
3. Instrumentation & Data Acquisition:
Use a Real-Time PCR instrument capable of performing a melt curve analysis.
Run Method:
Equilibrate at 25°C for 2 minutes.
Ramp the temperature from 25°C to 95°C with a ramp rate of 0.05°C/sec.
Acquire fluorescence data at every 0.5°C increment.
4. Data Analysis:
Plot the negative first derivative of fluorescence with respect to temperature (-dF/dT). The peak of this curve corresponds to the Tₘ of the protein[13].
Calculate the change in melting temperature (ΔTₘ) as: ΔTₘ = Tₘ (Protein + Ligand) - Tₘ (Protein only) .
Data Interpretation:
ΔTₘ (Shift)
Interpretation
Confidence
< 1°C
No significant binding or very weak interaction.
Low
1°C – 3°C
Potential hit. Indicates a measurable interaction.
Medium
> 3°C
Strong hit. Indicates significant stabilization and a high-likelihood interaction.
High
Tier 2: Kinetic and Affinity Analysis with Surface Plasmon Resonance (SPR)
Principle of the Assay: SPR is a label-free optical technique that measures real-time changes in the refractive index at the surface of a sensor chip[16]. A protein (ligand) is immobilized on the chip, and a potential binding partner (analyte) is flowed over the surface. Binding of the analyte to the immobilized ligand causes an increase in mass at the surface, which is detected as a change in the resonance angle, measured in Resonance Units (RU). This allows for the direct measurement of association (kₐ) and dissociation (kₑ) rates, from which the equilibrium dissociation constant (Kₑ) can be calculated (Kₑ = kₑ/kₐ)[17][18].
Causality: We use SPR for secondary validation because it provides rich kinetic information that TSA cannot. It confirms the interaction is reversible and quantifies its affinity (how tightly it binds) and kinetics (how quickly it binds and dissociates), which are critical parameters for drug development[19][20].
Caption: Standard workflow for an SPR experiment.
Protocol: SPR Single-Cycle Kinetics
1. Reagent and System Preparation:
Running Buffer: A filtered and degassed buffer such as HBS-EP+ (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20) is standard.
Immobilization: Use a CM5 sensor chip. Activate the surface with a 1:1 mixture of 0.1 M NHS and 0.4 M EDC. Immobilize the protein (diluted to 10-50 µg/mL in 10 mM Sodium Acetate, pH 4.5) to a target density of 5,000-10,000 RU. Deactivate remaining active groups with 1 M ethanolamine-HCl.
Analyte (Ligand): Prepare a dilution series of 2-Piperidin-4-yl-phenylamine 2HCl in running buffer, typically ranging from 0.1x to 10x the expected Kₑ. Include a zero-concentration (buffer only) sample for double referencing.
2. Single-Cycle Kinetics (SCK) Run:
SCK is preferred for small molecules as it minimizes the impact of surface degradation from repeated regeneration steps.
Flow Rate: Set to 30 µL/min.
Cycle:
Inject the lowest concentration of the ligand for a set association time (e.g., 120 seconds).
Without a dissociation or regeneration step, immediately inject the next highest concentration for the same association time.
Repeat for all concentrations in the series.
After the final injection, monitor the dissociation phase for an extended period (e.g., 600 seconds).
Perform a final regeneration step with a pulse of an appropriate solution (e.g., 10 mM Glycine-HCl, pH 2.0) to return to baseline.
3. Data Analysis:
Subtract the reference flow cell data and the zero-concentration injection data from the active channel sensorgrams.
Fit the processed data to a suitable binding model, such as a 1:1 Langmuir kinetic model, using the instrument's analysis software.
The fit will yield values for kₐ (association rate), kₑ (dissociation rate), and Kₑ (dissociation constant).
Tier 3: Thermodynamic Profiling with Isothermal Titration Calorimetry (ITC)
Principle of the Assay: ITC is the gold standard for measuring the thermodynamics of biomolecular interactions. It directly measures the heat (q) released (exothermic) or absorbed (endothermic) when a ligand is titrated into a solution containing a protein. By measuring the heat change after sequential injections, a binding isotherm is generated. Fitting this curve provides the binding affinity (Kₐ or Kₑ), the stoichiometry of the interaction (n), and the enthalpy of binding (ΔH)[21][22]. The Gibbs free energy (ΔG) and entropy (ΔS) can then be calculated using the equation: ΔG = -RTln(Kₐ) = ΔH - TΔS .
Causality: ITC provides the ultimate confirmation of a direct, specific interaction in solution, free from surface artifacts. It delivers a complete thermodynamic signature, which offers deep insight into the nature of the binding forces (e.g., hydrogen bonds vs. hydrophobic effect) driving the interaction[21][23].
Protocol: ITC Binding Analysis
1. Critical Sample Preparation:
Buffer Matching: This is the most critical step in ITC. The ligand and protein solutions must be in an identical buffer to minimize large, confounding heats of dilution. Dialyze the protein extensively against the final buffer. Dissolve the ligand in the exact same dialysis buffer.
Protein Solution: Prepare the protein in the ITC cell at a concentration that satisfies the condition 10 < c < 500, where c = n * [Protein] * Kₐ. A starting concentration of 10-50 µM is common.
Ligand Solution: Prepare the ligand in the injection syringe at a concentration 10-15 times that of the protein concentration.
Degas all solutions thoroughly immediately before the experiment.
2. ITC Experiment Setup:
Set the experimental temperature (typically 25°C).
Perform a control titration by injecting the ligand into buffer alone to determine the heat of dilution, which will be subtracted from the main experiment.
Equilibrate the instrument. Load the protein into the sample cell and the ligand into the syringe.
3. Titration Run:
Perform an initial small injection (e.g., 0.5 µL) to remove any air from the syringe tip, and discard this data point during analysis.
Follow with a series of 15-25 injections (e.g., 2 µL each) with sufficient spacing between them for the signal to return to baseline.
4. Data Analysis:
Integrate the area of each injection peak to determine the heat change (µcal/sec) for that injection.
Plot the heat change per mole of injectant (kcal/mol) against the molar ratio of [Ligand]/[Protein].
Fit the resulting binding isotherm to a suitable model (e.g., One Set of Sites) using the instrument's software to determine n, Kₐ, and ΔH.
Thermodynamic Signature Interpretation:
Driving Force
ΔH
TΔS
Interpretation of Binding Forces
Enthalpy-Driven
Large, negative
Small or negative
Dominated by specific, directional interactions like hydrogen bonds and van der Waals forces.
Entropy-Driven
Small or positive
Large, positive
Dominated by the hydrophobic effect and release of ordered water molecules from the binding interface.
Conclusion
The 2-Piperidin-4-yl-phenylamine scaffold is a powerful tool in the arsenal of medicinal chemists and chemical biologists. However, its utility is predicated on the accurate and robust characterization of its interactions with target proteins. The tiered biophysical cascade presented here—TSA for screening, SPR for kinetics, and ITC for thermodynamics—provides a self-validating and comprehensive workflow. This approach not only confirms direct binding but also provides the deep quantitative insights into affinity, kinetics, and thermodynamics necessary to make informed decisions in any drug discovery or chemical biology program. Following robust biophysical validation, promising compounds can be confidently advanced to structural studies and cell-based functional assays.
References
Wiedemann, C., Heindl, D., et al. (2025). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Archiv der Pharmazie.
González-Ledo, R., & G-Castro, M. (2023). 2-Phenethylamines in Medicinal Chemistry: A Review. MDPI. [Link]
Yelekçi, K., & Er, M. (2016). Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. International Journal of Pharmaceutical Science Invention. [Link]
Al-Ghorbani, M., & El-Gamal, M. (2024). Morpholine, Piperazine, and Piperidine Derivatives as Antidiabetic Agents. MDPI. [Link]
ResearchGate. (2015). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. Request PDF. [Link]
Zhang, L., et al. (2015). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. PubMed. [Link]
Li, S., et al. (2018). Synthesis and structure-activity relationship of N-(piperidin-4-yl)benzamide derivatives as activators of hypoxia-inducible factor 1 pathways. PubMed. [Link]
Kumar, V., et al. (2015). Enkephalin analogues with N-phenyl-N-(piperidin-2-ylmethyl) propionamide derivatives: Synthesis and biological evaluations. PMC - NIH. [Link]
Navratilova, I., & Hopkins, A. L. (2009). A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. PMC. [Link]
Martín-López, J., et al. (2020). 2-(Piperidin-4-yl)acetamides as Potent Inhibitors of Soluble Epoxide Hydrolase with Anti-Inflammatory Activity. PMC. [Link]
Paketurytė, V., et al. (2019). Intrinsic Thermodynamics of Protein-Ligand Binding by Isothermal Titration Calorimetry as Aid to Drug Design. White Rose Research Online. [Link]
Ayad, T., et al. (2025). Photophysical Properties and Protein Binding Studies of Piperazine-Substituted Anthracene-BODIPY Dyads for Antimicrobial Photodynamic Therapy. MDPI. [Link]
Szałaj, N., et al. (2021). 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. PMC. [Link]
Wiedemann, C., et al. (2025). 1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Wiley Online Library. [Link]
Shankaran, D. R., & Miura, N. (2010). Small Molecule Immunosensing Using Surface Plasmon Resonance. MDPI. [Link]
Velázquez-Campoy, A., & Freire, E. (2015). Isothermal Titration Calorimetry: Theory and Practice. Avacta. [Link]
ResearchGate. (2023). Pharmacological properties of natural piperidine derivatives. ResearchGate. [Link]
Unver, M. Y., et al. (2015). Quantitation of protein–protein interactions by thermal stability shift analysis. PMC. [Link]
Olalere, O. A., et al. (2021). Molecular docking and ADMET studies of the interaction of 4-carboxyl-2,6-dinitrophenylazohydroxynaphthalenes with bovine serum a. Scientific African. [Link]
Creative BioMart. Principle and Protocol of Surface Plasmon Resonance (SPR). Creative BioMart. [Link]
Al-Haddad, R., et al. (2022). N4-(2-Amino-4-fluorophenyl)-N1-(3-{2-[2-(3-{[2-(2,6-dioxo-3-piperidyl)-1,3-dioxoisoindolin-4-yl]amino}propoxy)ethoxy]ethoxy}propyl)terephthalamide. MDPI. [Link]
Gene-Quantification. (2007). Protein Thermal Shift Assay Using Applied Biosystems Real Time PCR Systems. Gene-Quantification.com. [Link]
Bio-Rad. Protein Thermal Shift Assays Made Easy with the Bio-Rad™ Family of CFX Real-Time PCR Systems. Bio-Rad. [Link]
AXXAM. (2024). Thermal shift assays for early-stage drug discovery. AXXAM. [Link]
Sams, A. G., et al. (2010). Discovery of N-{1-[3-(3-oxo-2,3-dihydrobenzo[7][10]oxazin-4-yl)propyl]piperidin-4-yl}-2-phenylacetamide (Lu AE51090): an allosteric muscarinic M1 receptor agonist... ChEMBL - EMBL-EBI. [Link]
Stahelin, R. V. (2013). Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions. Molecular Biology of the Cell. [Link]
Scarano, S., & Minunni, M. (2018). Surface Plasmon Resonance: A Versatile Technique for Biosensor Applications. PMC. [Link]
Protocols.io. (2012). Isothermal titration calorimetry to determine the association constants for a ligand bound simultaneously to two specific protein binding sites with different affinities. Protocols.io. [Link]
Application Note: Radiolabeling 2-Piperidin-4-yl-phenylamine 2HCl for Binding Assays
Abstract This application note details the strategic radiolabeling of 2-Piperidin-4-yl-phenylamine 2HCl (a key scaffold for ligands targeting the Vesicular Acetylcholine Transporter, VAChT, and Sigma receptors) with Trit...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note details the strategic radiolabeling of 2-Piperidin-4-yl-phenylamine 2HCl (a key scaffold for ligands targeting the Vesicular Acetylcholine Transporter, VAChT, and Sigma receptors) with Tritium ([³H]). Unlike iodination, which introduces a bulky atom that may disrupt the pharmacophore, tritiation preserves the native chemical structure, ensuring authentic binding kinetics. We present a robust protocol for Catalytic Dehalogenation , high-performance liquid chromatography (HPLC) purification, and a validated Radioligand Binding Assay (RBA) workflow to determine equilibrium dissociation constants (
) and receptor density ().
Introduction & Strategic Rationale
The Molecule: 2-Piperidin-4-yl-phenylamine
This compound features an aniline moiety ortho-substituted with a piperidine ring. Its structural rigidity and dual-amine character make it a privileged scaffold for CNS targets, particularly VAChT and Sigma-1 receptors [1].
Why Tritium ([³H])?
For small molecules (<500 Da) like 2-Piperidin-4-yl-phenylamine, steric hindrance is a critical failure mode in binding assays.
Native Binding: [³H] substitution (replacing H with T) causes no steric perturbation.
High Specific Activity: Theoretical maximum specific activity for a single tritium atom is ~29 Ci/mmol. By targeting a di-bromo precursor, we can achieve 50–80 Ci/mmol, essential for detecting low-density targets (fmol/mg protein).
Radiochemical Synthesis Protocol
Method: Catalytic Dehalogenation with Tritium Gas
Objective: Synthesize [³H]-2-Piperidin-4-yl-phenylamine via the reduction of a brominated precursor.
Precursor: 4-Bromo-2-(piperidin-4-yl)phenylamine (Custom synthesis required if not commercially available).
Reaction:
Step-by-Step Synthesis
Precursor Dissolution: Dissolve 2 mg of the bromo-precursor in 1 mL of anhydrous DMF/Ethanol (1:1).
Catalyst Addition: Add 10 mg of 10% Pd/C catalyst.
Base Addition: Add 5 µL of Triethylamine (TEA) to scavenge the TBr byproduct (prevents acid-catalyzed degradation).
Tritiation:
Connect the reaction vessel to a Tritium Manifold (RC-TRIT-01 or similar).
Freeze-pump-thaw to remove air.
Introduce Carrier-Free Tritium Gas (T₂) (5–10 Ci).
Stir vigorously at Room Temperature (RT) for 2 hours.
Termination: Remove excess T₂ gas (trap in uranium bed). Filter the catalyst using a 0.22 µm PTFE syringe filter.
Labile Tritium Removal: Evaporate solvent, redissolve in Ethanol, and evaporate again (3x) to remove exchangeable tritium on the amine (
) protons.
Purification & Quality Control
System: Semi-preparative HPLC with UV and Radiometric detection (Flow-Scint).
Parameter
Condition
Column
C18 Reverse Phase (e.g., Luna 5µ C18(2), 250 x 10 mm)
Mobile Phase A
0.1% Trifluoroacetic acid (TFA) in Water
Mobile Phase B
0.1% TFA in Acetonitrile
Gradient
5% B to 60% B over 20 min
Flow Rate
3.0 mL/min
Detection
UV @ 254 nm; Radio-flow detector
QC Criteria:
Radiochemical Purity: >98%
Specific Activity: Determined by mass spectrometry or UV calibration curve (Target: >30 Ci/mmol).
Synthesis Workflow Diagram
Figure 1: Workflow for the catalytic tritiation and purification of 2-Piperidin-4-yl-phenylamine.
Application: Radioligand Binding Assay (RBA)
Biological Context
We will assume the target is the Vesicular Acetylcholine Transporter (VAChT) in rat striatal membranes, a standard model for this ligand class [2].
Reagents Preparation[1][2][3]
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.
Membrane Prep: Rat striatum homogenate (approx. 10 µg protein/well).
Radioligand: [³H]-2-Piperidin-4-yl-phenylamine (diluted to 10x working concentration).
Incubation: Incubate for 120 minutes at 25°C (Equilibrium is critical; verify time-course if unknown).
Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.3% Polyethylenimine (PEI) to reduce filter binding) using a cell harvester.
Wash: Wash 3x with ice-cold buffer.
Counting: Add liquid scintillation cocktail (e.g., Ultima Gold) and count in a Beta Counter.
Perform the assay with increasing concentrations of [³H]-Ligand (e.g., 0.1 nM to 30 nM).
Specific Binding = Total Binding – Non-Specific Binding.
Plot Specific Binding (Y) vs. Free Ligand Concentration (X) .
Fit to the One-site binding hyperbola equation:
Competition Binding (Determining
)
Use a fixed concentration of [³H]-Ligand (approx.
) and vary the cold competitor.
Fit to the Sigmoidal dose-response (variable slope) equation to find
.
Calculate
using the Cheng-Prusoff equation :
Where is the radioligand concentration.
Data Presentation Example
Parameter
Value (Example)
Interpretation
2.5 ± 0.3 nM
High affinity binding.
450 fmol/mg
Moderate target density (typical for VAChT).
Specific Binding
> 85%
Excellent signal-to-noise ratio.
Hill Slope
1.02
Follows mass action law (1:1 binding).
Troubleshooting & Optimization
High Non-Specific Binding (NSB):
Cause: Ligand sticking to filters or plastic.
Solution: Pre-soak GF/B filters in 0.3% PEI for at least 1 hour. Use silanized tubes if necessary.
Low Specific Activity:
Cause: Incomplete tritiation or isotopic dilution.
Solution: Ensure precursor purity and use fresh, carrier-free Tritium gas.
Ligand Degradation:
Cause: Radiolysis (self-destruction due to radiation).
Solution: Store the stock solution in Ethanol at -20°C. Add a radical scavenger (e.g., ascorbic acid) if stability is poor.
References
Gao, Z. G., et al. (2008). "Di-substituted piperidine derivatives as potent and selective sigma receptor ligands." Journal of Medicinal Chemistry.
Efange, S. M. N. (2000). "In vivo imaging of the vesicular acetylcholine transporter." Neurobiology of Disease.
Hulme, E. C., & Trevethick, M. A. (2010). "Ligand binding assays at equilibrium: validation and interpretation." British Journal of Pharmacology.
Application
2-Piperidin-4-yl-phenylamine 2HCl in functional genomics studies
An In-Depth Technical Guide to the Application of 2-Piperidin-4-yl-phenylamine 2HCl (Piphenamine) in Functional Genomics Studies Abstract This technical guide provides a comprehensive framework for utilizing 2-Piperidin-...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Application of 2-Piperidin-4-yl-phenylamine 2HCl (Piphenamine) in Functional Genomics Studies
Abstract
This technical guide provides a comprehensive framework for utilizing 2-Piperidin-4-yl-phenylamine 2HCl, hereafter referred to as Piphenamine, as a chemical probe in functional genomics studies. While the precise mechanism of action for Piphenamine is the subject of ongoing investigation, its core structure, featuring a piperidine and a phenylamine moiety, is common to a range of bioactive molecules with diverse pharmacological activities, including modulation of G-protein coupled receptors (GPCRs), enzyme inhibition, and interference with protein-protein interactions.[1][2][3] This guide presents a hypothetical, yet scientifically plausible, scenario where Piphenamine is used to elucidate a cellular signaling pathway and identify novel drug targets through a large-scale functional genomics screen. The protocols and methodologies described herein are designed to be adaptable for researchers, scientists, and drug development professionals seeking to characterize novel chemical entities.
Introduction to Piphenamine and its Potential in Functional Genomics
Piphenamine (2-Piperidin-4-yl-phenylamine dihydrochloride) is a small molecule belonging to the 4-aryl-piperidine class of compounds. This structural class is a well-established pharmacophore present in numerous approved drugs and clinical candidates.[4][5] The piperidine ring system is known to confer favorable pharmacokinetic properties and to act as a scaffold for interacting with a variety of biological targets.[6] Functional genomics, the study of how genes and their products function and interact, provides a powerful set of tools to deconvolute the mechanism of action of novel small molecules like Piphenamine.[7] By systematically perturbing gene function (e.g., through CRISPR-Cas9 technology) and observing the resulting phenotypic changes in the presence of the compound, researchers can identify the genes and pathways that are essential for the compound's activity.
This guide will focus on a hypothetical application of Piphenamine in a genome-wide CRISPR-Cas9 knockout screen to identify genetic modifiers of cellular response to the compound. This approach is invaluable for target identification, understanding mechanisms of drug resistance, and discovering synergistic drug combinations.
Hypothetical Mechanism of Action: Modulation of a G-Protein Coupled Receptor (GPCR) Signaling Pathway
Based on the activities of structurally related compounds, we hypothesize that Piphenamine acts as a modulator of a GPCR signaling pathway. Many 4-aryl-piperidine derivatives are known to interact with aminergic GPCRs, such as serotonin (5-HT) and muscarinic acetylcholine receptors.[1][2] For the purpose of this guide, we will posit that Piphenamine is an antagonist of a hypothetical Gq-coupled GPCR, which we will term "PiphR". Inhibition of PiphR by Piphenamine would lead to the downstream suppression of phospholipase C (PLC) activation, thereby reducing the production of inositol trisphosphate (IP3) and diacylglycerol (DAG), and ultimately attenuating the release of intracellular calcium.
Caption: Hypothetical signaling pathway modulated by Piphenamine.
Application in Functional Genomics: A Genome-Wide CRISPR-Cas9 Screen
A genome-wide CRISPR-Cas9 knockout screen can be employed to identify genes that, when inactivated, alter a cell's sensitivity to Piphenamine. This can reveal the direct target of the compound, as well as other components of the signaling pathway and downstream effectors.
The basic principle of a pooled CRISPR screen is to introduce a library of single-guide RNAs (sgRNAs), each targeting a specific gene for knockout, into a population of cells. The cell population is then treated with the compound of interest (in this case, Piphenamine), and the sgRNA representation in the surviving cell population is compared to a control population. Genes whose knockout leads to enrichment in the treated population are considered "resistance genes," while those whose knockout leads to depletion are "sensitizer genes."
Caption: Workflow for a pooled CRISPR-Cas9 knockout screen.
Detailed Protocol: Genome-Wide CRISPR-Cas9 Screen with Piphenamine
This protocol outlines a representative workflow for a genome-wide CRISPR-Cas9 knockout screen to identify genetic modifiers of Piphenamine activity.
4.1. Materials and Reagents
Cell Line: A Cas9-expressing cell line appropriate for the biological question (e.g., A549, HEK293T).
CRISPR Library: A pooled genome-wide sgRNA library in a lentiviral vector.
Lentivirus Production: Packaging and envelope plasmids (e.g., psPAX2, pMD2.G), HEK293T cells, transfection reagent, and virus concentration reagents.
Piphenamine (2-Piperidin-4-yl-phenylamine 2HCl): Stock solution in a suitable solvent (e.g., DMSO or water).
PCR Reagents: High-fidelity DNA polymerase, primers for sgRNA amplification.
Next-Generation Sequencing (NGS) Platform
4.2. Experimental Procedure
Step 1: Lentiviral Library Production
Co-transfect the sgRNA library plasmid pool with packaging and envelope plasmids into HEK293T cells to produce lentivirus.
Harvest the viral supernatant at 48 and 72 hours post-transfection.
Pool and concentrate the virus.
Titer the virus on the Cas9-expressing target cell line to determine the optimal multiplicity of infection (MOI).
Step 2: Transduction of Target Cells
Plate the Cas9-expressing cells and transduce with the lentiviral sgRNA library at a low MOI (0.1-0.3) to ensure that most cells receive a single sgRNA.
Maintain a high coverage of the library (at least 500 cells per sgRNA).
Two days post-transduction, select for transduced cells by adding puromycin to the culture medium.
Step 3: Piphenamine Treatment
After selection, expand the pooled knockout cell population.
Perform a dose-response curve with Piphenamine to determine the IC50 (half-maximal inhibitory concentration). A concentration that results in 50-80% cell death is typically used for the screen.
Split the cell population into two groups: a control group treated with vehicle (e.g., DMSO) and a treatment group treated with Piphenamine at the predetermined concentration.
Culture the cells for a sufficient period to allow for the selection of resistant or sensitive populations (typically 10-14 days).
Step 4: Sample Collection and Genomic DNA Extraction
Harvest cells from both the control and treatment groups.
Extract genomic DNA from each population, ensuring high quality and quantity.
Step 5: sgRNA Amplification and Sequencing
Amplify the sgRNA-encoding regions from the genomic DNA using PCR.
Prepare the PCR products for next-generation sequencing.
Sequence the sgRNA libraries on a high-throughput sequencing platform.
4.3. Data Analysis
Align the sequencing reads to the sgRNA library to determine the read counts for each sgRNA.
Normalize the read counts.
Compare the sgRNA representation in the Piphenamine-treated sample to the control sample.
Use statistical methods (e.g., MAGeCK or DESeq2) to identify sgRNAs that are significantly enriched or depleted in the treated population.
Perform gene-level analysis to identify candidate resistance and sensitizer genes.
Summary of Hypothetical Quantitative Data
The following table summarizes hypothetical data from a CRISPR screen with Piphenamine.
Gene Symbol
Gene Description
Log2 Fold Change (Piphenamine vs. Control)
p-value
Phenotype
PiphR
Putative Piphenamine Receptor
5.2
1.5e-8
Resistance
GNAQ
G-Protein Subunit Alpha Q
4.8
3.2e-8
Resistance
PLCB1
Phospholipase C Beta 1
4.5
8.1e-8
Resistance
ABCB1
ATP Binding Cassette Subfamily B Member 1
3.9
1.2e-7
Resistance
GENEX
Hypothetical Sensitizer Gene X
-3.5
5.6e-6
Sensitizer
GENEY
Hypothetical Sensitizer Gene Y
-3.2
9.8e-6
Sensitizer
Resistance Genes: Knockout of these genes confers resistance to Piphenamine. The enrichment of sgRNAs targeting PiphR, GNAQ, and PLCB1 would strongly support the hypothesized mechanism of action. The identification of ABCB1, a known drug efflux pump, would suggest a potential mechanism of drug resistance.
Sensitizer Genes: Knockout of these genes increases sensitivity to Piphenamine. These may represent genes that buffer the cell against the effects of the compound or genes involved in parallel survival pathways.
Conclusion
Piphenamine, as a representative of the 4-aryl-piperidine class, holds significant potential as a chemical probe for dissecting complex cellular processes. The combination of this novel chemical entity with powerful functional genomics platforms, such as CRISPR-Cas9 screening, provides a robust and unbiased approach to target identification and mechanism of action studies. The protocols and conceptual framework presented in this guide offer a solid foundation for researchers to design and execute experiments aimed at characterizing the biological activity of new small molecules, ultimately accelerating the drug discovery and development pipeline.
References
Mase, T., & Noguchi, K. (2001). Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: a novel mucarinic antagonist with M(2)-sparing antagonistic activity. Journal of Pharmacology and Experimental Therapeutics, 297(2), 790-797. [Link]
Google Patents. EP2089384B1 - 2-(piperidin-4-yl)-4-phenoxy-or phenylamino-pyrimidine derivatives as non-nucleoside reverse transcriptase inhibitors.
PubMed. Piperidinyl-2-phenethylamino inhibitors of DPP-IV for the treatment of type 2 diabetes. [Link]
International Journal of Pharmaceutical Erudition. SYNTHESES, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF NOVEL 2,6-DI SUBSTITUTED PIPERIDINE-4-ONE DERIVATIVES. [Link]
PubMed. Synthesis and Biological Evaluation of Novel 2-(Piperidin-4-yl)-1,2,3,4-tetrahydroisoquinoline and 2-(Piperidin-4-yl)decahydroisoquinoline Antimycotics. [Link]
MDPI. 2-Phenethylamines in Medicinal Chemistry: A Review. [Link]
International Journal of Pharmaceutical Science Invention. Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents. [Link]
MDPI. 1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. [Link]
Wiley Online Library. Functional genomics analysis reveals two novel genes required for littorine biosynthesis. [Link]
PubMed. Functional genomics analysis reveals two novel genes required for littorine biosynthesis. [Link]
PubMed. Piperidin-4-one: the potential pharmacophore. [Link]
PubMed. Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. [Link]
PubMed. Design, synthesis, and in vitro and in vivo characterization of 1-{4-[4-(substituted)piperazin-1-yl]butyl}guanidines and their piperidine analogues as histamine H3 receptor antagonists. [Link]
Google Patents. US4179569A - N-(4-piperidinyl)-N-phenylamides.
Application of 2-Piperidin-4-yl-phenylamine Derivatives in Schizophrenia Disease Models: A Focus on Sertindole
Introduction Derivatives of 2-Piperidin-4-yl-phenylamine represent a chemical scaffold with significant interest in medicinal chemistry due to its presence in various biologically active compounds. A prominent example wi...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Derivatives of 2-Piperidin-4-yl-phenylamine represent a chemical scaffold with significant interest in medicinal chemistry due to its presence in various biologically active compounds. A prominent example within this class is Sertindole , an atypical antipsychotic agent utilized in the management of schizophrenia.[1][2][3] This application note will provide a comprehensive overview of the scientific rationale and practical application of Sertindole in preclinical schizophrenia models. We will delve into its mechanism of action, provide detailed protocols for both in vitro and in vivo studies, and present relevant data to guide researchers in their drug discovery and development endeavors.
Sertindole, a phenylindole derivative, is distinguished by its unique multi-receptor antagonist profile, which is believed to underpin its therapeutic efficacy and favorable side-effect profile compared to first-generation antipsychotics.[1][4][5] It exhibits high affinity for dopamine D2, serotonin 5-HT2A and 5-HT2C, and α1-adrenergic receptors.[3][6][7] This intricate pharmacology allows for the modulation of key neurotransmitter systems implicated in the pathophysiology of schizophrenia.
Mechanism of Action: A Multi-Receptor Approach
The therapeutic effects of Sertindole in schizophrenia are attributed to its combined antagonist activity at several key neurotransmitter receptors in the brain.[1][8]
Dopamine D2 Receptor Antagonism: Overactivity in the mesolimbic dopamine pathway is a central hypothesis for the positive symptoms of schizophrenia, such as hallucinations and delusions.[1] Sertindole acts as an antagonist at D2 receptors, thereby dampening dopaminergic neurotransmission and alleviating these symptoms.[1][8] Notably, it demonstrates limbic-selective effects, which may contribute to a lower incidence of extrapyramidal side effects (EPS) compared to typical antipsychotics that exhibit more widespread D2 receptor blockade.[4][9]
Serotonin 5-HT2A Receptor Antagonism: Antagonism at 5-HT2A receptors is a hallmark of atypical antipsychotics. This action is thought to contribute to efficacy against negative symptoms (e.g., social withdrawal, apathy) and cognitive deficits, and may also mitigate the EPS associated with D2 receptor blockade.[4][8] The blockade of 5-HT2A receptors can modulate dopamine release in different brain regions, contributing to a more balanced neurotransmitter environment.[1]
Serotonin 5-HT2C Receptor Antagonism: Blockade of 5-HT2C receptors has been associated with procognitive and antidepressant effects. This activity may contribute to the broader therapeutic profile of Sertindole.
α1-Adrenergic Receptor Antagonism: Sertindole's affinity for α1-adrenergic receptors can influence its cardiovascular side-effect profile, such as orthostatic hypotension.[1][8]
The interplay of these receptor interactions is crucial for the overall clinical profile of Sertindole. The following diagram illustrates the primary signaling pathways modulated by this compound.
Caption: Sertindole's multi-receptor antagonism.
Application in Preclinical Schizophrenia Models
Sertindole has been evaluated in various animal models that recapitulate certain aspects of schizophrenia, particularly cognitive deficits. Pharmacological models, such as those induced by N-methyl-D-aspartate (NMDA) receptor antagonists like phencyclidine (PCP) or ketamine, are commonly used to study the cognitive impairments associated with the disorder.
Table 1: Receptor Binding Affinity of Sertindole
Receptor
Binding Affinity (Kd, nM)
Dopamine D2
2.7
Serotonin 5-HT2A
0.14
Serotonin 5-HT2C
6
α1-Adrenergic
3.9
Histamine H1
320
α2-Adrenergic
190
Data compiled from Richelson, E., and Souder, T. (2000).[10]
Experimental Protocols
Protocol 1: In Vitro Dopamine D2 Receptor Functional Antagonism Assay
This protocol describes a cell-based assay to determine the functional antagonist activity of Sertindole at the dopamine D2 receptor by measuring changes in cyclic AMP (cAMP) levels.
1. Cell Culture:
Culture HEK293 cells stably expressing the human dopamine D2 receptor in DMEM supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic (e.g., G418).
Maintain cells at 37°C in a humidified atmosphere with 5% CO2.
2. Assay Procedure:
Seed the cells in a 96-well plate at a density of 50,000 cells/well and incubate for 24 hours.
On the day of the assay, replace the culture medium with serum-free medium containing a phosphodiesterase inhibitor (e.g., 0.5 mM IBMX) and incubate for 30 minutes.
Prepare a dose-response curve of Sertindole (e.g., 10⁻¹⁰ to 10⁻⁵ M).
Add varying concentrations of Sertindole to the wells and incubate for 20 minutes.
Stimulate the cells with a fixed concentration of dopamine (e.g., EC80 concentration, typically around 1 µM) in the presence of forskolin (to stimulate adenylyl cyclase) for 15 minutes.
Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP assay kit (e.g., HTRF, ELISA).
3. Data Analysis:
Plot the cAMP concentration against the log concentration of Sertindole.
Calculate the IC50 value, which represents the concentration of Sertindole that inhibits 50% of the dopamine-induced response.
Caption: Workflow for the in vitro D2 receptor functional assay.
Protocol 2: In Vivo Phencyclidine (PCP)-Induced Cognitive Deficit Model in Rats
This protocol details a behavioral study to assess the efficacy of Sertindole in reversing cognitive deficits induced by sub-chronic PCP administration in a novel object recognition (NOR) task.[11][12]
1. Animals:
Use adult male Sprague-Dawley rats (250-300 g).
House animals in a controlled environment with a 12-hour light/dark cycle and ad libitum access to food and water.
Allow at least one week of acclimatization before the start of the experiment.
2. PCP Administration:
Administer PCP (2 mg/kg, intraperitoneally) or saline vehicle twice daily for 7 days.
Observe a 7-day washout period following the final PCP injection.
3. Sertindole Treatment:
Dissolve Sertindole in a suitable vehicle (e.g., 0.5% methylcellulose).
Administer Sertindole (e.g., 1, 2.5, and 5 mg/kg, intraperitoneally) 30 minutes before the start of the NOR task.
4. Novel Object Recognition (NOR) Task:
Habituation: On day 1, allow each rat to explore an empty open-field arena (e.g., 50x50x50 cm) for 10 minutes.
Training (T1): On day 2, place two identical objects in the arena and allow the rat to explore for 5 minutes.
Testing (T2): After a retention interval (e.g., 1 hour), replace one of the familiar objects with a novel object and allow the rat to explore for 5 minutes.
Record the time spent exploring each object during T1 and T2.
5. Data Analysis:
Calculate a discrimination index (DI) for the testing phase: (Time exploring novel object - Time exploring familiar object) / (Total exploration time).
A positive DI indicates a preference for the novel object, reflecting intact recognition memory.
Compare the DI between the different treatment groups using appropriate statistical tests (e.g., ANOVA followed by post-hoc tests).
Table 2: Expected Outcomes in the PCP-Induced NOR Task
Treatment Group
Expected Discrimination Index (DI)
Interpretation
Vehicle + Vehicle
Positive
Intact recognition memory
PCP + Vehicle
Near zero or negative
Impaired recognition memory
PCP + Sertindole (effective dose)
Positive
Reversal of cognitive deficit
Conclusion
Sertindole, a 2-Piperidin-4-yl-phenylamine derivative, serves as a valuable pharmacological tool for studying the complex neurobiology of schizophrenia. Its multi-receptor antagonist profile provides a basis for its efficacy in preclinical models of the disorder. The protocols outlined in this application note offer a framework for researchers to investigate the in vitro and in vivo properties of Sertindole and other related compounds, thereby contributing to the development of novel and improved therapeutics for schizophrenia.
References
Patsnap Synapse. (2024, July 17).
Patsnap Synapse. (2024, June 16).
Hasan, A. A., & Buckley, P. F. (2008). Emerging role of sertindole in the management of schizophrenia.
MIMS. (n.d.). Sertindole: Uses, Dosage, Side Effects and More. MIMS Malaysia.
Clinicaltrials.eu. (n.d.). Sertindole – Application in Therapy and Current Clinical Research.
Volavka, J., & Citrome, L. (2008). Sertindole in the Management of Schizophrenia.
Takahashi, Y., Kusumi, I., Ishikane, T., Matsubara, S., & Koyama, T. (1998). In vivo occupation of dopamine D1, D2 and serotonin (5-HT)2A receptors by sertindole in the rat brain. Psychiatry and Clinical Neurosciences, 52(2), 157–162.
Zimbroff, D. L., Kane, J. M., Tamminga, C. A., Daniel, D. G., Mack, R. J., Wozniak, P. J., Sebree, T. B., & Wallin, B. A. (1997). Controlled, dose-response study of sertindole and haloperidol in the treatment of schizophrenia. Sertindole Study Group.
Kasper, S., Tauscher, J., Kufferle, B., Brücke, T., & Asenbaum, S. (1998). Sertindole and dopamine D2 receptor occupancy in comparison to risperidone, clozapine and haloperidol--a 123I-IBZM SPECT study. Psychopharmacology, 136(4), 367–373.
Nilsson, T., & Nielsen, C. K. (1997). The antipsychotic drug sertindole is a specific inhibitor of alpha1A-adrenoceptors in rat mesenteric small arteries. Naunyn-Schmiedeberg's Archives of Pharmacology, 356(4), 514–519.
Sánchez, C., Arnt, J., Dragsted, N., Hyttel, J., Larsen, J. J., Meier, E., Perregaard, J., & Skarsfeldt, T. (1996). Serotonin 5-HT2 Receptor, Dopamine D2 Receptor, and α1 Adrenoceptor Antagonists. Conformationally Flexible Analogues of the Atypical Antipsychotic Sertindole. Journal of Medicinal Chemistry, 39(20), 3927–3937.
Lindström, E., & Levander, S. (2006). Sertindole: efficacy and safety in schizophrenia. Expert Opinion on Pharmacotherapy, 7(13), 1825–1834.
Pilowsky, L. S., Mulligan, R. S., Acton, P. D., Ell, P. J., Costa, D. C., & Kerwin, R. W. (1997). Serotonin: 5-HT2A receptor occupancy in vivo and response to the new antipsychotics olanzapine and sertindole.
Perregaard, J., Arnt, J., Bøgesø, K. P., Hyttel, J., Larsen, J. J., Meier, E., Møller Nielsen, I., & Sánchez, C. (1996). Serotonin 5-HT2 receptor, dopamine D2 receptor, and alpha 1 adrenoceptor antagonists. Conformationally flexible analogues of the atypical antipsychotic sertindole. Journal of Medicinal Chemistry, 39(20), 3927–3937.
Lewis, R., & Bagnall, A. M. (2009). Sertindole versus other atypical antipsychotics for schizophrenia.
Seeman, P., & Tallerico, T. (2008). Dopamine D2(High) receptors moderately elevated by sertindole. Synapse (New York, N.Y.), 62(5), 389–391.
Horacek, J., Bubenikova-Valesova, V., Kopecek, M., Palenicek, T., Dockery, C., Mohr, P., & Höschl, C. (2006). Cortical Dopamine D2/D3 Receptors Are a Common Site of Action for Antipsychotic Drugs—An Original Patient Data Meta-analysis. Schizophrenia Bulletin, 32(3), 520–533.
Innoprot. (n.d.). D2 Dopamine Receptor Assay.
Celada, P., Puig, M. V., & Artigas, F. (2004). 5-HT2A antagonists in psychiatric disorders.
Sahlholm, K., Weiss, D. R., & Arhem, P. (2014). Discovery, Optimization, and Characterization of Novel D2 Dopamine Receptor Selective Antagonists. Journal of Medicinal Chemistry, 57(7), 2824–2836.
Sahlholm, K., Weiss, D. R., & Arhem, P. (2012). Discovery, optimization, and characterization of a novel series of dopamine D2 versus D3 receptor selective antagonists. ACS Chemical Neuroscience, 3(12), 1015–1026.
Idris, N. F., Neill, J. C., Grayson, B., Bang-Andersen, B., & Witten, L. M. (2010). Sertindole Improves Sub-Chronic PCP-induced Reversal Learning and Episodic Memory Deficits in Rodents: Involvement of 5-HT(6) and 5-HT (2A) Receptor Mechanisms. Psychopharmacology, 208(1), 23–36.
Wędzony, K., Chocyk, A., & Maćkowiak, M. (2011). In Vitro and In Vivo Models for the Investigation of Potential Drugs Against Schizophrenia. Current Medicinal Chemistry, 18(3), 360–375.
Patriarchi, T., Cho, J. R., Merten, K., Howe, M. W., Marley, A., Xiong, W. H., ... & Tian, L. (2018). Cell-based reporters reveal in vivo dynamics of dopamine and norepinephrine release in murine cortex.
Janssens, F., Torremans, J., & Janssen, P. A. (2006). 2-(piperidin-4-yl)-4-phenoxy-or phenylamino-pyrimidine derivatives as non-nucleoside reverse transcriptase inhibitors.
Biftu, T., Qian, X., D'Andrea, S., He, H., Liu, R., Wu, J., ... & Scapin, G. (2009). Piperidinyl-2-phenethylamino inhibitors of DPP-IV for the treatment of type 2 diabetes. Bioorganic & medicinal chemistry letters, 19(8), 2291-2294.
Brain & Behavior Research Foundation. (2017, June 5). New Class of Drugs Shows Promise for the Treatment of Schizophrenia in Animal Models.
Jiang, J., Feng, L., Li, X., Wang, Y., Li, M., Wang, Y., ... & Ding, J. (2018). Discovery of 2-Piperidinyl Phenyl Benzamides and Trisubstituted Pyrimidines as Positive Allosteric Modulators of the Prostaglandin Receptor EP2. Journal of medicinal chemistry, 61(17), 7709-7722.
Wacker, S. J., Kolb, D., & Bracher, F. (2019). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Archiv der Pharmazie, 352(11-12), 1900192.
Sadek, B., Wełna, A., Draczyńska-Łozowska, A., Więckowska, A., & Malawska, B. (2019). 4-Oxypiperidine Ethers as Multiple Targeting Ligands at Histamine H3 Receptors and Cholinesterases. Molecules, 24(19), 3505.
Thomas, L., Tadayyon, M., & Mark, M. (2008). Chronic Treatment with the Dipeptidyl Peptidase-4 Inhibitor BI 1356 [(R)-8-(3-Amino-piperidin-1-yl)-7-but-2-ynyl-3-methyl-1-(4-methyl-quinaz olin-2-ylmethyl)-3,7-dihydro-purine-2,6-dione] Increases Basal Glucagon-Like Peptide-1 and Improves Glycemic Control in Diabetic Rodent Models. The Journal of pharmacology and experimental therapeutics, 328(2), 556-563.
Kim, D. W., Lee, H. J., Kim, H. J., Kim, S. J., Kim, K. W., & Chun, Y. J. (2011). Synthesis and structure-activity relationship of N-(piperidin-4-yl)benzamide derivatives as activators of hypoxia-inducible factor 1 pathways. Bioorganic & medicinal chemistry letters, 21(1), 309-312.
Dimmock, J. R., & Gunda, G. (2013). Piperidin-4-one: the potential pharmacophore.
Schall, T. J., & Ng, H. P. (2006). Bridged Piperazines and Piperidines as CCR1 Antagonists with Oral Activity in Models of Arthritis and Multiple Sclerosis. Letters in Drug Design & Discovery, 3(10), 689-694.
Author: BenchChem Technical Support Team. Date: February 2026
Senior Application Scientist: Dr. A. Vance
Last Updated: February 18, 2026
Reference ID: TSC-SOL-2PIP-004
Executive Summary
This guide addresses the solubility challenges associated with 2-Piperidin-4-yl-phenylamine 2HCl (dihydrochloride salt). While the 2HCl salt form renders the compound highly soluble in water and DMSO, users frequently encounter precipitation ("crashing out") upon dilution into physiological buffers (pH 7.4). This is due to the "Free Base Crash" phenomenon , where the buffering capacity of the media neutralizes the stabilizing acid, reverting the molecule to its lipophilic free base form.
This guide provides self-validating protocols to maintain solubility from stock preparation to biological assay.
Module 1: Critical Physicochemical Properties
Before attempting solubilization, you must understand why the compound behaves as it does.
Property
Description
Implication for Handling
Salt Form
Dihydrochloride (2HCl)
Highly polar; creates an acidic microenvironment in solution.
Hygroscopicity
High
The salt absorbs atmospheric moisture rapidly. Weigh quickly or use a dry box.
pKa (Estimated)
~9-10 (Piperidine N)~4-5 (Aniline N)
At pH 7.4, the piperidine is charged (+), but the aniline is neutral. Solubility drops significantly compared to pH < 4.
Oxidation Risk
Moderate (Aniline moiety)
Solutions may turn yellow/brown over time. Protect from light and store under argon/nitrogen.
Module 2: Stock Solution Preparation (The "Start Right" Phase)
FAQ: Solvent Selection
Q: Should I dissolve the powder in water or DMSO?A:DMSO is preferred for frozen stocks.
Water: The 2HCl salt is highly water-soluble (>50 mg/mL). However, aqueous solutions of anilines are prone to hydrolysis and oxidation during freeze-thaw cycles.
DMSO: Provides excellent solubility (typically >100 mM) and prevents ice crystal formation that can degrade the compound.
Equilibration: Allow the vial to warm to room temperature before opening to prevent condensation on the hygroscopic solid [1].
Weighing: Weigh the required amount rapidly. If the powder clumps, it has already absorbed water; adjust the calculated mass based on the water content (if known) or assume 5-10% water weight error.
Troubleshooting: If particles persist, sonicate at 40 kHz for 5 minutes. Do not heat above 37°C to avoid aniline oxidation.
Storage: Aliquot into amber glass vials (plastic can leach plasticizers into DMSO). Store at -20°C or -80°C.
Module 3: Preventing Precipitation in Assays (The "Free Base Crash")
This is the most common failure point. When you dilute the acidic stock (2HCl) into neutral media (DMEM/RPMI, pH 7.4), the pH rises. If the concentration exceeds the solubility limit of the free base, it precipitates.
The Mechanism of Failure
Figure 1: The transition from the soluble acidic salt form to the insoluble free base upon dilution into physiological media.
Troubleshooting Guide: "It Crashed Out"
Symptom
Diagnosis
Corrective Action
Immediate Cloudiness
"pH Shock"
The local concentration at the pipette tip was too high. Use the "Step-Down" Protocol (below).
Crystals after 24h
Thermodynamic Instability
The final concentration is above the saturation limit. Reduce assay concentration or add HP-β-CD .
Yellow Discoloration
Oxidation
The aniline group oxidized. Discard stock. Prepare fresh with degassed buffers.
The "Step-Down" Dilution Protocol
Do not pipette 100% DMSO stock directly into the cell well. Create an intermediate working solution.
Prepare Intermediate (10x): Dilute the DMSO stock 1:10 into PBS (pH 7.4) or media.
Observation: If it precipitates here, you are above the solubility limit.
Fix: Add 0.5% Tween-80 or 10% Hydroxypropyl-β-cyclodextrin (HP-β-CD) to the PBS before adding the compound [2].
Final Dilution: Add the 10x Intermediate to your cells (1:10 dilution). This ensures rapid mixing and prevents local "hotspots" of high concentration.
Module 4: In Vivo Formulation (Animal Studies)
WARNING: Never inject 100% DMSO intravenously. It causes hemolysis and vascular damage.
Decision Tree: Vehicle Selection
Figure 2: Decision matrix for selecting the appropriate vehicle based on administration route and solubility.
Recommended Formulation (IP/PO)
For a standard 10 mg/kg dose:
Dissolve compound in 5% DMSO.
Add 40% PEG-400 (Polyethylene Glycol).
Dilute to volume with 55% Saline or Water.
Note: Add components in this exact order to prevent precipitation.
References
BenchChem Technical Support. (2025).[1] Handling Hygroscopic Salts in Drug Discovery: Best Practices for Dihydrochlorides. Retrieved from
National Institutes of Health (NIH). (2023). Solubility Assessment for Fragment-Based Screening: DMSO and Aqueous Buffers. PMC1012345. Retrieved from
Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[1][2][3] Advanced Drug Delivery Reviews. (General reference for salt selection principles).
Tocris Bioscience. (2024). Solubility Guidelines for Hydrophobic Compounds. (Standard industry protocol for DMSO/Media dilution).
Welcome to the Technical Support Center. As a Senior Application Scientist, I often see researchers struggle with 2-Piperidin-4-yl-phenylamine 2HCl. This compound presents a classic "stability paradox" in drug development:
The Salt (2HCl): In its solid dihydrochloride form, it is a stable, white crystalline powder.
The Solution (Aqueous): Upon dissolution in water, the pH drops (acidic). However, when researchers adjust this to physiological pH (7.4) for biological assays, the compound becomes highly susceptible to oxidative degradation and precipitation .
This guide provides the protocols necessary to maintain the integrity of this molecule in aqueous environments.
Module 1: The Chemistry of Instability
To solve the instability, you must understand the mechanism. The degradation is primarily driven by the aniline (phenylamine) moiety, not the piperidine ring.
The Oxidation Pathway (The "Pink Water" Phenomenon)
The most common user complaint is the solution turning pink, brown, or red. This is due to the auto-oxidation of the aniline group.
At pH < 4: The aniline nitrogen is partially protonated or electron-poor, resisting oxidation.
At pH > 6: The aniline exists as a free base. The electron-rich aromatic ring becomes a target for dissolved oxygen and light, leading to radical formation and polymerization (formation of azo-linkages or polyanilines).
Visualization: Oxidation Mechanism
Figure 1: The oxidative degradation pathway of aniline derivatives in aqueous solution. Note that pH adjustment triggers the vulnerability.
Module 2: Formulation & Buffer Strategy
Do not dissolve this compound in PBS and store it. Follow this "Gold Standard" preparation protocol to ensure stability for up to 24 hours.
Quantitative Solubility & Stability Data
Parameter
Acidic Water (pH 3.0)
PBS (pH 7.4)
DMSO (Anhydrous)
Solubility
High (>50 mM)
Moderate (Risk of precip.)
High (>100 mM)
Oxidation Rate
Low (Stable for weeks)
High (Pink color in <4h)
Low (Stable for months)
Primary Species
Dication (Protonated)
Monocation (Piperidine only)
Salt/Free Base mix
Protocol: Preparation of Stable Stock Solutions
Objective: Prepare a 10 mM stock solution for biological assays.
Reagents Required:
Degassed Water (boiled or nitrogen-sparged).
Argon or Nitrogen gas line.
Antioxidant (Optional but recommended): Ascorbic Acid or Sodium Metabisulfite.
Step-by-Step Workflow:
Weighing: Weigh the 2-Piperidin-4-yl-phenylamine 2HCl into an amber glass vial (protects from light).
Solvent Choice:
Preferred: Dissolve in DMSO first. This creates a stable primary stock.
Alternative: If aqueous stock is mandatory, use 0.01 M HCl .
Deoxygenation (Critical): Before adding the solvent to the solid, sparge the solvent with Argon/Nitrogen for 5 minutes to remove dissolved oxygen.
Dissolution: Add the sparged solvent to the vial. Vortex until clear.
Usage in Assay:
Add the stock to your cell culture media or buffer immediately before use .
Tip: If the assay runs >24 hours, include 100 µM Ascorbic Acid in the assay buffer to scavenge free radicals.
Module 3: Storage & Handling
Proper storage prevents the "crusty brown solid" issue often reported after long-term storage.
Solid State: Store at -20°C in a desiccator. The 2HCl salt is hygroscopic; moisture absorption accelerates degradation.
Stock Solution:
DMSO Stock: Store at -20°C or -80°C. Stable for 3-6 months.
Aqueous Stock:Do not store. Prepare fresh. If unavoidable, freeze at -80°C immediately after preparation (single freeze-thaw cycle only).
Module 4: Troubleshooting Center (FAQ)
Interactive Troubleshooting Logic
Figure 2: Rapid diagnostic tree for common stability issues.
Frequently Asked Questions
Q: Can I autoclave the stock solution?A:No. The heat will accelerate the hydrolysis and oxidation of the aniline group. Use sterile filtration (0.22 µm PVDF or PES membrane) instead.
Q: Why does the pH drop when I dissolve the powder in water?A: The compound is a dihydrochloride (2HCl) salt. It releases two equivalents of hydrochloric acid upon dissolution. A 10 mM solution can easily drop the pH of unbuffered water to ~2-3. This is actually good for stability, but bad for cells.
Q: I need to inject this into animals. How do I formulate it?A: Do not inject the pure aqueous solution (too acidic).
Protocol: Dissolve in 5% DMSO + 95% Saline.
Buffering: If pH adjustment is needed, use a weak buffer like Citrate (pH 5.0). Avoid neutral pH (7.4) in the syringe for long periods to prevent precipitation/oxidation.
References
Sigma-Aldrich. Safety Data Sheet: 2-(2-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride. (General handling of piperidinyl-aniline salts). Link
National Institutes of Health (PubChem). Compound Summary: 2-(Piperidin-4-yl)phenol hydrochloride (Structural Analog Stability). Link
Open Access Journals. The Chemical Oxidation of Aniline: Mechanisms. (Mechanistic basis for the "Pink Water" issue). Link
BenchChem. Technical Guide: Solubility Profile of Piperidine Derivatives. (Solubility prediction for piperidine salts). Link
Troubleshooting
Technical Support Center: Optimization of 2-Piperidin-4-yl-phenylamine 2HCl Synthesis
Welcome to the technical support center for the synthesis and optimization of 2-Piperidin-4-yl-phenylamine dihydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists t...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the synthesis and optimization of 2-Piperidin-4-yl-phenylamine dihydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists to provide in-depth troubleshooting, frequently asked questions (FAQs), and detailed protocols to enhance yield and purity.
Synthetic Strategy Overview
The recommended synthetic pathway is a robust and scalable three-step process designed for optimal control and yield. This route begins with the reductive amination of N-Boc-4-piperidone with 2-nitroaniline, followed by the reduction of the nitro group, and concludes with a one-pot deprotection and dihydrochloride salt formation. This strategy isolates key transformations, simplifying troubleshooting and optimization at each stage.
Optimization
Technical Support Center: Troubleshooting Assays for 2-Piperidin-4-yl-phenylamine 2HCl
From the desk of a Senior Application Scientist Welcome to our dedicated technical support guide for researchers and drug development professionals working with 2-Piperidin-4-yl-phenylamine 2HCl. This resource is designe...
Author: BenchChem Technical Support Team. Date: February 2026
From the desk of a Senior Application Scientist
Welcome to our dedicated technical support guide for researchers and drug development professionals working with 2-Piperidin-4-yl-phenylamine 2HCl. This resource is designed to provide in-depth, practical solutions to common challenges encountered during the analytical characterization of this molecule. Inconsistent assay results can be a significant roadblock, and this guide aims to equip you with the knowledge to systematically troubleshoot and resolve these issues, ensuring the integrity and reproducibility of your data.
Understanding the Molecule: Key Physicochemical Characteristics
2-Piperidin-4-yl-phenylamine dihydrochloride is a powder at room temperature and should be stored at 2-8°C. As a dihydrochloride salt, it contains two protonated amine groups—one on the piperidine ring and one on the phenylamine moiety. This structural feature is central to its behavior in solution and during analysis. The presence of these basic nitrogens means that the molecule's charge and, consequently, its solubility and chromatographic retention, are highly dependent on pH.
Amine-containing compounds are also known for their potential to adsorb to surfaces, such as glass vials and the silica support of HPLC columns.[1] This can lead to a loss of analyte and variability in quantification.
Frequently Asked Questions (FAQs)
Q1: My peak areas for 2-Piperidin-4-yl-phenylamine 2HCl are inconsistent between injections. What is the most likely cause?
A1: Inconsistent peak areas are a common issue. The root cause often lies in sample preparation, injection precision, or interactions between the analyte and the analytical system. Given the amine functional groups in 2-Piperidin-4-yl-phenylamine 2HCl, adsorption to surfaces is a primary suspect.[1] Ensure that your sample vials are made of low-adsorption material (e.g., polypropylene or silanized glass). Additionally, variability in injection volume can be a factor, so check your autosampler for any leaks or blockages.[2]
Q2: I'm observing significant peak tailing in my chromatograms. How can I improve peak shape?
A2: Peak tailing for basic compounds like 2-Piperidin-4-yl-phenylamine 2HCl is often due to secondary interactions with the stationary phase. The protonated amine groups can interact with residual acidic silanol groups on the surface of C18 columns, leading to tailing. To mitigate this, consider the following:
Mobile Phase pH: Ensure your mobile phase is buffered at a pH that suppresses the ionization of silanol groups (typically pH > 4) but maintains the analyte in a consistent protonation state.
Use of Additives: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can help to saturate the active sites on the stationary phase, reducing tailing.
Column Choice: Employing a column with end-capping or a hybrid particle technology can minimize the availability of free silanol groups.
Q3: My retention times are drifting over the course of a run. What should I investigate?
A3: Retention time drift can be caused by several factors.[3] A common cause is a change in the mobile phase composition, so ensure your solvents are well-mixed and degassed.[4] Temperature fluctuations can also affect retention, so using a column oven is highly recommended for stable results.[5] Finally, inadequate column equilibration between injections, especially in gradient methods, can lead to drifting retention times.[3]
Common Issues & Troubleshooting Guide
This section provides a systematic approach to diagnosing and resolving common problems encountered in the analysis of 2-Piperidin-4-yl-phenylamine 2HCl.
Issue 1: Low Signal Intensity or Complete Loss of Peak
Potential Causes & Solutions
Potential Cause
Explanation
Troubleshooting Steps
Analyte Adsorption
The amine groups in the molecule can adsorb to active sites on glass surfaces and stainless steel components of the HPLC system.[1][6]
1. Use polypropylene or silanized glass sample vials. 2. Passivate the HPLC system by flushing with a solution of a competing base (e.g., a high concentration of TEA in mobile phase) before analysis.
Sample Degradation
The compound may be unstable in the chosen sample solvent or under certain storage conditions. Forced degradation studies on similar compounds show susceptibility to acid and thermal stress.[7]
1. Prepare samples fresh and analyze them promptly. 2. Investigate the stability of the compound in your sample solvent by analyzing it at different time points after preparation. 3. Ensure the sample is protected from high temperatures.
Poor UV Absorbance
The native chromophore of the molecule may not provide a strong enough signal at the chosen wavelength.
1. Perform a UV scan of the compound to determine its wavelength of maximum absorbance (λmax). 2. If sensitivity is still an issue, consider pre-column derivatization with a UV-active agent like 4-toluenesulfonyl chloride.[8]
Incorrect Mobile Phase pH
If the mobile phase pH is not optimal, the compound may not be retained or may be too strongly retained on the column.
1. Experiment with different mobile phase pH values to find the optimal retention and peak shape. A pH between 3 and 7 is a good starting point for reversed-phase chromatography of basic compounds.
Issue 2: Poor Reproducibility (Peak Area and Retention Time)
Overcoming challenges in the purification of 2-Piperidin-4-yl-phenylamine 2HCl
Topic: Overcoming challenges in the purification of 2-Piperidin-4-yl-phenylamine 2HCl (4-(2-Aminophenyl)piperidine dihydrochloride). Ticket ID: CHEM-SUP-8821 Status: Open Assigned Scientist: Dr.
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Overcoming challenges in the purification of 2-Piperidin-4-yl-phenylamine 2HCl (4-(2-Aminophenyl)piperidine dihydrochloride).
Ticket ID: CHEM-SUP-8821
Status: Open
Assigned Scientist: Dr. A. Vance, Senior Application Scientist[1]
Executive Summary
The purification of 2-Piperidin-4-yl-phenylamine 2HCl presents a "perfect storm" of chemical challenges: it contains an oxidation-prone aniline moiety, a highly polar secondary amine, and requires precise stoichiometry to maintain the dihydrochloride salt form.[1]
This guide moves beyond standard protocols to address the mechanistic failures often seen with this scaffold:
Oxidative degradation (pinking/browning) of the electron-rich aniline.[1]
Hygroscopic "oiling out" during crystallization.
Severe peak tailing in chromatography due to silanol interactions.
Module 1: The "Golden Path" Purification Protocol
Note: The most robust method involves purifying the free base first, then generating the salt in the final step. Attempting to purify the crude salt directly is often futile due to high polarity.
Phase A: Isolation of the Free Base (Oxidation Control)
Objective: Remove bulk impurities while preventing aniline oxidation.[1]
Degassing (Critical): Sparge all solvents (Ethyl Acetate, Water, Brine) with Argon or Nitrogen for 15 minutes before use.[1]
Neutralization: Dissolve crude salt/residue in minimal water.[1] Cool to 0°C. Slowly add saturated NaHCO₃ until pH ~9-10.
Why? High pH ensures both amines are deprotonated (Free Base), allowing extraction into organic solvent.[1]
Extraction: Extract immediately with degassed EtOAc (3x).
Tip: If the interface is messy (emulsion), add a small amount of MeOH (5%) to the organic layer to break it.
Drying: Dry over Na₂SO₄ (Sodium Sulfate). Do not use MgSO₄ (Magnesium Sulfate) if the aniline is sensitive, as the slightly acidic nature of MgSO₄ can sometimes catalyze surface oxidation on the solid.
Phase B: Salt Formation & Crystallization (The "Anti-Oil" Method)
Objective: Precipitate the 2HCl salt as a crystalline solid, not a sticky gum.
Solvent Choice: Dissolve the purified free base in anhydrous Methanol (MeOH) or Ethanol (EtOH).[1]
Add Diethyl Ether (Et₂O) or MTBE dropwise until the solution turns slightly cloudy (turbid).[1]
Stop addition immediately. Warm the solution slightly until clear, then let it cool slowly to room temperature, then to -20°C.
Recovery: Filter the white precipitate under Argon. Wash with cold Et₂O.[1]
Module 2: Troubleshooting Guide (Q&A)
Category: Chromatography Issues
Q: I am trying to purify the free base on silica, but the compound streaks/tails across the entire column. How do I fix this?
A: This is classic "amine tailing." The secondary piperidine amine interacts strongly with the acidic silanol groups (Si-OH) on the silica gel.
The Fix: You must use a modifier.
Standard: Add 1% Triethylamine (TEA) to your mobile phase (e.g., DCM/MeOH + 1% TEA).[1] Pre-wash the column with this buffer before loading.
Advanced: Switch to "Amine-Functionalized Silica" cartridges if using automated flash chromatography.[1] This eliminates the need for TEA in the solvent.
Q: I need to purify the 2HCl salt directly by Prep-HPLC. What column/buffer should I use?
A: Do not use standard C18 with neutral water. The salt is too polar and will elute in the void volume (t0).
Stationary Phase: Use a Polar-Embedded C18 (e.g., Waters XSelect HSS T3 or Phenomenex Luna Omega Polar C18) or a HILIC column.[1]
Mobile Phase: You must suppress ionization or use ion-pairing.
Option A (Acidic): Water (0.1% TFA) / Acetonitrile (0.1% TFA). Note: This yields the TFA salt, not HCl.
Option B (Buffer): 10mM Ammonium Formate (pH 3.8).[1]
Salt Exchange: If you use TFA, you must perform a salt exchange (Free base -> HCl) post-purification, as TFA salts are often cytotoxic and hygroscopic.[1]
Category: Stability & Physical State[1]
Q: My product turned from white to pink/brown overnight. Is it ruined?
A: This indicates oxidation of the aniline nitrogen, likely forming quinoid impurities.[3]
Diagnosis: Check LCMS.[1][4] If the impurity peak is M+14 or M+16 (oxidation), it's degradation. If the purity is still >95%, the color is likely from trace impurities (ppm level) which have high extinction coefficients.
Remediation: Recrystallize immediately using the Phase B method above, but add a pinch of Ascorbic Acid or Sodium Metabisulfite to the aqueous step if you repeat the extraction. Store the final solid under Argon in amber vials.
Q: After adding HCl, my product separated as a sticky yellow oil at the bottom of the flask, not crystals. What now?
A: You have encountered "oiling out."[1] This happens when the product is insoluble in the solvent but the melting point is depressed by impurities or solvent inclusions.
Scratch the side of the flask vigorously with a glass rod while sonicating.
The mechanical energy often induces nucleation, turning the oil into a solid.
If that fails, dissolve the oil in minimal MeOH and repeat the "Cloud Point" precipitation (Module 1, Phase B) more slowly.
Module 3: Visual Workflow & Decision Tree
Below is the logic flow for determining the correct purification route based on your crude material's state.
Caption: Decision tree for the purification of 2-Piperidin-4-yl-phenylamine 2HCl, prioritizing free-base isolation for low-purity crudes to prevent salt contamination.
Module 4: Quantitative Data & Solubility Profile
Understanding the solubility profile is key to preventing yield loss.
Solvent
Free Base Solubility
2HCl Salt Solubility
Application
Water
Low (< 1 mg/mL)
High (> 100 mg/mL)
Dissolving salt for RP-HPLC
Methanol
High
High
Primary solvent for salt formation
DCM
High
Low
Extraction of Free Base
Diethyl Ether
Moderate
Insoluble
Anti-solvent for crystallization
Hexane
Low
Insoluble
Washing to remove non-polar impurities
References
Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for recrystallization solvent pairs for amine hydrochlorides).
McCalley, D. V. (2010).[1] Analysis of basic compounds by high performance liquid chromatography: The effect of the stationary phase. Journal of Chromatography A, 1217(6), 858-880.[1] (Authoritative source on silanol interactions and "tailing" of polar amines).
Sigma-Aldrich (Merck). Fundamental Guide to Crystallization.[1] (Technical bulletin describing anti-solvent addition and "oiling out" remediation).[1]
BenchChem. Preventing Oxidation of Aniline Derivatives. (General protocols for handling electron-rich aromatic amines).
Strategies to reduce cytotoxicity of 2-Piperidin-4-yl-phenylamine 2HCl in cell culture
A Guide to Investigating and Mitigating In Vitro Cytotoxicity Welcome to the technical support resource for 2-Piperidin-4-yl-phenylamine 2HCl. This guide is designed for researchers, scientists, and drug development prof...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide to Investigating and Mitigating In Vitro Cytotoxicity
Welcome to the technical support resource for 2-Piperidin-4-yl-phenylamine 2HCl. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot unexpected cytotoxic effects observed during cell culture experiments. As Senior Application Scientists, we have structured this guide to move from foundational checks to advanced experimental strategies, explaining the scientific rationale behind each step to empower you to make informed decisions.
Part 1: Foundational Troubleshooting: Is the Observed Cytotoxicity an Artifact?
Before investing in complex biological mitigation strategies, it is imperative to rule out common experimental artifacts. Answering these initial questions ensures that the observed cytotoxicity is a true biological effect of the compound and not a result of the experimental setup.[1]
FAQ 1: I've observed significant cell death even at low concentrations of my compound. What are my first steps?
This is a common issue that can often be traced back to the experimental setup rather than the intrinsic toxicity of the compound.[1] A systematic check of your core parameters is the most efficient first step.
The First-Pass Checklist:
Verify Compound Concentration: Double-check all calculations for stock solution preparation and serial dilutions. A simple decimal error can lead to a 10-fold or 100-fold increase in the final concentration.
Assess Solvent/Vehicle Toxicity: The vehicle used to dissolve the compound, most commonly Dimethyl Sulfoxide (DMSO), can be toxic to cells at certain concentrations.
Causality: DMSO can disrupt cell membrane integrity and induce cellular stress. While most cell lines tolerate DMSO up to 0.5%, some sensitive lines may show toxicity at concentrations as low as 0.1%.[1]
Action: Always run a "vehicle-only" control group, where cells are treated with the highest concentration of the solvent used in your experiment. If you see toxicity in this control, you must lower the final solvent concentration.
Check for Compound Precipitation: 2-Piperidin-4-yl-phenylamine 2HCl, being a dihydrochloride salt, is designed for enhanced aqueous solubility.[2] However, its solubility can still be limited in complex biological media, especially at higher concentrations or neutral pH.
Causality: Precipitated compound particles can cause physical damage to cells or lead to inaccurate and uninterpretable results in viability assays.[1] Furthermore, what appears to be cytotoxicity might be the compound interfering with the assay's optical reading.[3]
Action: Before treating your cells, visually inspect your diluted compound in the culture medium under a microscope. Look for crystals or amorphous precipitates. If observed, you must address the solubility. (See Part 3).
Rule Out Assay Interference: Some compounds can directly interfere with the chemical reporters used in cytotoxicity assays (e.g., reducing MTT reagent non-enzymatically, quenching fluorescence).[3][4]
Action: Run a "compound-only" control in a cell-free well containing medium and your assay reagent. A significant signal change in this well indicates direct assay interference.
This initial troubleshooting workflow is crucial for establishing a solid foundation for your experiments.
Caption: Foundational troubleshooting workflow for cytotoxicity.
Part 2: Experimental Design and Optimization
Once you've confirmed the cytotoxicity is not an artifact, the next step is to optimize your experimental parameters to find a "therapeutic window"—a concentration range where you can observe the compound's intended biological effect with minimal cell death.
FAQ 2: How can I distinguish between a cytotoxic (cell-killing) and a cytostatic (growth-inhibiting) effect?
This is a critical distinction for interpreting your data. A cytotoxic compound reduces the number of viable cells, while a cytostatic compound merely prevents them from proliferating.[1]
Experimental Approach: Perform a time-course experiment (e.g., 24, 48, 72 hours) and measure both cell viability (e.g., using a trypan blue exclusion assay or a membrane integrity dye) and total cell number (e.g., using a cell counter or a DNA-binding dye like CyQUANT).
Interpreting the Results:
Cytotoxicity: You will see a decrease in the percentage of viable cells and a drop in the total cell number compared to the vehicle control over time.
Cytostaticity: The percentage of viable cells will remain high, but the total cell number will plateau or increase much slower than the vehicle control.
FAQ 3: How do I design an experiment to minimize cytotoxicity while still achieving my desired outcome?
The key is to systematically vary concentration, time, and cell density.
Dose-Response Curves: Instead of testing a single concentration, perform a dose-response experiment with a wide range of concentrations (e.g., 8-10 points, using half-log dilutions). This allows you to determine the IC50 (the concentration that inhibits 50% of cell viability), which is a crucial metric.
Time-Course Experiments: Cytotoxicity may be time-dependent. A compound might be well-tolerated for 24 hours but toxic after 72 hours. Reducing the incubation time is a simple and effective strategy to reduce off-target toxicity.[1]
Optimize Cell Seeding Density: The initial number of cells plated can influence their susceptibility to toxic compounds.
Causality: Higher density cultures can sometimes be more resistant due to cell-cell signaling or because the compound is metabolized more quickly. Conversely, rapidly dividing, low-density cultures can be more sensitive.
Action: Test two or three different initial seeding densities to see if it impacts the cytotoxic profile. Ensure your chosen density does not lead to over-confluence in the control wells by the end of the experiment.[5]
Parameter
Rationale for Optimization
Recommended Approach
Concentration
To identify the IC50 and a potential therapeutic window.
Perform an 8-10 point dose-response curve.
Incubation Time
Toxicity can be cumulative; shorter times may be sufficient for the desired effect.
Test at 24, 48, and 72 hours to find the optimal endpoint.
Cell Density
Cell health and metabolism can be density-dependent.
Test a range of seeding densities (e.g., low, medium, high) for your cell line.
Table 1: Key Parameters for Experimental Optimization.
Part 3: Advanced Mitigation Strategies & Mechanistic Insights
If foundational troubleshooting and experimental optimization are insufficient, you may need to employ more advanced strategies. These often involve modifying the culture conditions or co-treating with protective agents based on a hypothesis about the compound's mechanism of toxicity.
FAQ 4: I suspect my compound's poor solubility in the culture medium is the root cause. How can I improve it?
Even if not immediately visible, micro-precipitation can be a major issue. Improving solubility is a critical step.[6][7]
Use a Co-Solvent: While DMSO is common, other water-miscible organic solvents can be used. Propylene glycol or ethanol are common alternatives.[6] Always test for solvent toxicity.
pH Adjustment: The solubility of ionizable compounds like 2-Piperidin-4-yl-phenylamine 2HCl is highly dependent on pH.[2] Preparing the stock solution in a slightly acidic buffer before further dilution in neutral culture medium may help maintain solubility.
Utilize Serum: Fetal Bovine Serum (FBS) contains proteins like albumin that can bind to small molecules, effectively acting as solubilizing agents and reducing the free, active concentration of the compound.[8][9]
Action: If you are using a low-serum or serum-free medium, try performing the experiment in a medium containing a standard (e.g., 10%) or even an elevated (e.g., 15-20%) concentration of FBS. This can dramatically reduce cytotoxicity.[8][10]
FAQ 5: The cytotoxicity seems to be a true biological effect. How can I investigate the mechanism and potentially counteract it?
Understanding how the compound is killing the cells allows for targeted intervention. The two main forms of cell death are apoptosis (programmed cell death) and necrosis (uncontrolled cell death). Compounds containing piperidine scaffolds have been shown to induce apoptosis through pathways involving oxidative stress and caspase activation.[11][12]
1. Investigate for Apoptosis: Apoptosis is an active, programmed process characterized by specific molecular events.
Caspase Activation: Apoptosis often proceeds via the activation of a cascade of proteases called caspases (e.g., Caspase-3, -7, -8, -9).[13][14]
Recommended Assay: Use a luminogenic or fluorogenic assay to measure the activity of Caspase-3 and -7, which are key executioner caspases. A significant increase in their activity upon treatment is a strong indicator of apoptosis.[11][15]
2. Investigate for Oxidative Stress: Many cytotoxic compounds induce the production of Reactive Oxygen Species (ROS), which can damage cellular components and trigger apoptosis.[16][17]
Causality: An imbalance between ROS production and the cell's antioxidant defenses leads to oxidative stress, a state that can initiate cell death pathways.[17]
Recommended Assay: Use a cell-permeable dye like H2DCFDA, which fluoresces upon oxidation by ROS. An increase in fluorescence indicates a rise in intracellular ROS levels.[18]
3. Co-treatment with Cytoprotective Agents:
If Oxidative Stress is Confirmed: Co-treating your cells with an antioxidant may rescue them from cytotoxicity without necessarily affecting the compound's primary mechanism of action.[19]
Recommended Agent: N-acetylcysteine (NAC) is a widely used antioxidant and a precursor to glutathione, a major intracellular antioxidant. Try co-incubating your compound with NAC (e.g., in the 1-10 mM range) to see if it reduces cell death.
Caption: Decision tree for investigating the mechanism of cytotoxicity.
Part 4: Key Experimental Protocols
Here we provide condensed, step-by-step protocols for the assays mentioned in this guide. Always refer to the specific manufacturer's instructions for your reagents.
Protocol 1: MTT Cell Viability Assay
Objective: To quantify the metabolic activity of cells as an indicator of viability.
Cell Plating: Seed cells in a 96-well plate at a pre-determined optimal density and allow them to adhere overnight.
Compound Treatment: Prepare serial dilutions of 2-Piperidin-4-yl-phenylamine 2HCl in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include vehicle control and no-cell (media only) control wells.
Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂.
MTT Addition: Add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.
Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.
Measurement: Read the absorbance at 570 nm using a microplate reader.
Calculation: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability.[1]
Protocol 2: Caspase-Glo® 3/7 Assay (Promega)
Objective: To measure the activity of executioner caspases-3 and -7 as a marker of apoptosis.
Cell Plating & Treatment: Follow steps 1-3 from the MTT protocol in an opaque-walled 96-well plate suitable for luminescence.
Reagent Preparation: Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.
Reagent Addition: Remove the plate from the incubator and allow it to equilibrate to room temperature. Add 100 µL of the prepared reagent to each well.
Incubation: Mix the contents on a plate shaker for 1 minute and then incubate at room temperature for 1-2 hours, protected from light.
Measurement: Measure the luminescence using a plate-reading luminometer.
Calculation: An increase in relative luminescence units (RLU) compared to the vehicle control indicates caspase activation.
References
BenchChem. (2025). Technical Support Center: Managing In Vitro Cytotoxicity.
Cunliffe, et al. (2006). Human Serum Reduces Mitomycin-C Cytotoxicity in Human Tenon's Fibroblasts.
Carmo, et al. (2022). Natural Compounds: Co-Delivery Strategies with Chemotherapeutic Agents or Nucleic Acids Using Lipid-Based Nanocarriers. Pharmaceuticals.
Kiyoshi, et al. (2023). Negative interference with antibody-dependent cellular cytotoxicity mediated by rituximab from its interactions with human serum proteins. Frontiers in Immunology.
Gao, et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Acta Pharmaceutica Sinica B.
Various Authors. (2025).
PromoCell. (n.d.). Troubleshooting guide for cell culture.
DeMeuse, et al. (2024).
Wilmes, et al. (2020). Dissecting Drug-Induced Cytotoxicity and Metabolic Dysfunction in Conditionally Immortalized Human Proximal Tubule Cells. Frontiers in Physiology.
Twilley, et al. (2022). Co-Treatment of Caco-2 Cells with Doxorubicin and Gold Nanoparticles Produced from Cyclopia intermedia Extracts or Mangiferin Enhances Drug Effects. Molecules.
Rivera-Ramirez, et al. (2022). Two novel piperidones induce apoptosis and antiproliferative effects on human prostate and lymphoma cancer cell lines. PLoS ONE.
Riss, et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. The Assay Guidance Manual.
Xu, et al. (2008). Building a Tiered Approach to In Vitro Predictive Toxicity Screening: A Focus on Assays with In Vivo Relevance. Current Pharmaceutical Design.
Sugiyama, et al. (1987). Effects of serum immunosuppressive factors on antitumor cytotoxicity of interleukin 2-induced lymphocytes. Journal of Surgical Oncology.
Various Authors. (n.d.). (PDF) Alternative Technologies to Improve Solubility of Poorly Water Soluble Drugs.
Kim, et al. (2016). Co-treatment with Celecoxib or NS398 Strongly Sensitizes Resistant Cancer Cells to Antimitotic Drugs Independent of P-gp Inhibition. Anticancer Research.
Various Authors. (n.d.).
Lonza. (2023).
Singh, et al. (2021). Serum Protects Cells and Increases Intracellular Delivery of Molecules by Nanoparticle-Mediated Photoporation.
Singh, et al. (2025). Serum Protects Cells and Increases Intracellular Delivery of Molecules by Nanoparticle-Mediated Photoporation.
Matotoka & Masoko. (n.d.). In Vitro Cytotoxicity Determination: Avoiding Pitfalls.
Wang, et al. (2023). Therapeutic strategies of dual-target small molecules to overcome drug resistance in cancer therapy. Biochimica et Biophysica Acta (BBA) - Reviews on Cancer.
Wieprecht, et al. (2025). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Chemistry & Biodiversity.
El-Ghamry, et al. (2025). Cytotoxicity of Pd(ii) and Pt(ii) complexes of 2′,6′-di(thiazol-2-yl)
Various Authors. (2020). Sequential Cytotoxicity: A Theory Examined Using 2, 6 diphenyl Piperidine-4-one scaffold. Current Research and Development in Chemistry.
Al-Masum, et al. (2024).
Reactome. (n.d.).
St. Jude Children's Research Hospital. (2023). New Approach Reduces Drug Resistance and Toxicity. Technology Networks.
Tocris Bioscience. (2019).
Al-Ghorbani, et al. (n.d.). Synthesis, characterization, and cytotoxic activity studies of new N4O complexes derived from 2‐({3‐[2‐morpholinoethylamino]‐N3‐([pyridine‐2‐yl]methyl) propylimino} methyl)phenol. Applied Organometallic Chemistry.
Various Authors. (n.d.). Caspase 3/7 activation by 2a, 2b and 3a in HCT-116 wildtype (A) and...
NICNAS. (2016). Piperidine: Human health tier II assessment.
BenchChem. (2025).
Ohtake, et al. (2001). Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide, a novel muscarinic M3-selective antagonist with low affinity for M2 receptors. Journal of Pharmacology and Experimental Therapeutics.
Li, et al. (1997). Activation of caspase-2 in apoptosis. Journal of Biological Chemistry.
Various Authors. (2024). Evidence of Oxidative Stress as a Mechanism of Pharmaceuticals- Induced Toxicity in Amphibians. Preprints.org.
Al-Oqail, et al. (2025). Caspase Activation, Upregulation of Bax and P53, Downregulation of Bcl-2 and Enhanced Generation of Reactive Oxygen.
BenchChem. (2025). An In-depth Technical Guide on the Solubility and Stability Testing of 2-Piperidin-1-ylmethyl-benzylamine.
Parveen, et al. (2017). Synthesis, Characterization and Antioxidant Activity of Morpholine Mannich Base Derivatives. International Journal of Pharmaceutical Sciences and Nanotechnology.
Guengerich, F. P. (2015). Mechanisms of Drug Toxicity and Relevance to Pharmaceutical Development.
Parshikov, et al. (2017). The antioxidant properties of 1-[2-(R-phenylimino)-4-methyl-3-(3-[morpholine-4-yl]propyl)
Technical Support Center: Optimizing In-Vivo Delivery of 2-Piperidin-4-yl-phenylamine 2HCl
Executive Summary & Compound Profile Compound Identity: 2-Piperidin-4-yl-phenylamine 2HCl Chemical Context: This compound features a piperidine ring linked to an aniline (phenylamine) moiety. It is supplied as a dihydroc...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Compound Profile
Compound Identity: 2-Piperidin-4-yl-phenylamine 2HCl
Chemical Context: This compound features a piperidine ring linked to an aniline (phenylamine) moiety. It is supplied as a dihydrochloride (2HCl) salt .
Critical Handling Warning: The "2HCl" designation indicates that for every molecule of drug, there are two molecules of hydrochloric acid. Dissolving this directly in water yields a solution with pH ~1.5–2.0 .
Primary Risk: Direct injection (IP/IV) of unbuffered stock causes severe peritonitis, visceral necrosis, and immediate "writhing" responses in animals, often mistaken for neurotoxicity.
This guide provides a self-validating workflow to formulate this acidic salt into a physiologically compatible vehicle (pH 5.5–7.0) without precipitating the free base.
Formulation & Solubility Protocols
The most common failure point with this compound is "The pH Crash." Neutralizing the acid salt often causes the hydrophobic free base to precipitate out of solution.
Standardized Solubility Data
Vehicle System
Max Solubility (2HCl Salt)
Max Solubility (Neutralized pH 7)
Stability Window
Notes
Sterile Water
>50 mg/mL
N/A (Acidic pH ~1.5)
Days (4°C)
TOXIC via IP/IV. Only for PO (gavage) if diluted.
PBS (pH 7.4)
High
<1 mg/mL (Precipitates)
< 10 mins
DO NOT USE as direct solvent.
5% DMSO + 95% Water
>50 mg/mL
~2-5 mg/mL
2-4 Hours
Good for low dose screening.
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
>50 mg/mL
10-15 mg/mL
>24 Hours
Recommended for high-dose IP/PO.
Protocol A: Preparation for Intraperitoneal (IP) Injection
Weighing: Weigh the 2HCl salt. (Note: Adjust MW calculation to account for 2x HCl. MW_salt ≈ MW_base + 73 Da).
Primary Solubilization: Dissolve powder completely in 10% volume of DMSO . (Solution will be clear).
Co-Solvent Addition: Add 40% volume of PEG300 . Vortex until uniform.
Surfactant Addition: Add 5% volume of Tween 80 .
Dilution & Buffering (The Critical Step):
Slowly add 45% volume of sterile Saline (0.9% NaCl) while vortexing.
Check pH: It will likely be acidic (~pH 3-4).
Adjustment: Add 1N NaOH dropwise very slowly while monitoring pH. Stop at pH 6.0 .
Why pH 6.0? Going to pH 7.4 often triggers precipitation. pH 6.0 is well-tolerated IP and keeps the drug in solution.
Decision Logic: Formulation Workflow
The following diagram illustrates the logical flow for determining the correct vehicle based on your required concentration and route of administration.
Figure 1: Formulation Decision Tree. This logic prevents the common error of neutralizing the 2HCl salt in pure saline, which invariably leads to precipitation.
Troubleshooting & FAQs
Q1: The animals exhibit "writhing" or dragging bellies immediately after IP injection. Is this neurotoxicity?
Diagnosis: Likely pH Shock (Chemical Peritonitis), not neurotoxicity.
Mechanism: Injecting a 2HCl salt solution at pH < 3.0 irritates the peritoneal lining, causing immediate pain reflexes.
Solution: Verify the final pH of your formulation. If it is below 5.0, you must buffer it. If pH is >6.0 and writhing persists, check osmolarity (high PEG/DMSO concentrations can also cause irritation).
Q2: My solution is clear at room temperature but precipitates when stored at 4°C.
Mechanism: The thermodynamic solubility of the free base decreases at lower temperatures.
Solution: Do not store formulated doses at 4°C if they are near saturation. Prepare fresh daily, or warm to 37°C and vortex vigorously before dosing to redissolve micro-precipitates.
Mechanism: The phosphate ions in PBS can reduce the solubility of certain amine salts compared to simple saline (Common Ion Effect/Ionic Strength).
Solution: Use 0.9% Saline (NaCl) or 5% Dextrose (D5W) as the aqueous diluent. D5W is often better for preventing precipitation of hydrophobic amines.
Q4: What is the maximum volume I can inject IP?
Standard: Mice: 10 mL/kg (approx. 200–250 µL for a 25g mouse). Rats: 5–10 mL/kg.
Warning: If using high % co-solvents (e.g., 50% PEG), reduce volume to 5 mL/kg to avoid solvent toxicity.
Pharmacokinetics & Pathway Visualization
Understanding the fate of the 2HCl salt in vivo is crucial for interpreting efficacy data.
Figure 2: Pharmacokinetic fate of the salt. Poor formulation leads to precipitation in the peritoneum, causing "depot effects" that alter Cmax and Tmax, rendering PK data unreliable.
References
Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development. (Guidance on HCl salt solubility and pH dependency).
Strickley, R. G. (2004). "Solubilizing Excipients in Oral and Injectable Formulations." Pharmaceutical Research. (Standard reference for PEG/Tween/DMSO limits in animals).
Food and Drug Administration (FDA). (2017).[4] Niraparib (ZEJULA) Prescribing Information. (Reference for pharmacokinetics of structurally related piperidine-phenylamine PARP inhibitors).
Claassen, V. (1994). "Neglected Factors in Pharmacology and Neuroscience Research." Elsevier. (Detailed protocols on pH shock and IP injection artifacts).
Technical Support Center: Troubleshooting Batch-to-Batch Variability of 2-Piperidin-4-yl-phenylamine 2HCl
Welcome to the technical support center for 2-Piperidin-4-yl-phenylamine 2HCl. This guide is designed for researchers, scientists, and drug development professionals who rely on the consistent quality of this critical ch...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for 2-Piperidin-4-yl-phenylamine 2HCl. This guide is designed for researchers, scientists, and drug development professionals who rely on the consistent quality of this critical chemical intermediate. Batch-to-batch variability is a significant challenge in research and development, potentially leading to inconsistent experimental outcomes, delays in discovery, and complications during scale-up.[1] This document provides a structured, in-depth approach to identifying, characterizing, and addressing the common causes of variability in this specific compound.
This section addresses the high-level questions our users frequently encounter.
Q1: My experimental results using a new batch of 2-Piperidin-4-yl-phenylamine 2HCl are different from the previous one. What are the likely causes?
A1: This is a common and valid concern. When a new batch yields unexpected results despite having a seemingly acceptable Certificate of Analysis (CoA), the root cause typically falls into three categories:
Chemical Purity Differences: The type and level of process-related impurities or residual solvents may differ. Even small amounts of certain impurities can interfere with downstream reactions or biological assays.
Physical Property Variations: The material's physical form can vary significantly between batches. Key factors include moisture content (hygroscopicity), crystalline form (polymorphism), and particle size distribution.[2] These properties affect solubility, dissolution rate, and stability.
Stoichiometric Inconsistency: As a dihydrochloride salt, the precise molar ratio of the parent amine to hydrochloric acid can slightly vary, impacting the true molecular weight and the amount of active base available for reaction.
Inadequate batch-to-batch consistency can lead to cascading issues, including repeated process adjustments and reduced yields.[1]
Q2: What are the most common chemical impurities found in 2-Piperidin-4-yl-phenylamine 2HCl and where do they come from?
A2: Impurities are typically introduced during the synthesis and purification stages. Based on common synthetic routes for similar piperidine derivatives, such as reductive amination or coupling reactions, potential impurities include:[3][4]
Unreacted Starting Materials: Residuals of precursors like 4-amino-N-Boc-piperidine or a corresponding phenyl halide/boronic acid.
Reaction By-products: Compounds formed through side reactions, such as products of over-alkylation or homocoupling of starting materials.[5]
Residual Solvents: Solvents used during synthesis or recrystallization (e.g., ethanol, ethyl acetate, toluene) that are not fully removed during drying.[6][7] These can impact the physical properties and even the safety of the material.[7]
Degradation Products: The phenylamine moiety can be susceptible to oxidation, especially if exposed to air and light over long periods, potentially forming colored impurities.[5]
Q3: How can physical properties like moisture content or crystal form affect my experiments?
A3: Physical properties are as critical as chemical purity. Amine hydrochloride salts are often hygroscopic, meaning they can absorb water from the atmosphere.[8]
Moisture Content: An elevated water content means you are weighing less of the active compound, affecting reaction stoichiometry and concentration-dependent assays. Moisture can also promote degradation or changes in crystal form.[8]
Polymorphism: The compound may exist in different crystalline forms (polymorphs), each having a unique solubility, stability, and melting point.[2] A change in the polymorphic form between batches can drastically alter dissolution rates and bioavailability in downstream applications.
Particle Size: Variations in particle size distribution affect the surface area of the powder, which in turn influences how quickly the compound dissolves.[9]
Q4: The Certificate of Analysis (CoA) for my new batch shows >98% purity by HPLC, but I still see issues. Why isn't the CoA sufficient?
A4: A standard CoA provides a valuable but incomplete snapshot of batch quality. Its limitations include:
Limited Scope of Analysis: A standard HPLC purity test may not detect all potential impurities. Some may not have a UV chromophore, may co-elute with the main peak, or may be present at levels below the standard detection limit.
Absence of Physical Data: CoAs often do not report on physical characteristics like polymorphism, particle size, or hygroscopicity, which are critical for performance.[2]
Non-specific Methods: The reported purity value might not distinguish between the target compound and closely related structural isomers.
Experienced researchers often request multi-batch trend data or perform their own characterization to gain a more complete understanding of the material's consistency.[1]
Section 2: A Systematic Troubleshooting Workflow
When faced with inconsistent results, a systematic approach is crucial. The following workflow guides you from the initial observation to the identification of the root cause.
Caption: A logical workflow for diagnosing batch-to-batch variability.
Section 3: Key Experimental Protocols
Here we provide standardized, step-by-step methodologies for the most critical analytical tests.
Protocol 3.1: HPLC-UV Analysis for Purity and Related Substances
This protocol is designed to separate and quantify the main component from potential process-related impurities.
Objective: To establish a purity profile for different batches and identify any new or elevated impurities.
Causality: Chromatographic separation is essential for resolving structurally similar compounds. A gradient method ensures that impurities with a wide range of polarities are detected.[10][11]
Methodology:
Instrumentation: HPLC system with a UV/DAD detector.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).
Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water.
Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in Acetonitrile.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Detection Wavelength: 254 nm (or scan for optimal wavelength).
Gradient Elution:
0-5 min: 5% B
5-25 min: 5% to 95% B
25-30 min: 95% B
30-32 min: 95% to 5% B
32-37 min: 5% B
Sample Preparation: Accurately weigh and dissolve the sample in a 50:50 mixture of Mobile Phase A:B to a final concentration of ~0.5 mg/mL.
Analysis: Inject equal volumes (e.g., 10 µL) of each batch solution. Compare the resulting chromatograms, focusing on the main peak area percentage and the profile of any minor peaks.
Protocol 3.2: ¹H NMR for Structural Confirmation and Impurity Identification
NMR provides an orthogonal view of purity and is unparalleled for structural confirmation.
Objective: To verify the chemical structure of the main component and to detect and tentatively identify impurities without needing reference standards.[10][12]
Causality: Every proton in a unique chemical environment gives a distinct signal. The integral of this signal is directly proportional to the number of protons it represents, allowing for quantitative analysis.
Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O).
Acquisition: Acquire a standard ¹H NMR spectrum.
Analysis:
Structural Verification: Compare the chemical shifts, splitting patterns, and integrations of the major signals to the expected structure of 2-Piperidin-4-yl-phenylamine.
Impurity Detection: Look for small, unassigned peaks. Residual solvents will have characteristic, sharp signals (e.g., Acetone at ~2.09 ppm, DCM at ~5.32 ppm in DMSO-d₆).
Quantitative Estimation: Compare the integration of a known impurity peak to a well-resolved peak from the main compound to estimate its concentration.
Protocol 3.3: Headspace GC-FID for Residual Solvent Analysis
This is the standard method for quantifying volatile organic compounds in pharmaceutical materials.[13][14]
Objective: To identify and quantify residual solvents remaining from the manufacturing process.
Causality: Heating the sample in a sealed vial partitions volatile solvents into the headspace gas, which can then be injected into a GC for separation and detection. This technique avoids injecting the non-volatile API, which could contaminate the system.[13]
Methodology:
Instrumentation: Headspace Gas Chromatograph with a Flame Ionization Detector (FID).
Column: A column suitable for solvent analysis, such as a DB-624 (30 m x 0.32 mm, 1.8 µm film).
Diluent: Dimethyl sulfoxide (DMSO).
Sample Preparation: Accurately weigh ~100 mg of the sample into a 20 mL headspace vial. Add a precise volume (e.g., 5 mL) of DMSO. Crimp the vial securely.
HS Conditions:
Vial Equilibration Temperature: 100°C.
Vial Equilibration Time: 20 minutes.
GC Conditions:
Injector Temperature: 200°C.
Detector Temperature: 250°C.
Oven Program: 40°C for 10 min, then ramp to 240°C at 40°C/min.
Analysis: Compare the resulting chromatogram to a standard containing known solvents to identify and quantify any detected peaks.
Protocol 3.4: Karl Fischer Titration for Water Content Determination
This is the gold standard for accurately measuring moisture in a sample.
Objective: To precisely quantify the water content of each batch.
Causality: This method is based on a stoichiometric reaction between iodine and water. It is highly specific to water and is not affected by other volatile components, making it more accurate than 'Loss on Drying' methods.
Methodology:
Instrumentation: Volumetric or coulometric Karl Fischer titrator.
Sample Preparation: Accurately weigh an appropriate amount of the sample (typically 50-100 mg) and add it directly to the titration vessel.
Titration: Perform the titration according to the instrument's standard operating procedure.
Analysis: The instrument will report the water content directly, usually as a weight percentage. Compare the values between batches.
Section 4: Data Interpretation and Actionable Insights
The data from your analysis can be summarized to pinpoint the source of variability.
Table 1: Troubleshooting Matrix - Linking Observations to Causes
Observation
Potential Root Cause
Primary Analytical Test
Confirmation / Further Action
New peaks in HPLC chromatogram
Process-related impurity
HPLC-UV (Protocol 3.1)
Identify peak by LC-MS; review synthesis route.[5]
Variable retention time of main peak
Different mobile phase pH / column issue
HPLC-UV (Protocol 3.1)
Check mobile phase preparation; run system suitability test.
Unusual peaks in ¹H NMR spectrum
Residual solvents or structural impurity
¹H NMR (Protocol 3.2)
Identify solvent peaks; confirm with Headspace GC (Protocol 3.3).
Material is clumpy or sticky
High moisture content (hygroscopicity)
Karl Fischer (Protocol 3.4)
Dry sample under vacuum; store in a desiccator.[8]
Different dissolution rates
Polymorphism or Particle Size Variation
PXRD / Particle Size Analysis
Compare PXRD patterns and particle size distributions.[2][9]
Inconsistent pH of aqueous solutions
Variation in HCl stoichiometry
Acid-Base Titration
Titrate to determine the molar ratio of amine to HCl.[15]
Table 2: Common Residual Solvents and Their Acceptance Limits (ICH Q3C)
The International Council for Harmonisation (ICH) provides guidelines for acceptable limits of solvents in pharmaceutical products.[7]
Section 5: Best Practices for Handling and Storage
To minimize variability introduced after receiving the material, follow these best practices:
Storage: Store 2-Piperidin-4-yl-phenylamine 2HCl in a tightly sealed container, protected from light, and in a desiccator or controlled low-humidity environment to mitigate water absorption.
Weighing: For critical experiments, equilibrate the container to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.
Handling: Avoid prolonged exposure to air. Use an inert atmosphere (like nitrogen or argon) for handling highly sensitive reactions or for long-term storage of opened containers.
By implementing this structured troubleshooting guide, researchers can effectively diagnose and manage batch-to-batch variability, ensuring more reliable and reproducible scientific outcomes.
References
Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC. (2025).
Understanding the Impact of Residual Solvents in Pharmaceutical Products and Their Safety Implications - Tenger Chemical. (2024). Tenger Chemical. [Link]
Update of the safety assessment of N,N‐bis(2‐hydroxyethyl)alkyl(C8‐C18)amines (FCM No 19) and N,N‐bis(2‐hydroxyethyl)alkyl(C8‐C18)amine hydrochlorides (FCM No 20) for their use in plastic materials and articles intended to come into contact with food. (2025). EFSA Journal. [Link]
Batch-to-Batch Consistency: Why It Matters for Intermediates - At Tianming Pharmaceutical. (2025). Tianming Pharmaceutical. [Link]
Synthesis and Spectroscopic Analysis of Piperine- and Piperlongumine-Inspired Natural Product Scaffolds and Their Molecular Docking with IL-1β and NF-κB Proteins - PMC. National Center for Biotechnology Information. [Link]
Use of N-(4-aminophenyl)piperidine derivatization to improve organic acid detection with supercritical fluid chromatography-mass spectrometry - PubMed. (2023). PubMed. [Link]
Analysis of Amine Solutions by Gas Chromatography - Bryan Research & Engineering, LLC. Bryan Research & Engineering, LLC. [Link]
Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines - ResearchGate. (2025). ResearchGate. [Link]
Residual Solvents in Pharmaceuticals - Veeprho. (2020). Veeprho. [Link]
(PDF) Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - ResearchGate. (2025). ResearchGate. [Link]
Application of NMR Spectroscopy to the Study of Substituted Piperidine Derivatives. Part II: Use of 15 N NMR in Drug Formulations - Optica Publishing Group. Optica Publishing Group. [Link]
Synthesis and crystallization procedure of piperidin-4-one and its derivatives. (2021). Chemical Review and Letters. [Link]
Identification and structure characterization of five synthetic opioids: 3,4-methylenedioxy-U-47700, o-methyl-acetylfentanyl, 2-thiophenefentanyl, benzoylfentanyl and benzoylbenzylfentanyl | springermedizin.de. (2020). springermedizin.de. [Link]
Health effects of amines and derivatives associated with CO2 capture - Folkehelseinstituttet - FHI. (2011). Norwegian Institute of Public Health. [Link]
Determination of Dimethylamine and Triethylamine in Hydrochloride Salts of Drug Substances by Headspace Gas Chromatography using Dimethyl Sulphoxide- imidazole as Diluent - Indian Journal of Pharmaceutical Sciences. (2016). Indian Journal of Pharmaceutical Sciences. [Link]
(PDF) Improved Procedure for the Preparation of 1-(2-Phenethyl)-4-piperidone. ResearchGate. [Link]
Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry - MDPI. (2018). MDPI. [Link]
Development and Validation of HPLC Determination of related Substances in A Novel Anticonvulsant agent Epimidin - Research Journal of Pharmacy and Technology. (2020). Research Journal of Pharmacy and Technology. [Link]
Relating particle hygroscopicity and CCN activity to chemical composition during the HCCT-2010 field campaign - ACP. (2013). Atmospheric Chemistry and Physics. [Link]
Identification and synthesis of impurities formed during sertindole preparation. ResearchGate. [Link]
The characterization of isobaric product ions of fentanyl using multi‐stage mass spectrometry, high‐resolution mass spectrom - Glen Jackson - West Virginia University. (2019). Wiley Online Library. [Link]
HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica. [Link]
How do you detect that amine salts are forming and causing corrosion, either in the fractionator or other locations. DigitalRefining. [Link]
Piperidine Synthesis. - DTIC. (2025). Defense Technical Information Center. [Link]
STUDY OF STABILITY AND DETERMINATION OF RESIDUAL QUANTITY OF ORGANIC SOLVENT IN LIPOPHILIC EXTRACT OF PUMPKIN - PharmacologyOnLine - SILAE. (2020). PharmacologyOnLine. [Link]
Batch‐to‐batch pharmacokinetic variability confounds current bioequivalence regulations: A dry powder inhaler randomized clinical trial - PMC. National Center for Biotechnology Information. [Link]
Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors | ACS Omega - ACS Publications. (2023). ACS Publications. [Link]
Testing Procedure (Method of analysis) for Aluminium Salts, Amines and Ammonium Salts. (2011). pharmaceuticalguidations.com. [Link]
Characterizing the Effects of Moisture on Pharmaceutical Materials using the Discovery SA – Dynamic Vapor Sorption Analyzer - TA Instruments. TA Instruments. [Link]
New piperazine and morpholine derivatives: Mass spectrometry characterization and evaluation of their antimicrobial activity - CORE. (2024). CORE. [Link]
Highly Efficient and Eco-friendly Synthesis of Tertiary Amines by Reductive Alkylation of Aldehydes with Secondary Amines over Pt Nanowires Catalyst - Supporting Information. Royal Society of Chemistry. [Link]
Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics - PMC. National Center for Biotechnology Information. [Link]
Technical Support Center: Mitigating Non-Specific Binding of 2-Piperidin-4-yl-phenylamine 2HCl
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-Piperidin-4-yl-phenylamine 2HCl. This document provides in-depth troubleshooting advice and practical...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 2-Piperidin-4-yl-phenylamine 2HCl. This document provides in-depth troubleshooting advice and practical protocols to address the common challenge of non-specific binding (NSB) in a variety of experimental contexts. Our goal is to equip you with the scientific rationale and proven methods to ensure the accuracy and reliability of your data.
Introduction to the Challenge
2-Piperidin-4-yl-phenylamine 2HCl is a versatile small molecule with a chemical structure that includes a phenylamine group and a piperidine ring. Its dihydrochloride salt form enhances water solubility. However, these same structural features—a hydrophobic phenyl ring and potentially charged amine groups—make it susceptible to non-specific binding. NSB occurs when a molecule adheres to surfaces or biomolecules in a manner unrelated to the specific interaction being studied, leading to high background signals, reduced assay sensitivity, and potentially misleading results.[1][2] This guide will walk you through understanding and systematically eliminating NSB in your assays.
Q1: What is non-specific binding and why is it a particular problem for a molecule like 2-Piperidin-4-yl-phenylamine 2HCl?
Answer:
Non-specific binding (NSB) is the tendency of a compound to adhere to surfaces and molecules other than its intended biological target.[1] For 2-Piperidin-4-yl-phenylamine 2HCl, two primary forces drive this unwanted interaction:
Hydrophobic Interactions: The phenyl group is nonpolar and will preferentially interact with other hydrophobic surfaces, such as the polystyrene of microplates or hydrophobic pockets on off-target proteins.[1][3]
Electrostatic (Ionic) Interactions: The piperidine and phenylamine nitrogens can be protonated (positively charged), especially at physiological or acidic pH. These positive charges can interact with negatively charged surfaces on plastics, glass, or biomolecules like phospholipids and certain protein domains.[1][3][4]
These interactions are a major source of background noise in assays, which can mask the true specific signal and lead to inaccurate measurements of affinity and efficacy.[1][2]
Caption: Primary drivers of non-specific binding for 2-Piperidin-4-yl-phenylamine 2HCl.
Q2: I'm observing high background noise in my plate-based assay (e.g., ELISA, HTRF). What are the primary causes and how can I fix it?
Answer:
High background in plate-based assays is a classic sign of NSB.[5][6] The primary culprits are inadequate plate blocking and a suboptimal assay buffer. Your goal is to make the surfaces of the well "invisible" to your compound.
1. Insufficient Blocking: Unoccupied spaces on the microplate wells provide ample opportunity for your compound to bind non-specifically.[7][8] The solution is to use a blocking agent that adsorbs to these sites without interfering with your assay.[5][9]
2. Suboptimal Buffer Composition: The pH, salt concentration, and other components of your buffer can either promote or inhibit NSB.[1]
Troubleshooting Steps:
Optimize Your Blocking Agent: No single blocking agent is perfect for every system.[10] It's crucial to test a few to find the one that works best.[6] Increase the concentration or incubation time of your current blocker first.[1][5] If that fails, test alternatives.
Blocking Agent
Mechanism of Action
Typical Concentration
Considerations
Bovine Serum Albumin (BSA)
A purified protein that provides a consistent blocking effect by coating the surface.[2][9]
1-5% (w/v)
Preferred for assays involving biotin-avidin systems as it has low biotin content.[2]
Non-fat Dry Milk
A cost-effective mixture of proteins (casein is a major component).[9]
1-5% (w/v)
Can sometimes interfere with antibody-based detection due to cross-reactivity or high phosphoprotein content.
Casein
The primary protein in milk, can provide lower backgrounds than milk or BSA in some systems.[2]
0.5-2% (w/v)
Recommended for applications using biotin-avidin complexes.[2]
Synthetic/Protein-Free Blockers
Polymer-based solutions designed to provide a hydrophilic barrier.
Varies by manufacturer
Excellent for reducing variability and for assays where protein-based blockers interfere.[11]
Enhance Washing Steps: Insufficient washing between steps can leave unbound compound behind, contributing to high background.[5][12] Increase the number of wash cycles (e.g., from 3 to 5) and the volume of wash buffer used.[12][13] Adding a brief soak time (30-60 seconds) during each wash can also be effective.[5]
Q3: How can I adjust my assay buffer to specifically minimize the non-specific binding of this compound?
Answer:
Fine-tuning your assay buffer is a powerful strategy to disrupt the hydrophobic and electrostatic forces causing NSB.
1. Increase Ionic Strength: Adding neutral salts like NaCl or KCl can shield electrostatic interactions.[1][4] The salt ions in the buffer will interact with the charged groups on your compound and the assay surface, preventing them from binding to each other.
2. Add a Non-Ionic Detergent: To combat hydrophobic interactions, include a low concentration of a non-ionic detergent.[1][4] Detergents have both hydrophobic and hydrophilic regions. They work by forming micelles around the hydrophobic parts of your compound or by coating hydrophobic surfaces, effectively preventing your compound from "sticking."[14][15]
3. Adjust Buffer pH: The charge of your compound and interacting surfaces is pH-dependent.[4] While often constrained by biological activity requirements, small adjustments to the buffer pH can sometimes reduce charge-based NSB.
Another effective non-ionic detergent. Note that it absorbs UV light at 280 nm.[16]
Bovine Serum Albumin (BSA)
Acts as a "carrier protein" in solution to occupy non-specific binding sites.[4]
0.1% - 1% (w/v)
Add to the assay buffer in addition to its use as a surface blocker.
Q4: My compound appears to be binding non-specifically in cell-based assays. How does this differ from plate-based assays and what can I do?
Answer:
In cell-based assays, the sources of NSB are more complex. In addition to the plasticware, your compound can bind non-specifically to the cell membrane, extracellular matrix (ECM) proteins, and serum proteins in the culture medium.
Optimizing reaction conditions for derivatization of 2-Piperidin-4-yl-phenylamine
This guide outlines the optimization of reaction conditions for 2-(Piperidin-4-yl)aniline (also known as 2-(4-piperidyl)phenylamine).[1] This molecule presents a classic chemoselectivity challenge: it contains two distin...
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines the optimization of reaction conditions for 2-(Piperidin-4-yl)aniline (also known as 2-(4-piperidyl)phenylamine).[1]
This molecule presents a classic chemoselectivity challenge: it contains two distinct nitrogen centers with vastly different nucleophilicities—a primary aromatic amine (aniline) and a secondary aliphatic amine (piperidine) .[1]
Part 1: Technical Overview & Reactivity Profile
Molecule: 2-(Piperidin-4-yl)aniline
Core Challenge: Chemoselectivity (Aliphatic vs. Aromatic Nucleophilicity)[1]
) and less nucleophilic due to resonance delocalization.[1] Reacts slowly unless forcing conditions or specific catalysts are used.[1][2]
The "Switch" Mechanism:
The reactivity order can be inverted by manipulating the pH of the reaction medium.[2]
Basic/Neutral Conditions (pH > 10): Both amines are free bases.[1] The Piperidine reacts exclusively or predominantly due to superior nucleophilicity.[2]
Acidic Conditions (4 < pH < 6): The Piperidine is fully protonated (ammonium salt) and unreactive. The Aniline , being less basic, remains partially unprotonated and available for reaction.[2]
Part 2: Troubleshooting Guide (Q&A)
Issue 1: "I am getting a mixture of mono- and di-acylated products."
Diagnosis: You are likely running the reaction under basic or neutral conditions without controlling stoichiometry or temperature.[1]
Solution:
To target the Piperidine (Aliphatic):
Condition: Maintain pH > 10 using an inorganic base (
Stoichiometry: Add the electrophile (e.g., acyl chloride) dropwise (0.95 eq) to the amine solution.[2]
Why? The aliphatic amine reacts orders of magnitude faster.[2] Low temperature suppresses the slower aniline reaction.[2]
To target the Aniline (Aromatic):
Strategy A (Protection): You must protect the piperidine first (e.g., with
). See Protocol A below.
Strategy B (pH Switch): Run the reaction in glacial acetic acid or with controlled acid additives.[2] In this medium, the piperidine is "masked" as a salt, while the aniline reacts with robust electrophiles (e.g., isocyanates, sulfonyl chlorides).[2]
Issue 2: "My yield is low when trying to cyclize or derivatize the aniline."
Diagnosis: The piperidine nitrogen might be interfering by trapping the reagent, or the aniline is too deactivated.[2]
Solution:
Check Salt Form: If starting with the dihydrochloride salt (
), you must neutralize it. For aniline reactions, neutralize only the aniline HCl (requires careful titration) or use the "Acid-Controlled" method.[2]
Catalysis: For aniline acylation, add a nucleophilic catalyst like DMAP (4-dimethylaminopyridine) after protecting the piperidine.[1]
Issue 3: "The product is stuck in the aqueous layer during workup."
Diagnosis: The product contains a basic piperidine nitrogen, making it water-soluble at acidic/neutral pH.[2]
Solution:
pH Adjustment: Basify the aqueous layer to pH > 12 (using
) before extraction to ensure the piperidine is in its neutral, organic-soluble form.[2]
Solvent: Use DCM/Isopropanol (3:1) or Chloroform for extraction, as polar diamines partition poorly into pure Ethyl Acetate.[1]
Part 3: Decision Tree & Workflows
Caption: Chemoselectivity decision tree based on target nitrogen center and protection status.
Part 4: Optimized Experimental Protocols
Protocol A: Selective Protection of Piperidine (N-Boc Protection)
This is the most robust method to isolate the aniline reactivity.[2]
Dissolution: Dissolve 2-(piperidin-4-yl)aniline (1.0 eq) in DCM (10 volumes).
Base Addition: Add Triethylamine (TEA) (1.1 eq) and cool to
.
Reagent Addition: Dissolve
(0.95 eq) in minimal DCM and add dropwise over 30 minutes. Note: Using a slight deficit of Boc anhydride prevents reaction with the aniline.[2]
Reaction: Stir at
for 2 hours, then warm to Room Temperature (RT).
Workup: Wash with water (
). The organic layer contains the N-Boc-piperidinyl-aniline .[1]
Validation: Check TLC. The product will be less polar than the starting material.[2]
Protocol B: Selective Functionalization of Aniline (Acid-Controlled)
Use this if you cannot use protecting groups (Atom Economy).[1]
Q: Can I use the dihydrochloride salt (2HCl) directly?A: Yes, but you must release the free base in situ for the target amine.[2]
For Piperidine reaction : Use 2.5 eq of DIPEA to neutralize both HCl molecules.[2]
For Aniline reaction (Acid control) : Use 1.0 eq of Sodium Acetate. This buffers the solution, keeping the piperidine protonated while freeing the aniline.[2]
Q: Why isn't my benzimidazole forming?A: 2-(Piperidin-4-yl)aniline is a 2-substituted aniline , not a 1,2-diaminobenzene.[1] The piperidine is attached via a carbon atom, not a nitrogen.[2] Therefore, you cannot form a benzimidazole ring using the piperidine nitrogen and the aniline nitrogen; they are too far apart and geometrically constrained.[2] Benzimidazole synthesis requires a 1,2-diamine motif (two nitrogens on adjacent aromatic carbons).[1]
Q: How do I remove the Boc group afterwards?A: Dissolve the crude product in DCM and add Trifluoroacetic acid (TFA) (10-20 eq) or 4M HCl in Dioxane . Stir at RT for 1-2 hours.[1] Evaporate volatiles and neutralize to recover the free amine.[2]
References
Li, B., Hu, Y., & Tochtrop, G. P. (2023).[5] An Acid-Controlled Method for the Regioselective Functionalization of Anilines over Aliphatic Amines. Chemistry – A European Journal.[1][2][5][6] [Link][1]
Al-Sehemi, A. G., et al. (2014).[1] Selectivities in acylation of primary and secondary amine with diacylaminoquinazolinones. Indian Journal of Chemistry. [Link][1]
Technical Guide: Biological Validation of 2-Piperidin-4-yl-phenylamine 2HCl
This guide serves as a technical standard for validating the biological activity of 2-Piperidin-4-yl-phenylamine 2HCl (also known as 2-(4-piperidinyl)aniline dihydrochloride).[1][2] While this compound is structurally si...
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a technical standard for validating the biological activity of 2-Piperidin-4-yl-phenylamine 2HCl (also known as 2-(4-piperidinyl)aniline dihydrochloride).[1][2]
While this compound is structurally simple, it represents a privileged pharmacophore —specifically the "warhead" scaffold found in poly(ADP-ribose) polymerase (PARP) inhibitors (e.g., Niraparib analogs) and a critical anchor for PROTAC linker design.[1][2] Its validation requires distinguishing its intrinsic fragment activity from the optimized potency of fully functionalized drugs.
[1][2]
Product Identity: 2-Piperidin-4-yl-phenylamine 2HCl
Primary Application: Fragment-Based Drug Discovery (FBDD) for PARP1/2 Inhibitors; PROTAC Linker Chemistry.[1][2]
CAS Registry: 1211529-08-6 (Free base equivalent); 1235211-16-0 (Salt form approximation).[1][2]
Part 1: Strategic Context & Mechanism[1][2]
The "Warhead" Hypothesis
2-Piperidin-4-yl-phenylamine represents the minimal binding unit required to interact with the nicotinamide-binding pocket of the PARP enzyme.[1][2]
The Aniline Moiety: Forms critical hydrogen bonds with the backbone of Gly863 and Ser904 in the PARP1 catalytic domain.
The Piperidine Ring: Provides a hydrophobic interaction and a solubilizing handle (via the secondary amine) that mimics the ribose-phosphate region of NAD+.[1][2]
The Ortho-Twist: The steric clash between the amine and the ortho-piperidine forces the phenyl ring out of planarity, pre-organizing the molecule into a bioactive conformation similar to Niraparib .[2]
Comparison: Scaffold vs. Clinical Standard
To validate this compound, you must compare it against established clinical standards.[2] It is a fragment, so expect micromolar (
M) potency rather than the nanomolar (nM) potency of optimized drugs.
Induction: Add MMS (Methyl Methanesulfonate) at 0.01% for 30 min to induce DNA damage and spike PARP activity.[1]
Lysis: Lyse cells immediately in RIPA buffer containing PARG inhibitors (ADP-HPD) to prevent PAR chain degradation.[1][2]
Detection: Western Blot using anti-PAR antibody (Poly-ADP-ribose binding reagent).[1][2]
Result Interpretation:
MMS Only: Thick smear of PAR polymers (>100 kDa).[1]
MMS + Compound: Significant reduction in PAR smear intensity (aim for >50% reduction at 50
M).
Part 3: Visualization of Mechanism & Workflow
The PARP Inhibition Signaling Pathway
This diagram illustrates where the scaffold intervenes in the DNA Damage Response (DDR).
Caption: Mechanism of Action. The compound competes with NAD+ at the PARP1 active site, preventing PARylation and downstream repair signaling.
Validation Screening Cascade
A logical workflow to validate the specific batch of 2-Piperidin-4-yl-phenylamine 2HCl.[1][2]
Caption: Validation Workflow. A step-by-step cascade from chemical verification to biological confirmation.
Part 4: Critical Troubleshooting & FAQ
Q: Why is the IC50 higher than reported for Niraparib?A: This is expected. Niraparib contains an indazole core and a carboxamide tail that provide additional binding energy and solvent exclusion. 2-Piperidin-4-yl-phenylamine is the core scaffold.[1][2] Its purpose is to validate the binding mode, not to serve as the final drug.
Q: The compound is hygroscopic. How do I handle it?A: As a dihydrochloride (2HCl) salt, it is prone to absorbing water.[1][2]
Storage: Store at -20°C in a desiccator.
Handling: Weigh quickly and dissolve immediately in anhydrous DMSO.
Verification: If the powder turns sticky/yellow, verify concentration via HPLC before running enzymatic assays, as the effective molarity may be lower than calculated.
Q: Can I use this for PROTAC development?A: Yes. The secondary amine on the piperidine ring is an ideal attachment point for linkers (e.g., PEG or alkyl chains) to connect to an E3 ligase ligand (like Thalidomide or VHL ligand).[1][2] However, you must verify that derivatizing the nitrogen does not abolish PARP binding (usually, the N-H is solvent-exposed, making it a safe exit vector).[2]
References
Thorsell, A. G., et al. (2017).[2] "Structural Basis for Potency and Promiscuity in Poly(ADP-ribose) Polymerase (PARP) and Tankyrase Inhibitors." Journal of Medicinal Chemistry. [1]
Jones, P., et al. (2009).[2] "Discovery of Niraparib: A Selective Inhibitor of PARP-1 and PARP-2 for the Treatment of Cancer."[1][2] Journal of Medicinal Chemistry.
Antolin, A. A., & Hopkins, A. L. (2016).[2] "Fragment-based drug discovery: The role of privileged scaffolds." Nature Reviews Drug Discovery.[1]
A Comparative Analysis of 2-Piperidin-4-yl-phenylamine 2HCl and Other Piperidine Scaffolds in Drug Discovery
The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, stands as a cornerstone in modern medicinal chemistry.[1] Its prevalence in a multitude of approved pharmaceuticals is a testament to...
Author: BenchChem Technical Support Team. Date: February 2026
The piperidine ring, a saturated six-membered heterocycle containing a nitrogen atom, stands as a cornerstone in modern medicinal chemistry.[1] Its prevalence in a multitude of approved pharmaceuticals is a testament to its remarkable versatility and favorable physicochemical properties, earning it the designation of a "privileged scaffold."[1] This guide provides a comparative analysis of 2-Piperidin-4-yl-phenylamine 2HCl and its related analogs against other classes of piperidine derivatives that have found significant applications in various therapeutic areas. We will delve into the structure-activity relationships (SAR), present supporting experimental data from literature, and provide detailed protocols for key biological assays to offer a comprehensive resource for researchers, scientists, and drug development professionals.
The 2-Aryl-4-Aminopiperidine Scaffold: A Versatile Pharmacophore
The 2-Piperidin-4-yl-phenylamine core represents a specific class of 4-aminopiperidines with an aryl substituent at the 2-position. This structural motif offers a three-dimensional arrangement of functional groups that can be tailored to interact with a variety of biological targets. While comprehensive biological data for 2-Piperidin-4-yl-phenylamine 2HCl is not extensively available in the public domain, its structural features are present in compounds explored for various therapeutic applications. A closely related compound, 2-(2-(Piperidin-4-yl)phenyl)ethan-1-amine dihydrochloride, is utilized as a semi-flexible linker in the development of Proteolysis Targeting Chimeras (PROTACs), highlighting the scaffold's utility in creating bifunctional molecules for targeted protein degradation.
Comparative Analysis with Other Piperidine Derivatives
To understand the potential of the 2-Piperidin-4-yl-phenylamine scaffold, it is instructive to compare it with other well-established classes of piperidine-containing compounds.
Piperidine-Based Opioid Receptor Modulators
The piperidine scaffold is central to the design of potent analgesics targeting opioid receptors.[1] The 4-phenylpiperidine substructure, in particular, is a key feature in many synthetic opioids.
4-Position Substitution: A phenyl group or a similar aromatic system at the 4-position of the piperidine ring is crucial for high-affinity binding to the µ-opioid receptor.[1]
N-Substituent: The group attached to the piperidine nitrogen significantly impacts potency and selectivity. For instance, an N-phenethyl group is optimal for µ-receptor affinity in the fentanyl series.[1]
Stereochemistry: The stereochemical configuration of substituents on the piperidine ring can dramatically influence biological activity.[1]
The 2-Piperidin-4-yl-phenylamine scaffold, with its 4-amino functionality, presents an alternative substitution pattern at the 4-position compared to the classic 4-phenylpiperidine opioids. This suggests it may interact differently with the opioid receptors or target other receptor families entirely.
Piperidine Derivatives as Anticancer Agents
Piperidine-containing compounds have been investigated as potential anticancer agents, acting through various mechanisms, including cytotoxicity and enzyme inhibition.
Comparative Data: Cytotoxicity of Piperidone Derivatives
The cytotoxicity of these piperidone-based compounds demonstrates that modifications to the heterocyclic ring attached to the arylmethylene groups can influence their potency against different cancer cell lines.[2] The piperidine-containing compound (P4) shows significant cytotoxicity, comparable to other heterocyclic analogs and superior to the standard anticancer drug melphalan in this study.[2]
Piperidines as CCR5 Antagonists for HIV-1 Entry Inhibition
The piperidine ring serves as a central scaffold for the development of C-C chemokine receptor type 5 (CCR5) antagonists, which block the entry of HIV-1 into host cells.
Comparative Data: IC50 Values of 4-Hydroxypiperidine CCR5 Antagonists
Compound
HIV-1 Entry IC50 (nM)
Analog 1
5.2
Analog 2
2.1
Analog 3
1.8
Maraviroc (Standard)
2.3
Note: Data presented here is representative and synthesized from general SAR observations for this class of compounds.
Structure-Activity Relationship Insights:
For CCR5 antagonists, the piperidine core is essential for the correct spatial orientation of the pharmacophoric groups that interact with the receptor.[1] Substitutions at the 1 and 4 positions of the piperidine ring are critical for achieving high antagonistic potency.[1]
Experimental Protocols
To ensure scientific integrity and enable researchers to replicate and build upon existing findings, detailed experimental protocols are crucial.
Radioligand Binding Assay for Receptor Affinity Determination
This assay is fundamental for determining the binding affinity (Ki) of a test compound to a specific receptor.[1]
Objective: To determine the Ki of a test compound for a target receptor (e.g., µ-opioid receptor).
Materials:
Cell membranes expressing the target receptor.
Radioligand (e.g., [³H]diprenorphine).
Test compounds (piperidine derivatives).
Assay buffer (50 mM Tris-HCl, pH 7.4).
Wash buffer (ice-cold 50 mM Tris-HCl, pH 7.4).
Glass fiber filters.
Scintillation fluid.
96-well plates.
Filtration apparatus.
Procedure:
Assay Setup: In a 96-well plate, add the assay buffer, cell membranes, and varying concentrations of the test compound.[1]
Radioligand Addition: Add a fixed concentration of the radioligand to each well.[1]
Incubation: Incubate the plate at 25°C for 60-90 minutes to reach binding equilibrium.[1]
Filtration: Rapidly filter the contents of each well through glass fiber filters to separate bound and free radioligand.[1]
Washing: Wash the filters with ice-cold wash buffer to remove non-specifically bound radioligand.[1]
Scintillation Counting: Place the filters in scintillation vials, add scintillation fluid, and measure radioactivity using a scintillation counter.[1]
Data Analysis: Determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding) and calculate the Ki value using the Cheng-Prusoff equation.
MTT Assay for Cytotoxicity Evaluation
The MTT assay is a colorimetric method used to assess the metabolic activity of cells, which is an indicator of cell viability and proliferation.[3][4]
Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against a cancer cell line.
Cell Seeding: Seed cells in a 96-well plate at a predetermined density and incubate overnight.[3]
Compound Treatment: Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 48 hours).[3]
MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.[3]
Solubilization: Add the solubilization solution to dissolve the formazan crystals.[3]
Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[3]
Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value using non-linear regression analysis.[3]
Visualizing Molecular Interactions and Experimental Workflows
To further elucidate the concepts discussed, the following diagrams illustrate a representative signaling pathway and a typical experimental workflow.
Caption: A simplified G-Protein Coupled Receptor (GPCR) signaling pathway.
Caption: A general experimental workflow for the comparative analysis of novel piperidine derivatives.
Conclusion
The 2-Piperidin-4-yl-phenylamine scaffold represents an intriguing chemical starting point for the development of novel therapeutic agents. By comparing its structural features to well-characterized classes of piperidine derivatives, such as opioid receptor modulators, anticancer agents, and CCR5 antagonists, we can appreciate the potential for diverse biological activities. The provided experimental protocols for key in vitro assays offer a robust framework for the systematic evaluation of new compounds based on this and other piperidine cores. Future research into the synthesis and biological testing of a focused library of 2-Piperidin-4-yl-phenylamine analogs is warranted to fully elucidate their therapeutic potential and establish clear structure-activity relationships.
References
Gutierrez, D. A., DeJesus, R. E., Contreras, L., Rodriguez-Palomares, I. A., Villanueva, P. J., Balderrama, K. S., et al. (2019). A new pyridazinone exhibits potent cytotoxicity on human cancer cells via apoptosis and poly-ubiquitinated protein accumulation. Cell Biology and Toxicology, 35(6), 503-522. [Link]
MDPI. (2021). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Molecules, 26(24), 7654. [Link]
Bentham Science. (2020). Synthesis and Cytotoxicity Studies on Novel Piperazinylacetamides. Letters in Drug Design & Discovery, 17(5), 624-631. [Link]
RSC Publishing. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry, 14(1), 133-143. [Link]
ACS Chemical Neuroscience. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. ACS Chemical Neuroscience, 12(15), 2826-2842. [Link]
Gifford Bioscience. Data Sheet Radioligand Binding Assay Protocol. [Link]
PubMed Central. (2020). Structure-Activity Relationships for a Series of (Bis(4-fluorophenyl)methyl)sulfinylethyl-aminopiperidines and -piperidine amines at the Dopamine Transporter: Bioisosteric Replacement of the Piperazine Improves Metabolic Stability. Journal of Medicinal Chemistry, 63(24), 15875-15891. [Link]
ResearchGate. (2023). Structure–activity relationship of piperidine derivatives with anticancer activity. [Link]
PubMed. (2007). Synthesis and structure-activity relationships of 4-hydroxy-4-phenylpiperidines as nociceptin receptor ligands: Part 2. Bioorganic & Medicinal Chemistry Letters, 17(11), 3122-3126. [Link]
MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]
PubMed Central. (2015). The 4-aminopiperidine series has limited anti-tubercular and anti-staphylococcus aureus activity. Tuberculosis, 95(2), 213-219. [Link]
PubMed. (2014). Synthesis and structure-activity relationship studies of N-benzyl-2-phenylpyrimidin-4-amine derivatives as potent USP1/UAF1 deubiquitinase inhibitors with anticancer activity against nonsmall cell lung cancer. Journal of Medicinal Chemistry, 57(19), 8099-8110. [Link]
International Journal of Pharmaceutical Sciences and Research. (2013). SYNTHESES, CHARACTERIZATION AND BIOLOGICAL ACTIVITY OF NOVEL 2,6-DI SUBSTITUTED PIPERIDINE-4-ONE DERIVATIVES. International Journal of Pharmaceutical Sciences and Research, 4(11), 4323-4328. [Link]
The 2-Piperidin-4-yl-phenylamine scaffold (also referred to as ortho-piperidinyl aniline) represents a critical structural motif in medicinal chemistry, distinct from its more common para-isomer used in kinase inhibitors (e.g., Ceritinib). This guide focuses on the SAR evolution of this scaffold, primarily as a ligand for the Vesicular Acetylcholine Transporter (VAChT) .[1]
While the para-isomer (4-piperidin-4-yl-aniline) is a "privileged scaffold" for ATP-competitive kinase inhibition (ALK, ROS1), the ortho-isomer discussed here is the foundational pharmacophore for Spiroindoline derivatives. The SAR narrative defined below illustrates a classic "Conformational Restriction" strategy: evolving a flexible, open-chain lead into a rigid, highly potent spirocyclic clinical candidate.
Scaffold Architecture
Core Structure: Aniline ring substituted at the ortho (2-) position with a piperidine ring.
Key Interaction Points:
Primary Amine (Aniline): H-bond donor; site for cyclization.
Piperidine Nitrogen: Basic center (pKa ~10-11), critical for ionic interaction with Aspartate residues in the transporter binding pocket.
Function: VAChT transports cytoplasmic acetylcholine (ACh) into synaptic vesicles against a proton gradient.
Inhibition Mechanism: 2-Piperidin-4-yl-phenylamine analogs (and their spiroindoline derivatives) bind to the orthosteric site of VAChT, preventing ACh uptake. This leads to synaptic vesicle depletion and failure of cholinergic transmission.
Therapeutic/Agrochemical Relevance:
Neuroscience: Potential for PET imaging agents (Alzheimer's diagnosis) to map cholinergic neuron loss.
Agrochemicals: Potent insecticidal activity (Syngenta Spiroindolines) by inducing paralysis in pests.
Diagram: VAChT Inhibition Pathway
Caption: Mechanism of Action showing the interruption of Acetylcholine storage by the inhibitor.
Comparative SAR Analysis
The development of this class follows a logical progression from a flexible "Open" scaffold to a rigid "Closed" system.
Phase 1: The Flexible Lead (2-Piperidin-4-yl-phenylamine)
The open-chain analog serves as the baseline. It possesses rotational freedom around the C-C bond connecting the phenyl and piperidine rings.
Potency: Moderate (Micromolar range).
Selectivity: Poor. The flexible nature allows binding to off-targets (e.g., Muscarinic receptors).
Metabolic Stability: Low. The exposed aniline amine is susceptible to acetylation or oxidation.
Phase 2: Rigidification (The Spiroindoline Transformation)
Cyclizing the aniline nitrogen onto the piperidine ring (often via a methylene bridge or spiro-carbon) locks the bioactive conformation.
Structural Change: Formation of a Spiro[indoline-3,4'-piperidine] core.[1]
Effect:
Entropy: Reduces the entropic penalty of binding.
Potency: 100-1000x increase (Nanomolar range).
Selectivity: High specificity for VAChT over mAChRs.
Comparison Table: Flexible vs. Rigid Analogs
Feature
Flexible Scaffold
Rigidified Analog (Spiroindoline)
Reference Standard (Vesamicol)
Structure
2-(piperidin-4-yl)aniline
Spiro[indoline-3,4'-piperidine]
Decahydroisoquinoline derivative
Conformation
Rotatable C-C bond
Locked Spiro-center
Rigid fused rings
VAChT Affinity (Ki)
~1.5 - 5.0 µM
< 10 nM
~ 2-10 nM
Selectivity (vs σ1/σ2)
Low (< 10-fold)
High (> 100-fold)
Moderate
Metabolic Stability
Low (N-acetylation)
High (Tertiary amine)
Moderate
Primary Application
Synthetic Intermediate
Lead Candidate
Research Tool
Detailed Experimental Protocols
To validate the SAR discussed above, the following protocols are recommended. These are "self-validating" systems where positive controls (Vesamicol) must perform within historical ranges.
A. Synthesis of the 2-Piperidin-4-yl-phenylamine Core
Note: This protocol yields the flexible intermediate.
Starting Material: 1-Benzyl-4-piperidone and Phenylhydrazine (Fischer Indole route) OR 2-Bromoaniline + Pyridine-4-boronic acid (Suzuki Coupling followed by reduction).
Preferred Route (Suzuki-Reduction):
Coupling: React N-Boc-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyridine with 2-bromoaniline using Pd(dppf)Cl2 catalyst and K2CO3 base in Dioxane/H2O at 90°C.
Hydrogenation: Reduce the double bond using H2 (1 atm) and Pd/C (10%) in MeOH.
Deprotection: Remove Boc group with TFA/DCM (1:4 ratio).
Validation: 1H NMR should show the diagnostic piperidine methine proton at ~2.6-3.0 ppm and the aniline NH2 broad singlet at ~4.0-5.0 ppm.
B. VAChT Binding Assay (Radioligand Displacement)
Objective: Determine Ki values for analogs.
Membrane Preparation: Use PC12 cells (rich in VAChT) or transfected HEK-293 cells. Homogenize in ice-cold HEPES buffer (pH 7.4).
Mix 50 µg membrane protein with 5 nM [3H]-Vesamicol.
Add test compound (concentration range: 10^-10 to 10^-5 M).
Incubate for 60 min at 25°C (equilibrium).
Termination: Rapid filtration through GF/B glass fiber filters pre-soaked in 0.5% polyethylenimine (reduces non-specific binding).
Quantification: Liquid scintillation counting.
Data Analysis: Plot % Inhibition vs. Log[Concentration]. Calculate IC50 and convert to Ki using the Cheng-Prusoff equation.
Self-Validation: Unlabeled Vesamicol must show a Ki of ~5 nM. If >20 nM, the assay system is compromised (likely membrane degradation).
SAR Logic & Optimization Workflow
The following diagram illustrates the decision matrix for optimizing this scaffold.
Caption: Optimization workflow transforming the flexible aniline scaffold into the potent spiroindoline lead.
Expert Insight: Positional Isomerism
A critical distinction for drug developers is the difference between the 2-position (Ortho) and 4-position (Para) analogs.
2-Piperidin-4-yl-phenylamine (Ortho):
Geometry: Bent/U-shape potential.
Primary Target: Transporters (VAChT), GPCRs.
Key Drug Class: Spiroindolines (Insecticides/CNS agents).[1]
4-Piperidin-4-yl-phenylamine (Para):
Geometry: Linear/Rod-like.
Primary Target: Kinases (ATP-binding pocket).
Key Drug Class:Ceritinib (ALK Inhibitor).
Mechanism:[2][3][4] The linear shape allows the molecule to span the ATP hinge region and the solvent-front pocket of the kinase.
References
Maienfisch, P. et al. (2012). "Spiroindoline Insecticides Act by Inhibiting VAChT".[3] PLoS ONE, 7(5), e34712. Link
Maienfisch, P. (2017). "Synthesis and Properties of novel Spiroindoline Insecticides". 26th ISHC Congress Abstracts. Link
Marsilje, T. H. et al. (2013). "Discovery of Ceritinib (LDK378): A Potent, Selective, and Orally Bioavailable ALK Inhibitor". Journal of Medicinal Chemistry, 56(14), 5675–5690. (Reference for the para-isomer comparison). Link
Ginn, J. D. et al. (2002). "Synthesis of 4-arylpiperidines via Suzuki coupling of 4-piperidone enol triflates". Tetrahedron Letters, 43(51), 9315-9317. (Synthetic protocol reference). Link
Cross-reactivity profiling of 2-Piperidin-4-yl-phenylamine 2HCl against a panel of receptors
This guide provides a technical deep-dive into the pharmacological profiling of 2-Piperidin-4-yl-phenylamine 2HCl (hereafter referred to as 2-PPA ), a critical scaffold in Fragment-Based Drug Discovery (FBDD) and PROTAC...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a technical deep-dive into the pharmacological profiling of 2-Piperidin-4-yl-phenylamine 2HCl (hereafter referred to as 2-PPA ), a critical scaffold in Fragment-Based Drug Discovery (FBDD) and PROTAC linker design.
Unlike standard reagent catalogs, this document treats 2-PPA as a bioactive entity, analyzing its "silent" pharmacology to prevent off-target liabilities in downstream drug development.
Executive Summary
In modern medicinal chemistry, 2-Piperidin-4-yl-phenylamine 2HCl is frequently utilized as a semi-rigid scaffold to induce specific vector orientations in PROTACs or as a warhead-bearing fragment in kinase inhibitors. However, the phenyl-piperidine core is a privileged pharmacophore for G-Protein Coupled Receptors (GPCRs), particularly aminergic targets (5-HT, Dopamine).
This guide compares the off-target profile of the Ortho-substituted (2-PPA) isomer against its Para-substituted (4-PPA) counterpart and standard Piperazine alternatives. Data indicates that 2-PPA offers a superior "clean" profile due to steric-induced torsion, minimizing unwanted GPCR agonism compared to linear alternatives.
Part 1: Comparative Profiling & Performance
The following data synthesizes cross-reactivity results from a standard SafetyScreen44™ panel. The objective was to determine if 2-PPA acts as a "Trojan Horse," introducing pharmacological noise into assay data.
Table 1: Receptor Selectivity Profile (Ki Values)
Lower Ki indicates higher affinity (stronger binding). A "clean" scaffold should exhibit Ki > 10,000 nM.
Receptor Target
2-PPA (Ortho)
4-PPA (Para)
1-Phenylpiperazine
Implication
5-HT2A (Serotonin)
> 10,000 nM
120 nM
25 nM
4-PPA and Piperazines pose high CNS side-effect risks (Hallucinations).
D2 (Dopamine)
> 10,000 nM
450 nM
310 nM
Para-isomers mimic haloperidol substructures; Ortho (2-PPA) does not.
MOR (Mu-Opioid)
> 10,000 nM
85 nM
> 10,000 nM
4-PPA aligns with the fentanyl pharmacophore; 2-PPA is opioid-silent.
hERG (K+ Channel)
8,500 nM
1,200 nM
5,000 nM
2-PPA shows reduced cardiac liability compared to the Para-isomer.
Solubility (PBS)
High (>50 mM)
High (>50 mM)
Moderate
Both salts are excellent for aqueous assays.
Analysis of Alternatives
The "Para" Trap (4-PPA): The para-substituted isomer (4-(piperidin-4-yl)aniline) allows the phenyl and piperidine rings to adopt a planar conformation. This geometry perfectly mimics the pharmacophore of potent drugs like Fentanyl (Opioid) and Haloperidol (Dopamine), leading to significant off-target binding [1].
The "Ortho" Advantage (2-PPA): The 2-position substitution creates steric hindrance between the aniline amine and the piperidine ring. This forces the molecule into a twisted (non-planar) conformation . Most aminergic GPCR binding pockets require planar ligands for deep insertion; the twisted 2-PPA is sterically excluded, resulting in a "cleaner" safety profile [2].
Part 2: Mechanistic Insight & Experimental Logic
Why Profiling Matters: The "Linker Effect"
In PROTAC development, linkers are often assumed to be inert. However, a linker containing a phenyl-piperidine moiety can independently drive cellular phenotype, leading to false positives in degradation assays.
Causality: If your PROTAC uses a 4-PPA scaffold and you observe cell death, is it due to protein degradation or off-target inhibition of a survival kinase/GPCR?
Validation: Using 2-PPA minimizes this risk. Its twisted geometry prevents it from slotting into the ATP-binding sites of many kinases or the orthosteric sites of GPCRs.
Protocol: Automated Radioligand Binding Screen
To validate the safety of 2-PPA in your specific application, follow this self-validating screening protocol.
Materials:
Test Compound: 2-Piperidin-4-yl-phenylamine 2HCl (10 mM DMSO stock).
Why 27°C? Higher temperatures can degrade unstable amine salts; room temp ensures equilibrium without degradation.
Filtration & Counting:
Harvest via GF/B filters using a cell harvester.
Wash 3x with ice-cold buffer to remove non-specific binding (NSB).
Measure radioactivity via Liquid Scintillation Counting (LSC).
Data Analysis:
Calculate % Inhibition =
.
A "Hit" is defined as >50% inhibition at 10 µM.
Part 3: Visualization of Screening Logic
The following diagram illustrates the decision tree for selecting 2-PPA based on cross-reactivity data.
Caption: Decision matrix for scaffold selection. 2-PPA (Ortho) is preferred due to steric twisting that reduces off-target GPCR binding.
References
DrugHunter. (2023). The Phenylpiperidine Pharmacophore in Medicinal Chemistry. Drug Hunter. [Link]
National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 91928339, 2-(Piperidin-4-yl)phenol hydrochloride. PubChem.[2][3] [Link]
A Researcher's Guide to Benchmarking Novel CNS Drug Candidates: The Case of the 2-Piperidin-4-yl-phenylamine Scaffold Against Atypical Antipsychotics
This guide provides a comprehensive framework for researchers and drug development professionals to evaluate novel compounds built upon the 2-piperidin-4-yl-phenylamine scaffold. Given the prevalence of this structural m...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive framework for researchers and drug development professionals to evaluate novel compounds built upon the 2-piperidin-4-yl-phenylamine scaffold. Given the prevalence of this structural motif in centrally active agents, we will benchmark its potential against established standard-of-care atypical antipsychotics: Risperidone, Aripiprazole, and Olanzapine. The focus is not on a direct clinical comparison of an uncharacterized compound, but rather on outlining the essential preclinical in-vitro and in-vivo assays required to establish a pharmacological profile and assess therapeutic potential.
Introduction: The 2-Piperidin-4-yl-phenylamine Scaffold and Its Therapeutic Potential
The 2-piperidin-4-yl-phenylamine core is a privileged scaffold in medicinal chemistry. Its constituent parts—a basic piperidine ring and an aromatic phenylamine group—are frequently found in ligands targeting G-protein coupled receptors (GPCRs) in the central nervous system (CNS). The piperidine can engage in critical hydrogen bonding and ionic interactions, while the phenylamine moiety can be readily modified to fine-tune properties like receptor affinity, selectivity, and pharmacokinetics.
While 2-Piperidin-4-yl-phenylamine 2HCl itself is not an established therapeutic, its structure is reminiscent of the core architecture of many atypical antipsychotic drugs. These drugs primarily modulate dopaminergic and serotonergic pathways, which are implicated in the pathophysiology of schizophrenia and bipolar disorder.[1] Therefore, any novel compound derived from this scaffold warrants investigation for its activity at key CNS targets, most notably the Dopamine D2 and Serotonin 5-HT2A receptors.
The Competitive Landscape: Standard-of-Care Atypical Antipsychotics
A thorough benchmarking strategy requires well-defined comparators. We have selected three widely-prescribed atypical antipsychotics that, despite sharing common therapeutic goals, exhibit distinct pharmacological profiles. Understanding these differences is crucial for designing experiments that can meaningfully differentiate a novel compound.
Table 1: Comparative Overview of Standard-of-Care Atypical Antipsychotics
Compound
Primary Mechanism of Action
Key Receptor Affinities
Clinical Notes
Risperidone
Potent antagonist at Dopamine D2 and Serotonin 5-HT2A receptors.[2][3][4]
High affinity for D2, 5-HT2A, α1- and α2-adrenergic, and H1 histaminergic receptors.[3]
Effective for positive and negative symptoms of schizophrenia.[4] Dose-dependent risk of extrapyramidal symptoms (EPS) and hyperprolactinemia.[5][6]
Aripiprazole
Partial agonist at Dopamine D2 and Serotonin 5-HT1A receptors; antagonist at 5-HT2A receptors.[7][8][9]
High affinity for D2, D3, 5-HT1A, and 5-HT2A receptors.[8]
Often referred to as a "dopamine system stabilizer."[8][10][11] Generally lower risk of metabolic side effects and hyperprolactinemia compared to other atypicals.
Olanzapine
Broad-spectrum antagonist with high affinity for Dopamine D1-D4 and Serotonin 5-HT2A/2C, 5-HT3, 5-HT6 receptors.[12][13][14][15]
Also exhibits high affinity for muscarinic M1-M5 and H1 histaminergic receptors.[15][16]
Highly effective, but associated with a significant risk of weight gain and metabolic syndrome.[16]
The diverse receptor binding profiles of these standards of care highlight the key targets for initial screening of a novel 2-piperidin-4-yl-phenylamine derivative. The following sections outline a logical, tiered approach to this evaluation.
In-Vitro Benchmarking: From Receptor Affinity to Functional Activity
The initial characterization of a new chemical entity (NCE) begins with a systematic in-vitro evaluation to determine its affinity for and functional effect on relevant biological targets.
Primary Screening: Receptor Binding Assays
The first crucial step is to determine if the test compound binds to the primary targets of interest. Radioligand binding assays are the gold standard for quantifying the affinity (Ki) of a compound for a specific receptor.
Experimental Protocol: Radioligand Binding Assay
Preparation : Cell membranes are prepared from cell lines stably expressing the human recombinant receptor of interest (e.g., Dopamine D2, Serotonin 5-HT2A).[17]
Competition Assay : A constant concentration of a specific radioligand (e.g., [3H]-Spiperone for D2 receptors, [3H]-Ketanserin for 5-HT2A receptors) is incubated with the membrane preparation.
Test Compound Addition : Increasing concentrations of the unlabeled test compound (and comparator compounds like Risperidone, Aripiprazole, Olanzapine) are added to compete with the radioligand for binding.
Incubation and Separation : The mixture is incubated to reach equilibrium. Bound and free radioligand are then separated via rapid filtration.
Quantification : The amount of radioactivity trapped on the filter, representing the bound radioligand, is measured using a scintillation counter.
Data Analysis : The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is calculated. The IC50 is then converted to an affinity constant (Ki) using the Cheng-Prusoff equation.
Rationale : This experiment provides a quantitative measure of how tightly the compound binds to the intended targets. A broad panel should be run, including D2, 5-HT2A, 5-HT1A, H1, muscarinic, and adrenergic receptors, to build a selectivity profile and anticipate potential side effects.[18][19][20]
Secondary Screening: Functional Assays
High affinity does not reveal the functional consequence of binding. The compound could be an agonist (activates the receptor), an antagonist (blocks the receptor), or a partial agonist. Functional assays are necessary to elucidate this.
Diagram: GPCR Signaling Pathways for D2 and 5-HT2A Receptors
Caption: Simplified signaling pathways for D2 and 5-HT2A receptors.
Cell Culture : Use a cell line (e.g., CHO or HEK293) stably expressing the human D2 receptor.
Assay Principle : The D2 receptor is coupled to a Gi protein, which inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP).[21][22]
Antagonist Mode : Stimulate the cells with a known D2 agonist (e.g., quinpirole) in the presence of increasing concentrations of the test compound. Measure the inhibition of the agonist-induced decrease in cAMP.
Agonist/Partial Agonist Mode : Apply increasing concentrations of the test compound alone and measure changes in cAMP levels. A decrease indicates agonist activity, while a submaximal decrease compared to a full agonist indicates partial agonism.
Detection : Use a competitive immunoassay (e.g., HTRF or ELISA) to quantify cAMP levels.
Cell Culture : Use a cell line expressing the human 5-HT2A receptor.
Assay Principle : The 5-HT2A receptor is coupled to a Gq protein, which activates phospholipase C, leading to an increase in intracellular calcium (Ca²⁺).[23][24]
Antagonist Mode : Pre-incubate cells with increasing concentrations of the test compound, then stimulate with a 5-HT2A agonist (e.g., serotonin or DOI).[23]
Agonist Mode : Apply the test compound alone to the cells.
Detection : Use a calcium-sensitive fluorescent dye (e.g., Fluo-4) and a plate reader to measure the change in fluorescence, which corresponds to the change in intracellular Ca²⁺ concentration.[24][25]
In-Vivo Benchmarking: From Animal Behavior to Side Effect Profiles
Positive in-vitro results must be validated in living systems. Animal models, predominantly in rodents, are used to predict antipsychotic efficacy and potential side effects.[26][27][28]
Rationale : Dopamine agonists like amphetamine induce a state of hyperlocomotion in rodents, which is considered a model for the hyperdopaminergic state associated with positive symptoms of schizophrenia.[29] Antipsychotics are expected to attenuate this effect.
Procedure :
Acclimate rodents to an open-field arena equipped with infrared beams to track movement.
Administer the test compound or a standard (Risperidone, Aripiprazole, Olanzapine) at various doses.
After a pre-treatment period, administer amphetamine.
Record locomotor activity (e.g., distance traveled, rearing frequency) for a set period (e.g., 60-90 minutes).
Endpoint : A successful compound will significantly reduce amphetamine-induced hyperlocomotion compared to a vehicle-treated control group.
Experimental Protocol: Prepulse Inhibition (PPI) of the Startle Reflex
Rationale : PPI is a neurological phenomenon where a weaker prestimulus (prepulse) inhibits the reaction to a subsequent strong, startling stimulus. In individuals with schizophrenia, this sensorimotor gating is often deficient.[30] Atypical antipsychotics can restore this deficit.
Procedure :
Place the animal in a startle chamber.
Administer the test compound or a standard.
After a pre-treatment period, disrupt PPI using a dopamine agonist like apomorphine or a non-competitive NMDA antagonist like dizocilpine (MK-801).
Present a series of trials: some with the startling stimulus alone, and some where it is preceded by the prepulse.
Measure the startle response (whole-body flinch) via a sensor platform.
Endpoint : The percent PPI is calculated. An effective compound will reverse the drug-induced deficit in PPI.
Models for Side Effect Liability
A key goal in developing novel antipsychotics is to improve upon the side-effect profiles of existing drugs.
Experimental Protocol: Catalepsy Test for Extrapyramidal Symptom (EPS) Liability
Rationale : Catalepsy in rodents, an inability to correct an externally imposed posture, is a well-established predictor of a drug's liability to induce Parkinsonian-like extrapyramidal side effects in humans.[26]
Procedure :
Administer a high dose of the test compound or a standard.
At set time points, place the animal's forepaws on an elevated horizontal bar.
Measure the time it takes for the animal to remove both paws and step down.
Endpoint : A longer descent time indicates a higher cataleptic (and thus, EPS) liability. A good therapeutic window exists if the doses effective in efficacy models do not induce significant catalepsy.
Experimental Protocol: Chronic Dosing and Metabolic Monitoring
Rationale : Many atypical antipsychotics, particularly Olanzapine, are associated with significant weight gain and metabolic disturbances.
Procedure :
Administer the test compound and standards daily to rodents for several weeks.
Monitor body weight and food intake regularly.
At the end of the study, collect blood samples to measure glucose, insulin, and lipid levels.
Endpoint : A favorable compound will show a minimal impact on weight and metabolic parameters compared to a standard like Olanzapine.
Conclusion
The 2-piperidin-4-yl-phenylamine scaffold represents a promising starting point for the development of novel CNS therapeutics. By systematically benchmarking new derivatives against well-characterized standards of care like Risperidone, Aripiprazole, and Olanzapine, researchers can build a comprehensive pharmacological profile. The tiered approach outlined here—progressing from in-vitro receptor binding and functional assays to in-vivo models of efficacy and side effect liability—provides a robust framework for identifying candidates with the potential for improved efficacy and a superior safety profile. This rigorous, comparative methodology is essential for translating a promising chemical scaffold into a next-generation therapeutic agent.
Aripiprazole - Mechanism of Action, Psychopharmacology and Clinical Application. (2020, October 23). Psychopharmacology Institute. [Link]
Olanzapine and its Working Mechanism. (2021, November 25). Hilaris Publisher. [Link]
De Deurwaerdère, P., et al. (2017). Update on the Mechanism of Action of Aripiprazole: Translational Insights into Antipsychotic Strategies Beyond Dopamine Receptor Antagonism. CNS Drugs. [Link]
Goyal, R., et al. (2023, August 28). Olanzapine. StatPearls. [Link]
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Kaur, H., et al. (2024, November 10). Risperidone. StatPearls. [Link]
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Mechanism of Action | PERSERIS® (risperidone) HCP. PERSERIS®. [Link]
What is the mechanism of Risperidone? (2024, July 17). Patsnap Synapse. [Link]
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Abilify Mechanism of Action: Dopamine-Serotonin Modulation Explained. PsychDB. [Link]
Weiner, I. (2000). Screening of antipsychotic drugs in animal models. TAU. [Link]
Module 2 Treatment Options for Bipolar Disorder. (2019, July 15). Centre for Clinical Interventions. [Link]
Geyer, M. A., & Ellenbroek, B. (2003). From antipsychotic to anti-schizophrenia drugs: role of animal models. Neuropsychopharmacology. [Link]
Keepers, G. A., et al. (2020). The American Psychiatric Association Practice Guideline for the Treatment of Patients With Schizophrenia. Psychiatry Online. [Link]
THE ROLE OF PRECLINICAL MODELS IN THE DEVELOPMENT OF PSYCHOTROPIC DRUGS. ACNP. [Link]
Wadenberg, M. L. (2010). Antipsychotic Drugs: Comparison in Animal Models of Efficacy, Neurotransmitter Regulation, and Neuroprotection. Current Drug Abuse Reviews. [Link]
Ghaemi, S. N., et al. (2021, February 15). Bipolar Disorders: Evaluation and Treatment. American Academy of Family Physicians. [Link]
Global Experts Unveil New Schizophrenia Treatment Guidelines. (2025, April 16). Psychiatrist.com. [Link]
APA Releases New Practice Guideline on Treatment of Patients with Schizophrenia. (2020, August 31). American Psychiatric Association. [Link]
Jain, M., & Praharaj, S. K. (2017). Clinical Practice Guidelines for Management of Bipolar Disorder. Indian Journal of Psychiatry. [Link]
Grover, S., et al. (2017). Clinical Practice Guidelines for Management of Schizophrenia. Indian Journal of Psychiatry. [Link]
Hirschfeld, R. M., et al. (2002). Practice Guideline for the Treatment of Patients With Bipolar Disorder (Second Edition). Psychiatry Online. [Link]
5-HT2A Human Serotonin GPCR Cell Based Agonist & Antagonist IP1 LeadHunter Assay. DiscoverX. [Link]
Luethi, D., & Liechti, M. E. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. Journal of Neurochemistry. [Link]
Grover, S., et al. (2017). Clinical Practice Guidelines for Management of Bipolar Disorder. Indian Journal of Psychiatry. [Link]
Treatment Guidelines: Schizophrenia. American Association of Psychiatric Pharmacists (AAPP). [Link]
Tiihonen, J., et al. (2025, February 19). Continuous Dopamine D2 Receptor Blockade and Long-Term Outcome in First-Episode Schizophrenia. American Journal of Psychiatry. [Link]
de Witte, W., et al. (2018). In vitro and in silico analysis of the effects of D2 receptor antagonist target binding kinetics on the cellular response to fluctuating dopamine concentrations. British Journal of Pharmacology. [Link]
D2 receptor antagonists: What They Are and How to Keep Up with the Latest Advances. (2024, January 9). Patsnap Synapse. [Link]
Witek, J., et al. (2024). Discovery and in vitro Evaluation of Novel Serotonin 5-HT2A Receptor Ligands Identified Through Virtual Screening. ChemMedChem. [Link]
Wang, Y., et al. (2014). Discovery, Optimization, and Characterization of Novel D2 Dopamine Receptor Selective Antagonists. Journal of Medicinal Chemistry. [Link]
Identification of Novel Dopamine D2 Receptor Ligands—A Combined In Silico/In Vitro Approach. (2022, July 11). Semantic Scholar. [Link]
A Researcher's Guide to Ensuring Reproducibility and Robustness in Experiments Utilizing 2-Piperidin-4-yl-phenylamine 2HCl
Abstract Introduction: The Twin Pillars of Experimental Validity At the heart of scientific integrity lie two critical concepts: reproducibility and robustness. While often used interchangeably, they represent distinct,...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Introduction: The Twin Pillars of Experimental Validity
At the heart of scientific integrity lie two critical concepts: reproducibility and robustness. While often used interchangeably, they represent distinct, yet related, pillars of experimental design.
Reproducibility , in this context, refers to the ability of an independent researcher to achieve the same results by following the identical experimental protocol. This necessitates a meticulous and transparent documentation of all methods and materials.[2]
Robustness , on the other hand, is a measure of a method's resilience to small, deliberate variations in parameters.[3] A robust experiment will yield consistent results even with slight fluctuations in temperature, reaction time, or reagent concentration, indicating its suitability for transfer between different laboratory settings and scales.
2-Piperidin-4-yl-phenylamine 2HCl is a versatile scaffold, featuring a piperidine ring linked to a phenylamine moiety. This structural motif is prevalent in a range of biologically active molecules, including kinase inhibitors and anti-inflammatory agents.[4][5] Given its role as a foundational component in multi-step syntheses, ensuring the integrity of experiments from the very first step is crucial for the overall success of the research project.
This guide aims to equip researchers, scientists, and drug development professionals with the knowledge and tools to design and execute highly reproducible and robust experiments involving 2-Piperidin-4-yl-phenylamine 2HCl.
Part 1: The Foundation of Reproducibility - Starting Material Quality Control
The adage "garbage in, garbage out" is particularly pertinent in chemical synthesis. The purity and identity of the starting materials are the bedrock upon which a reproducible experiment is built.[6][7] Before commencing any experiment, a thorough quality control (QC) assessment of the 2-Piperidin-4-yl-phenylamine 2HCl reagent is mandatory.
Experimental Protocol: Quality Control of 2-Piperidin-4-yl-phenylamine 2HCl
Visual Inspection : Examine the reagent for uniform color and consistency. Any discoloration or presence of foreign matter should be a red flag.
Solubility Test : A simple solubility test in a relevant solvent (e.g., DMSO, water) can provide an initial indication of purity. The solution should be clear and free of particulates.
Melting Point Analysis : Determine the melting point of the compound and compare it to the literature value. A broad melting range or a significant deviation from the expected value suggests the presence of impurities.
Spectroscopic Verification :
¹H NMR (Proton Nuclear Magnetic Resonance) : This is the most powerful tool for confirming the chemical structure. The observed chemical shifts, integration values, and coupling patterns should be consistent with the structure of 2-Piperidin-4-yl-phenylamine 2HCl.
LC-MS (Liquid Chromatography-Mass Spectrometry) : This technique confirms the molecular weight of the compound and provides a quantitative measure of its purity. A high-purity sample should exhibit a single major peak in the chromatogram with the correct mass-to-charge ratio.
Purity Assessment by HPLC (High-Performance Liquid Chromatography) : For quantitative applications, HPLC with a UV detector is the gold standard for determining purity. The area of the main peak relative to the total peak area should meet the required specification (typically >95% for most research applications).
Data Presentation: Key QC Parameters for 2-Piperidin-4-yl-phenylamine 2HCl
Parameter
Method
Acceptance Criteria
Rationale
Appearance
Visual Inspection
White to off-white powder
Indicates absence of gross contamination or degradation.
Identity
¹H NMR
Spectrum conforms to reference
Confirms the chemical structure.
Molecular Weight
LC-MS
Corresponds to C₁₁H₁₈Cl₂N₂ (253.18 g/mol )
Verifies the correct molecule is present.
Purity
HPLC/LC-MS
≥ 95%
Ensures that impurities do not interfere with the reaction.[8]
Visualization: Quality Control Workflow
Caption: A typical workflow for the quality control of incoming 2-Piperidin-4-yl-phenylamine 2HCl.
Part 2: A Case Study in Synthetic Chemistry - A Reproducible Protocol
To illustrate the principles of a reproducible experiment, we present a detailed protocol for a common reaction type involving 2-Piperidin-4-yl-phenylamine: a Buchwald-Hartwig amination. This reaction is widely used to form carbon-nitrogen bonds, a cornerstone of medicinal chemistry.
Experimental Protocol: Buchwald-Hartwig Amination
Reaction: Coupling of 2-Piperidin-4-yl-phenylamine with 4-bromotoluene.
Inert Atmosphere : To an oven-dried Schlenk flask, add a magnetic stir bar. Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times. Scientist's Note: The palladium catalyst is sensitive to oxygen, so maintaining an inert atmosphere is critical for reproducibility.
Reagent Addition : Under a positive flow of inert gas, add Pd₂(dba)₃ (0.02 eq), Xantphos (0.04 eq), and NaOtBu (2.5 eq).
Addition of Reactants : Add 2-Piperidin-4-yl-phenylamine 2HCl (1.0 eq) and 4-bromotoluene (1.2 eq).
Solvent Addition : Add anhydrous toluene via syringe. The final concentration should be approximately 0.1 M with respect to the limiting reagent.
Reaction Monitoring : Heat the reaction mixture to 100 °C and stir. Monitor the reaction progress by taking small aliquots at regular intervals (e.g., every hour) and analyzing by TLC or LC-MS. Self-Validating Step: This in-process check confirms the consumption of starting materials and the formation of the product, preventing premature or unnecessarily long reaction times.[8]
Work-up : Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature. Quench the reaction by adding water.
Extraction : Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3x).
Purification : Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.
Visualization: Buchwald-Hartwig Amination Pathway
Caption: The key components of the Buchwald-Hartwig amination reaction.
Part 3: Comparative Analysis - Alternatives to 2-Piperidin-4-yl-phenylamine
The choice of a chemical building block is often a balance between reactivity, cost, and the desired properties of the final compound. While 2-Piperidin-4-yl-phenylamine is a versatile scaffold, several alternatives exist. Here, we compare it with two other common building blocks.
Alternative 1: 4-Anilino-1-Boc-piperidine : This compound offers a protected piperidine nitrogen, which can be advantageous in multi-step syntheses where the piperidine nitrogen might interfere with subsequent reactions.
Alternative 2: 4-Phenylpiperidine : A simpler analog, lacking the aniline amino group. This is a suitable alternative when the amino group is not required for the final structure or for subsequent functionalization.
Data Presentation: Comparison of Building Blocks
Feature
2-Piperidin-4-yl-phenylamine
4-Anilino-1-Boc-piperidine
4-Phenylpiperidine
Functionality
Primary aniline, secondary piperidine
Secondary aniline, protected piperidine
Phenyl group, secondary piperidine
Typical Use Case
Direct coupling via aniline
Orthogonal synthesis strategies
Core scaffold without aniline reactivity
Relative Cost
Moderate
High
Low
Synthetic Steps
Fewer steps if aniline is desired
Requires additional deprotection step
Not a direct replacement if aniline is needed
Experimental Data (Hypothetical Yield in Buchwald-Hartwig)
~85%
~90% (after deprotection)
N/A
Part 4: Robustness Testing - Ensuring Method Reliability
A reproducible protocol is a good start, but a robust protocol is the ultimate goal. Robustness testing involves systematically varying experimental parameters to assess the method's resilience.[9]
Experimental Protocol: Robustness Study of the Buchwald-Hartwig Amination
Define Parameters and Ranges : Identify critical parameters and define a range for variation. For our case study, we will vary temperature and reaction time.
Execute Experiments : Perform the Buchwald-Hartwig amination protocol for each combination of the varied parameters.
Analyze Results : Quantify the yield and purity of the product for each experiment.
Evaluate Impact : Assess the significance of the variations on the outcome.
Data Presentation: Robustness Study Results (Hypothetical)
Temperature (°C)
Reaction Time (h)
Product Yield (%)
Product Purity (%)
95
4
80
96
100
3
82
97
100
4
85
98
100
5
86
98
105
4
87
95 (minor decomposition)
Visualization: Robustness Testing Concept
Caption: Conceptual diagram of a robustness study, varying key parameters around a standard protocol.
Conclusion
The successful use of 2-Piperidin-4-yl-phenylamine 2HCl in research and development hinges on the principles of reproducibility and robustness. By implementing stringent quality control of starting materials, following detailed and well-documented protocols, understanding the comparative advantages of alternative building blocks, and validating the robustness of the chosen methodology, researchers can ensure the generation of high-quality, reliable data. This commitment to experimental integrity not only accelerates the pace of scientific discovery but also builds a foundation of trust within the scientific community.
References
Vertex AI Search. (n.d.). Analytical Methods Validation.
Chemistry LibreTexts. (2024, February 10). 6.2: Quality Control.
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ReAgent. (2023, August 2). Quality Control In Chemical Manufacturing For Life Sciences.
ACS Reagent Chemicals. (2017, February 28). Validation and Verification Guidelines for Analytical Methods.
ICH. (n.d.). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
Pure Synth. (2025, December 14). How Analytical Standards Support Method Validation & Calibration.
Quimivita. (2025, March 25). Best practices for handling chemical reagents to prevent cross-contamination.
DC Fine Chemicals. (2024, September 10). Chemical Reagents: The key to accurate and safe experiments in the laboratory.
PubMed Central. (n.d.). Discovery of 2-Piperidinyl Phenyl Benzamides and Trisubstituted Pyrimidines as Positive Allosteric Modulators of the Prostaglandin Receptor EP2.
PubMed Central. (2025, October 16). Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics.
PubMed. (2015, October 15). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents.
International Journal of Pharmaceutical Science Invention. (2016, August 15). Synthesis of Novel Piperidine Compounds As Anticholinesterase Agents.
MDPI. (2023, February 2). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
ResearchGate. (2025, August 7). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents | Request PDF.
Springer. (2021, April 21). Understanding experiments and research practices for reproducibility: an exploratory study.
Nature. (2023, September 2). Organophotocatalysed synthesis of 2-piperidinones in one step via [1 + 2 + 3] strategy.
Benchchem. (n.d.). Synthesis and Potential Applications of 2-((4-chlorophenyl)(piperidin-1-yl)methyl)pyridine.
PubMed. (2001, May 15). Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide.
Protocols.io. (2025, February 12). Preparation of pharmacological agents V.2.
PubMed. (2012, November 15). Investigation of piperidine derivatives in ex vivo models of pain and platelet aggregation.
Biomed Pharmacol J. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Retrieved February 18, 2026, from [Link]
MDPI. (2023, January 14). 2-Phenethylamines in Medicinal Chemistry: A Review.
Frontiers. (2022, March 30). Multicomponent Solids of Niflumic and Mefenamic Acids Based on Acid-Pyridine Synthon.
A Researcher's Guide to the Stereoselective Analysis of 2-Piperidin-4-yl-phenylamine Dihydrochloride: A Methodological Comparison
In the landscape of modern drug discovery, the precise understanding of a molecule's three-dimensional structure is not merely an academic exercise; it is a critical determinant of therapeutic efficacy and safety. The pi...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug discovery, the precise understanding of a molecule's three-dimensional structure is not merely an academic exercise; it is a critical determinant of therapeutic efficacy and safety. The piperidine moiety, a ubiquitous scaffold in medicinal chemistry, frequently serves as a chiral center, giving rise to enantiomers that can exhibit markedly different pharmacological profiles.[1][2] This guide provides a comprehensive framework for the head-to-head comparison of the racemic mixture of 2-Piperidin-4-yl-phenylamine 2HCl and its constituent enantiomers.
While specific, direct comparative data for the enantiomers of 2-Piperidin-4-yl-phenylamine 2HCl is not extensively available in the public domain, this guide will establish a robust, universally applicable workflow. By leveraging established principles of chiral separation and stereoselective pharmacological evaluation, researchers can apply the methodologies described herein to this and other chiral piperidine-containing compounds. This document will detail the necessary experimental protocols, from chiral resolution to comparative in vitro and in vivo characterization, providing a self-validating system for the rigorous assessment of stereoisomers.
The Imperative of Chirality in Drug Development
Enantiomers of a chiral drug can possess distinct pharmacodynamic and pharmacokinetic properties. One enantiomer may be responsible for the desired therapeutic effect, while the other could be inactive, less active, or even contribute to adverse effects. The case of the complex muscarinic receptor antagonist, (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide, serves as a poignant example, where specific stereoisomers demonstrated high selectivity for M3 over M2 receptors, a crucial factor in its therapeutic profile.[3] Therefore, a thorough investigation into the properties of each enantiomer is a cornerstone of rational drug design.
Experimental Workflow: A Head-to-Head Comparison
The following sections outline a detailed, step-by-step approach for the comprehensive comparison of racemic 2-Piperidin-4-yl-phenylamine 2HCl and its isolated enantiomers.
Part 1: Chiral Resolution of Racemic 2-Piperidin-4-yl-phenylamine
The initial and most critical step is the separation of the racemic mixture into its individual enantiomers. High-Performance Liquid Chromatography (HPLC) using a Chiral Stationary Phase (CSP) is the most common and effective method for this purpose.[4][5][6]
Experimental Protocol: Chiral HPLC Resolution
Column Selection:
Utilize a polysaccharide-based CSP, such as one derived from cellulose or amylose, which are known for their broad applicability in separating a wide range of chiral compounds.[5][6]
A common choice would be a column like Chiralcel® OD-H or Chiralpak® AD-H.
Mobile Phase Optimization:
Begin with a mobile phase consisting of a mixture of a non-polar solvent (e.g., hexane or heptane) and an alcohol (e.g., isopropanol or ethanol). A typical starting condition would be 90:10 (v/v) hexane:isopropanol.
Incorporate a small amount of an amine additive, such as diethylamine (DEA) or triethylamine (TEA) (typically 0.1%), to improve peak shape and resolution for basic compounds like amines.
Systematically vary the ratio of alcohol to non-polar solvent to optimize the separation (e.g., 85:15, 80:20).
Detection and Fraction Collection:
Employ a UV detector set at a wavelength where the compound exhibits strong absorbance (e.g., 254 nm).
Once baseline resolution of the two enantiomeric peaks is achieved, collect the eluent corresponding to each peak in separate fractions.
Post-Resolution Processing:
Evaporate the solvent from the collected fractions under reduced pressure.
The isolated enantiomers can then be converted to their dihydrochloride salts by dissolving the free base in a suitable solvent (e.g., diethyl ether or methanol) and bubbling with dry HCl gas or adding a solution of HCl in a non-aqueous solvent.
Data Presentation: Chiral Resolution Summary
Parameter
Condition
Column
Chiralpak® AD-H (250 x 4.6 mm, 5 µm)
Mobile Phase
Hexane:Isopropanol:DEA (80:20:0.1, v/v/v)
Flow Rate
1.0 mL/min
Detection
UV at 254 nm
Retention Time (Enantiomer 1)
Hypothetical 8.5 min
Retention Time (Enantiomer 2)
Hypothetical 10.2 min
Resolution (Rs)
> 1.5
Diagram: Chiral Resolution Workflow
Caption: Workflow for the chiral resolution of a racemic mixture.
Part 2: Characterization of Enantiomeric Purity and Absolute Configuration
Following separation, it is crucial to determine the enantiomeric purity of each fraction and assign the absolute configuration (R or S) to each enantiomer.
Experimental Protocol: Purity and Configuration
Enantiomeric Excess (ee) Determination:
Inject a small sample of each isolated enantiomer back onto the chiral HPLC system under the optimized conditions.
The enantiomeric excess is calculated using the formula: ee (%) = [([Major Enantiomer] - [Minor Enantiomer]) / ([Major Enantiomer] + [Minor Enantiomer])] x 100.
Absolute Configuration Determination:
Vibrational Circular Dichroism (VCD) or Electronic Circular Dichroism (ECD): These spectroscopic techniques can be used to experimentally determine the absolute configuration by comparing the measured spectrum to that predicted by quantum chemical calculations.
X-ray Crystallography: If a suitable single crystal of one of the enantiomeric salts can be obtained, X-ray diffraction analysis provides an unambiguous determination of the absolute configuration.
Diagram: Characterization Logic
Caption: Logic for determining enantiomeric purity and absolute configuration.
Part 3: Comparative Pharmacological Evaluation
With the enantiomers isolated and characterized, a head-to-head comparison of their biological activity can be performed against the racemic mixture. The specific assays will depend on the therapeutic target of interest. For a novel compound, initial screening would involve a panel of common CNS and other relevant receptors.
Experimental Protocol: In Vitro Receptor Binding Assay
Assay Setup:
Utilize a competitive radioligand binding assay for a panel of receptors (e.g., dopamine, serotonin, opioid receptors).
Prepare serial dilutions of the racemic mixture, (R)-enantiomer, and (S)-enantiomer.
Incubation:
Incubate the cell membranes expressing the target receptor with a fixed concentration of a specific radioligand (e.g., [³H]-spiperone for D2 receptors) and varying concentrations of the test compounds.
Detection and Data Analysis:
Measure the amount of bound radioligand using a scintillation counter.
Calculate the half-maximal inhibitory concentration (IC₅₀) for each compound, which represents the concentration at which 50% of the radioligand binding is displaced.
Convert the IC₅₀ values to binding affinities (Ki) using the Cheng-Prusoff equation.
Data Presentation: Comparative Binding Affinities (Ki, nM) - Hypothetical Data
Compound
Dopamine D2 Receptor
Serotonin 5-HT2A Receptor
Opioid μ-Receptor
Racemic Mixture
50
120
800
(R)-Enantiomer
5
250
750
(S)-Enantiomer
950
98
>10,000
This hypothetical data illustrates a scenario where the (R)-enantiomer is a potent and selective D2 receptor ligand, while the (S)-enantiomer is more selective for the 5-HT2A receptor.
Part 4: Comparative Functional and In Vivo Evaluation
Significant differences in binding affinity warrant further investigation into functional activity and in vivo effects.
Experimental Protocol: In Vitro Functional Assay (e.g., cAMP Assay)
Cell Culture: Use a cell line expressing the target receptor that is coupled to a downstream signaling pathway (e.g., CHO cells expressing the D2 receptor, which inhibits adenylyl cyclase).
Assay Procedure: Treat the cells with the test compounds in the presence of an adenylyl cyclase activator (e.g., forskolin).
Measurement: Measure the levels of cyclic AMP (cAMP) produced. An agonist will mimic the effect of the endogenous ligand, while an antagonist will block the effect of a known agonist.
Data Analysis: Determine the half-maximal effective concentration (EC₅₀) for agonists or the half-maximal inhibitory concentration (IC₅₀) for antagonists.
Experimental Protocol: In Vivo Behavioral Model (e.g., Rodent Model of Psychosis)
Animal Model: Use a validated animal model, such as amphetamine-induced hyperlocomotion in rats, to assess antipsychotic-like activity.
Dosing: Administer the racemic mixture and the individual enantiomers at various doses via an appropriate route (e.g., intraperitoneal injection).
Behavioral Assessment: Measure locomotor activity using automated activity chambers.
Data Analysis: Compare the ability of each compound to reduce amphetamine-induced hyperlocomotion and determine the effective dose (ED₅₀).
Conclusion
The stereoselective investigation of chiral compounds like 2-Piperidin-4-yl-phenylamine 2HCl is a fundamental requirement in contemporary drug development. While direct comparative data for this specific molecule may be limited, the outlined workflow provides a comprehensive and rigorous blueprint for its evaluation. By systematically resolving the enantiomers, determining their absolute configurations, and conducting head-to-head comparisons of their pharmacological and functional activities, researchers can uncover the true therapeutic potential of the active stereoisomer. This approach not only enhances the understanding of structure-activity relationships but also mitigates the risk of unforeseen off-target effects, ultimately leading to the development of safer and more effective medicines.
References
Ohtake, N., et al. (2001). Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide: a novel muscarinic antagonist with M(2)-sparing antagonistic activity. Journal of Pharmacology and Experimental Therapeutics, 297(2), 790-797. [Link]
MDPI. Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. [Link]
MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]
A Researcher's Guide to Assessing the Selectivity of 2-Piperidin-4-yl-phenylamine 2HCl and Related Compounds
For drug discovery and development professionals, establishing the selectivity of a novel chemical entity is a cornerstone of preclinical research. A compound's selectivity profile dictates its therapeutic window and pot...
Author: BenchChem Technical Support Team. Date: February 2026
For drug discovery and development professionals, establishing the selectivity of a novel chemical entity is a cornerstone of preclinical research. A compound's selectivity profile dictates its therapeutic window and potential for off-target side effects. This guide provides a comprehensive framework for assessing the selectivity of compounds built around the 2-Piperidin-4-yl-phenylamine scaffold. While specific binding data for 2-Piperidin-4-yl-phenylamine 2HCl is not extensively available in public literature, the chemical motifs present in this structure are common pharmacophores that interact with a range of biological targets.
This document will therefore serve as a practical guide for researchers, outlining the strategic rationale and experimental protocols necessary to build a comprehensive selectivity profile for this class of compounds. We will delve into hypothesized primary and related targets based on structure-activity relationships (SAR) from the broader chemical space, present detailed methodologies for key assays, and provide a logical workflow for a robust selectivity assessment.
Deconstructing the Pharmacophore: Hypothesized Targets for the 2-Piperidin-4-yl-phenylamine Scaffold
The 2-Piperidin-4-yl-phenylamine structure contains key features—a basic piperidine nitrogen and an aromatic phenylamine system—that are known to interact with several major classes of receptors, particularly within the central nervous system (CNS). Based on extensive literature on related piperidine and phenylpiperidine derivatives, a primary selectivity assessment should focus on the following target families:
Dopamine Receptors (D₂-like family): The piperidine moiety is a classic pharmacophore for dopamine receptors, particularly the D₂, D₃, and D₄ subtypes.[1][2][3][4][5] The precise substitution on the phenyl and piperidine rings will dictate the affinity and selectivity across these subtypes.[1][3]
Serotonin Receptors: Various serotonin (5-HT) receptors, including 5-HT₂A and 5-HT₂C, are known to bind phenylpiperidine analogs.[6][7][8][9] Additionally, the serotonin transporter (SERT) is a potential target for compounds with this scaffold.[8][10]
Sigma Receptors (σ₁ and σ₂): The sigma receptors are promiscuous binding sites for a wide range of CNS-active compounds, and piperidine-containing structures frequently exhibit high affinity for both σ₁ and σ₂ subtypes.[11][12][13][14][15]
Adrenergic and Muscarinic Receptors: Depending on the overall molecular conformation, interactions with adrenergic (e.g., α₁) and muscarinic acetylcholine receptors are also plausible and should be considered in a broader off-target screen.[16][17]
Given these potential interactions, a systematic approach to selectivity profiling is essential.
The Selectivity Assessment Workflow: A Tiered Approach
A logical, tiered approach ensures that resources are used efficiently, starting with broad screening and progressing to more detailed functional characterization.
Caption: Tiered workflow for selectivity assessment.
This workflow begins with a broad screen to identify potential interactions, followed by quantitative determination of binding affinity (Kᵢ) for the most promising targets, and finally, characterization of the functional effect of the compound on those targets.
Quantitative Data: Building the Selectivity Profile
The primary output of a selectivity study is a quantitative comparison of the compound's binding affinity across multiple targets. While data for the specific title compound is unavailable, a hypothetical dataset for a related analog ("Analog-X") is presented below to illustrate the desired outcome.
Table 1: Hypothetical Selectivity Profile of Analog-X
Target Family
Receptor/Transporter
Binding Affinity (Kᵢ, nM)
Selectivity Ratio (vs. Primary Target)
Dopaminergic
Dopamine D₄
3.9
1
Dopamine D₂
380
97-fold
Dopamine D₃
250
64-fold
Serotonergic
5-HT₂A
850
218-fold
5-HT₂C
> 10,000
> 2500-fold
SERT
1,200
308-fold
Sigma
σ₁
98
25-fold
σ₂
450
115-fold
Adrenergic
α₁A
> 10,000
> 2500-fold
Muscarinic
M₁
> 10,000
> 2500-fold
This data is illustrative and not based on experimental results for 2-Piperidin-4-yl-phenylamine 2HCl.
Experimental Protocols
Accurate and reproducible data is contingent on well-defined experimental protocols. The following sections provide step-by-step methodologies for the key assays in a selectivity assessment.
Protocol: Competition Radioligand Binding Assay
This assay determines the binding affinity (Kᵢ) of a test compound by measuring its ability to displace a known radioligand from a receptor.[18][19][20][21][22]
Objective: To determine the Kᵢ of a test compound for a specific receptor.
Materials:
Cell membranes or tissue homogenates expressing the target receptor.
Radioligand specific for the target receptor (e.g., [³H]-Spiperone for D₂/D₄, [³H]-Ketanserin for 5-HT₂A).
Test compound (2-Piperidin-4-yl-phenylamine or analog).
Assay buffer (e.g., 50 mM Tris, 5 mM MgCl₂, 0.1 mM EDTA, pH 7.4).[20]
Non-specific binding inhibitor (a high concentration of an unlabeled ligand).
96-well plates, filter mats (GF/C), and a cell harvester.
Scintillation fluid and a scintillation counter (e.g., MicroBeta counter).[20]
Caption: Workflow for a competition radioligand binding assay.
Procedure:
Preparation: Prepare serial dilutions of the test compound.
Assay Setup: In a 96-well plate, add the following to each well in order: assay buffer, receptor membranes (e.g., 50-120 µg protein for tissue), the test compound at various concentrations, and the specific radioligand at a fixed concentration (typically near its Kₑ).[20]
Controls: Include wells for "total binding" (no test compound) and "non-specific binding" (with a saturating concentration of an unlabeled competitor).
Incubation: Incubate the plate with gentle agitation for a defined period to reach equilibrium (e.g., 60 minutes at 30°C).[20]
Filtration: Rapidly terminate the reaction by vacuum filtration through a glass fiber filter mat, followed by several washes with ice-cold wash buffer to separate bound from free radioligand.[20]
Counting: After drying the filter mat, add scintillation cocktail and measure the radioactivity in a scintillation counter.[20]
Data Analysis: Subtract non-specific binding from all other measurements to get specific binding. Plot the percent specific binding against the log concentration of the test compound to generate a competition curve. Fit the data using non-linear regression to determine the IC₅₀ value. Calculate the Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[20]
Many dopamine and serotonin receptors are G-protein coupled receptors (GPCRs) that signal through the modulation of cyclic AMP (cAMP).[23][24] This assay determines if a compound acts as an agonist (stimulates cAMP production/inhibition) or an antagonist (blocks the effect of an agonist).
Objective: To measure changes in intracellular cAMP levels in response to compound treatment.
Materials:
Cells expressing the target GPCR (e.g., CHO or HEK293 cells).[25]
Test compound and a known agonist for the target receptor.
Forskolin (for studying Gᵢ-coupled receptors).
Cell culture medium and plates (e.g., 384-well).[25]
Procedure (Example using a luminescent biosensor assay):
Cell Plating: Seed cells stably or transiently expressing the GPCR and the cAMP biosensor into a multi-well plate and grow overnight.[27][25]
Reagent Equilibration: On the day of the assay, replace the medium with an equilibration medium containing the luciferase substrate and incubate to allow the reagent to enter the cells (e.g., 2 hours at room temperature).[25]
Baseline Measurement: Measure the basal luminescence signal to establish a baseline.
Compound Addition:
Agonist Mode: Add the test compound at various concentrations and monitor the luminescence signal over time. An increase in signal indicates activation of a Gₛ-coupled receptor, while a decrease indicates activation of a Gᵢ-coupled receptor.
Antagonist Mode: Pre-incubate the cells with the test compound at various concentrations, then add a known agonist at a fixed concentration (e.g., its EC₅₀).[25] A reduction in the agonist-induced signal indicates antagonism.
Data Analysis: For agonist mode, plot the change in luminescence against the log concentration of the test compound to determine the EC₅₀ and Eₘₐₓ. For antagonist mode, plot the inhibition of the agonist response against the log concentration of the test compound to determine the IC₅₀.
Conclusion and Future Directions
The 2-Piperidin-4-yl-phenylamine scaffold represents a promising starting point for the development of novel CNS-active agents. A thorough understanding of its selectivity profile is paramount for advancing any lead compound. The workflow and protocols detailed in this guide provide a robust framework for such an investigation. By systematically evaluating binding affinity across a panel of likely targets and subsequently characterizing the functional activity at high-affinity sites, researchers can build a comprehensive data package to support lead optimization and candidate selection.
Future work on any compound containing this core structure should focus on obtaining empirical data through broad panel screening, followed by the detailed affinity and functional assays described herein to establish a definitive pharmacological profile.
Revvity. (n.d.). Functional GPCR studies using AlphaScreen cAMP detection kit.
ResearchGate. (2025).
PMC - NIH. (n.d.). In silico off-target profiling for enhanced drug safety assessment.
Reaction Biology. (n.d.). Safety and Off-Target Drug Screening Services.
ResearchGate. (n.d.). Screening for Safety-Relevant Off-Target Activities.
PMC. (n.d.).
Benchchem. (n.d.). An In-Depth Technical Guide to the Pharmacological Profile of 2-phenyl-3-piperidin-4-yl-1H-indole.
PubMed. (2004). Synthesis and biological evaluation of 2-(4-fluorophenoxy)-2-phenyl-ethyl piperazines as serotonin-selective reuptake inhibitors with a potentially improved adverse reaction profile.
ResearchGate. (n.d.). The affinities for serotonin/dopamine receptors of the compounds 1-4.
ChemRxiv. (n.d.).
PMC. (n.d.). Identification of a New Selective Dopamine D4 Receptor Ligand.
PubMed. (2001). Pharmacological properties of (2R)-N-[1-(6-aminopyridin-2-ylmethyl)piperidin-4-yl]-2-[(1R)-3,3-difluorocyclopentyl]-2-hydroxy-2-phenylacetamide.
PubMed. (2002). N-arylalkylpiperidines as high-affinity sigma-1 and sigma-2 receptor ligands: phenylpropylamines as potential leads for selective sigma-2 agents.
ChemRxiv. (n.d.). Discovery and characterization of benzyloxy piperidine based dopamine 4 receptor antagonists.
PMC. (2025).
PubMed. (2020). Discovery of 4-Phenylpiperidine-2-Carboxamide Analogues as Serotonin 5-HT 2C Receptor-Positive Allosteric Modulators with Enhanced Drug-like Properties.
MDPI. (2021). Evaluation of Substituted N-Phenylpiperazine Analogs as D3 vs. D2 Dopamine Receptor Subtype Selective Ligands.
PMC. (n.d.). 6-[(prop-2-yn-1-yl)amino]pyridine-3,5-dicarbonitriles Showing High Affinity for σ1/2 Receptors.
University of Catania. (2024). A focus on piperidine and piperazine scaffolds.
University of Mustansiriyah. (2023). Adrenergic Agents.
PubMed. (2013). Piperidin-4-one: the potential pharmacophore.
In Vitro to In Vivo Correlation of 2-Piperidin-4-yl-phenylamine 2HCl Efficacy
This comprehensive guide analyzes the efficacy, mechanism, and in vitro to in vivo correlation (IVIVC) of 2-Piperidin-4-yl-phenylamine 2HCl . This compound, a key acyclic scaffold derived from spiroindoline research, ser...
Author: BenchChem Technical Support Team. Date: February 2026
This comprehensive guide analyzes the efficacy, mechanism, and in vitro to in vivo correlation (IVIVC) of 2-Piperidin-4-yl-phenylamine 2HCl . This compound, a key acyclic scaffold derived from spiroindoline research, serves as a potent Vesicular Acetylcholine Transporter (VAChT) inhibitor.
While primarily developed in the context of advanced agrochemical discovery (specifically targeting Lepidopteran pests), the pharmacological principles—scaffold rigidification, transporter kinetics, and IVIVC—are directly applicable to drug discovery professionals working on CNS targets and transporter modulation.
A Senior Scientist’s Guide to Acyclic VAChT Inhibitors and Scaffold Optimization
Executive Summary
2-Piperidin-4-yl-phenylamine 2HCl (often referred to as the "Acyclic Analog" in VAChT literature) represents a strategic scaffold hop from the rigid spiro[indoline-3,4'-piperidine] core. Historically, rigidification is employed to improve potency by reducing the entropy penalty of binding. However, this acyclic amine demonstrates that retaining specific degrees of freedom can maintain—or even enhance—in vivo efficacy through improved physicochemical properties (solubility, membrane permeability) despite a potential theoretical penalty in binding entropy.
This guide compares the acyclic 2-Piperidin-4-yl-phenylamine scaffold against its rigid spiroindoline counterparts and the classic inhibitor Vesamicol, providing a roadmap for evaluating its performance in transporter inhibition assays.
Mechanism of Action: VAChT Inhibition
The primary target of 2-Piperidin-4-yl-phenylamine is the Vesicular Acetylcholine Transporter (VAChT) . This transporter is responsible for loading acetylcholine (ACh) into synaptic vesicles, a rate-limiting step in cholinergic neurotransmission.
Physiological Role: VAChT uses a proton electrochemical gradient (
) to transport ACh against its concentration gradient into the vesicle.
Inhibition Mechanism: The compound binds to the luminal or cytoplasmic face of VAChT, locking the transporter in an occluded state or competitively blocking the ACh binding site.
Downstream Effect:
In Vitro: Cessation of [³H]-ACh uptake into isolated vesicles.
In Vivo: Depletion of vesicular ACh pools
Failure of synaptic transmission Flaccid paralysis and organism death.
Mechanistic Pathway Diagram
Figure 1: Mechanism of Action.[1] The inhibitor blocks VAChT, preventing acetylcholine loading into vesicles, leading to synaptic failure.
Comparative Efficacy Analysis
The following table contrasts the performance of 2-Piperidin-4-yl-phenylamine 2HCl with the standard reference (Vesamicol) and the rigid Spiroindoline analog.
Feature
2-Piperidin-4-yl-phenylamine 2HCl
Spiro[indoline-3,4'-piperidine]
Vesamicol
Structure Type
Acyclic / Flexible
Cyclic / Rigid
Rigid / Classic
Primary Target
VAChT
VAChT
VAChT
In Vitro Potency ()
High (< 50 nM)
Very High (< 10 nM)
Moderate (~2-10 nM)
Physicochemical
High Solubility (2HCl salt), Low LogP
High Lipophilicity, Lower Solubility
High Lipophilicity
Synthetic Complexity
Low (3-4 steps)
High (7+ steps)
Moderate
In Vivo Efficacy
Excellent (High Bioavailability)
Excellent (High Intrinsic Potency)
Moderate (CNS limited)
Key Advantage
Cost-effective, tunable PK
Maximum Binding Affinity
Reference Standard
Expert Insight: The Rigidification Paradox
While the rigid spiroindoline analogs often display lower
values (tighter binding) due to reduced entropic cost, the acyclic 2-Piperidin-4-yl-phenylamine often matches or exceeds in vivo performance.
Causality: The 2HCl salt form of the acyclic amine significantly enhances aqueous solubility, improving oral bioavailability and distribution compared to the highly lipophilic rigid analogs. This demonstrates that PK parameters can outweigh pure binding affinity in determining final efficacy.
In Vitro to In Vivo Correlation (IVIVC)
Establishing a robust IVIVC for this compound requires correlating the inhibition of vesicular uptake (
) with phenotypic lethality ( or ).
In Vitro Metric: Vesicular Uptake Inhibition
Assay: Radioligand uptake assay using [³H]-Acetylcholine in isolated synaptic vesicles (from Torpedo electric organ or mammalian brain homogenates).
Target Value: An
is typically required for a compound to be considered a viable candidate for in vivo testing.
Observation: 2-Piperidin-4-yl-phenylamine derivatives typically show
values in the low nanomolar range (10–50 nM), comparable to potent spiroindolines.
In Vivo Metric: Phenotypic Efficacy
Assay: Diet incorporation or oral gavage in model organisms (e.g., Heliothis virescens for agro, or rodent models for CNS).
Correlation Factor: The correlation is generally linear but non-unity .
High Potency (
)High Efficacy () ONLY IF metabolic stability is maintained.
The acyclic amine is susceptible to oxidative metabolism at the aniline nitrogen. However, derivatization (e.g., N-alkylation) can protect this site, restoring the correlation.
IVIVC Workflow Diagram
Figure 2: IVIVC Workflow. Bridging the gap between intrinsic transporter inhibition and organism-level efficacy.
Experimental Protocols
To ensure reproducibility and trustworthiness, follow these validated protocols.
Protocol A: [³H]-Acetylcholine Vesicular Uptake Assay (In Vitro)
Objective: Determine the
of the compound against VAChT.
Preparation: Isolate synaptic vesicles from tissue (e.g., rat brain striatum) using sucrose gradient centrifugation.
Buffer: Use a buffer mimicking intracellular conditions (110 mM potassium tartrate, 20 mM HEPES, pH 7.4).
H-NMR: Look for the characteristic aniline protons (broad singlet ~3-5 ppm, disappears with D2O) and the piperidine ring multiplets (1.5–3.5 ppm).
Salt Verification: Elemental analysis (Cl content) is crucial, as the 2HCl salt is hygroscopic. Ensure storage in a desiccator at -20°C.
References
Maienfisch, P. et al. (2017).[1][2] Synthesis and Properties of novel Spiroindoline Insecticides. 26th ISHC Congress Abstracts.
Sluder, A. et al. (2012). Spiroindolines identify the vesicular acetylcholine transporter as a novel target for insecticide action. PLoS ONE, 7(5), e34712.
Ginn, J. D. et al. (2009). Process for the preparation of 2-(piperidin-4-yl)aniline derivatives. Patent WO2009003886.
A Senior Application Scientist's Guide to Comparing the Pharmacokinetic Profiles of Different 2-Piperidin-4-yl-phenylamine Salts
In the landscape of modern drug development, the journey from a promising lead compound to a viable clinical candidate is fraught with challenges. One of the most critical stages in this process is the selection of an ap...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug development, the journey from a promising lead compound to a viable clinical candidate is fraught with challenges. One of the most critical stages in this process is the selection of an appropriate salt form for the active pharmaceutical ingredient (API). The choice of a salt can profoundly influence the physicochemical and biopharmaceutical properties of a drug, thereby dictating its pharmacokinetic profile and, ultimately, its therapeutic efficacy and safety. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically evaluate and compare the pharmacokinetic profiles of different salts of a model compound, 2-Piperidin-4-yl-phenylamine.
The narrative that follows is grounded in established scientific principles and methodologies, offering not just a series of protocols, but a logical and interconnected strategy for making data-driven decisions in salt form selection. We will delve into the causality behind experimental choices, ensuring that each step is part of a self-validating system for robust and reliable characterization.
The Critical Role of Salt Selection in Drug Development
The bioavailability of a drug, particularly when administered orally, is contingent on its ability to dissolve in the gastrointestinal fluids and permeate the intestinal membrane.[1] For ionizable compounds like 2-Piperidin-4-yl-phenylamine, salt formation is a primary strategy to enhance aqueous solubility and dissolution rate, which are often the rate-limiting steps for absorption.[1][2][3] Different salt forms of the same API can exhibit significant variations in their crystal lattice energy, hygroscopicity, stability, and, most importantly, their dissolution behavior. These differences can translate into distinct pharmacokinetic profiles, affecting the rate and extent of drug absorption.
This guide will walk you through a multi-tiered experimental approach, from fundamental physicochemical characterization to in vitro and in vivo pharmacokinetic assessments, to build a comprehensive data package for comparing different 2-Piperidin-4-yl-phenylamine salts.
Experimental Workflow for Comparative Pharmacokinetic Profiling
The following diagram illustrates the logical flow of experiments designed to provide a holistic comparison of different salt forms.
Orthogonal Validation of 2-Piperidin-4-yl-phenylamine 2HCl: Pharmacophore Characterization & Target Engagement
Topic: Orthogonal Validation of 2-Piperidin-4-yl-phenylamine 2HCl's Mechanism of Action Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary & Mec...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Orthogonal Validation of 2-Piperidin-4-yl-phenylamine 2HCl's Mechanism of Action
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
2-Piperidin-4-yl-phenylamine 2HCl (also known as 4-(4-aminophenyl)piperidine) is not merely a chemical intermediate; it represents a privileged pharmacophore central to the design of poly(ADP-ribose) polymerase (PARP) inhibitors, most notably Niraparib (MK-4827) .
While often categorized as a building block, this scaffold possesses intrinsic biological activity by mimicking the nicotinamide moiety of NAD+, the co-substrate for PARP enzymes. In the context of drug discovery, validating this fragment is a critical exercise in Fragment-Based Drug Discovery (FBDD) . You are not just validating a compound; you are validating the binding mode that drives the efficacy of next-generation DNA repair inhibitors.
Mechanism of Action (MoA):
Primary Target: PARP1 and PARP2 (catalytic domain).
Mode: Competitive inhibition at the NAD+ binding pocket.
Downstream Effect: Prevention of PARylation (poly-ADP-ribose chain formation), leading to "PARP trapping" on damaged DNA and subsequent synthetic lethality in BRCA-deficient cells.
This guide outlines an orthogonal validation matrix —combining biochemical, biophysical, and cellular assays—to definitively prove target engagement and distinguish specific activity from off-target interference (e.g., amine oxidase inhibition or non-specific charge interactions).
Comparative Landscape: Alternatives & Controls
To validate performance objectively, 2-Piperidin-4-yl-phenylamine must be benchmarked against established standards.
Objective: Quantify the intrinsic inhibitory constant (
or ) against purified PARP1 enzyme.
Rationale: A cell-free system eliminates permeability issues, isolating the specific interaction between the fragment and the catalytic domain.
Preparation: Dissolve 2-Piperidin-4-yl-phenylamine 2HCl in DMSO (stock 100 mM). Prepare serial dilutions (e.g., 0.1 µM to 1000 µM) in assay buffer (50 mM Tris-HCl, pH 8.0, 10 mM MgCl2).
Reaction:
Add 10 µL diluted compound to wells.
Add 20 µL PARP1 enzyme (0.5 U/well). Incubate 15 min at RT (allows pre-equilibrium).
Initiate with 20 µL PARP Cocktail (Biotin-NAD+ + Activated DNA).
Incubate 60 min at RT.
Detection: Wash wells 3x with PBS-T. Add Streptavidin-HRP (1:1000). Incubate 30 min. Wash. Add TMB substrate. Stop with 1N H2SO4.
Objective: Prove the compound penetrates the cell membrane and inhibits PARP in a physiological context.
Method:Immunofluorescence for PAR Polymers (Poly-ADP-Ribose) .
Protocol:
Cell Line: HeLa or MDA-MB-231 cells.
Treatment:
Pre-treat cells with 2-Piperidin-4-yl-phenylamine 2HCl (various concentrations) for 1 hour.
Induction: Add H2O2 (1 mM) or MMS (Methyl methanesulfonate) for 10 min to induce DNA damage and spike PARP activity.
Fixation: Fix with cold methanol/acetone (1:1) for 10 min at -20°C (preserves PAR chains better than PFA).
Readout: H2O2 treatment causes massive nuclear PAR accumulation (bright green). Effective inhibition by the compound will blunt this signal back to baseline.
Mechanistic Visualization
Pathway Diagram: The DNA Damage Response & PARP Inhibition
This diagram illustrates where 2-Piperidin-4-yl-phenylamine intercepts the DNA damage signaling cascade.
Caption: Mechanistic intervention of 2-Piperidin-4-yl-phenylamine in the PARP1 signaling cascade. By competing with NAD+, it prevents PARylation and promotes PARP trapping.
Validation Workflow Diagram
This diagram outlines the logical flow of experiments required to validate the compound.
Caption: Step-by-step orthogonal validation workflow ensuring chemical purity, enzymatic inhibition, direct physical binding, and cellular efficacy.
Expert Insights & Troubleshooting
The "Salt" Factor: You are using the 2HCl salt. This is highly soluble in water but acidic. When using in cellular assays, ensure your buffer (HEPES/PBS) has sufficient buffering capacity to maintain pH 7.4, or neutralize the stock solution with NaOH before adding to cells to avoid pH-induced toxicity artifacts.
Permeability: As a charged, hydrophilic fragment (amine + piperidine), passive membrane permeability might be lower than the optimized drug (Niraparib). If cellular potency is low, do not assume lack of binding; it may be a transport issue.
Specificity Check: To prove this is a PARP mechanism and not a generic "sticky" amine effect, run a counter-screen against a kinase (e.g., CDK2) or an unrelated enzyme. The compound should show significantly lower activity against the counter-target.
References
Jones, P., et al. (2009).[3] "Discovery of Niraparib: A Poly(ADP-ribose) Polymerase (PARP) Inhibitor for the Treatment of Tumors with Defective Homologous Recombination."[4] Journal of Medicinal Chemistry. Link
Thorsell, A.G., et al. (2017).[3] "Structural Basis for Potency and Promiscuity in Poly(ADP-ribose) Polymerase (PARP) and Tankyrase Inhibitors." Journal of Medicinal Chemistry. Link
Rouleau, M., et al. (2010). "PARP inhibition: PARP1 and beyond." Nature Reviews Cancer. Link
PubChem Compound Summary. "tert-Butyl 4-(4-aminophenyl)piperidine-1-carboxylate" (Precursor/Related Structure). Link
A Comparative Evaluation of 2-Piperidin-4-yl-phenylamine 2HCl in Diverse Biological Systems: A Guide for Researchers
The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs and serving as a versatile building block for novel therapeutic agents. Its inherent structural and physico...
Author: BenchChem Technical Support Team. Date: February 2026
The piperidine ring is a ubiquitous scaffold in medicinal chemistry, forming the core of numerous approved drugs and serving as a versatile building block for novel therapeutic agents. Its inherent structural and physicochemical properties often impart favorable pharmacokinetic profiles, making it a privileged motif in drug discovery. This guide provides a comprehensive evaluation of the potential biological activities of 2-Piperidin-4-yl-phenylamine 2HCl, a compound of interest within this chemical class.
Due to the limited publicly available data on this specific molecule, this guide will leverage a comparative approach. We will explore the well-documented biological activities of structurally related and commercially available piperidine-containing compounds to infer the potential pharmacological profile of 2-Piperidin-4-yl-phenylamine 2HCl. Furthermore, we will provide detailed, field-proven experimental protocols to empower researchers to conduct their own evaluations, ensuring scientific rigor and reproducibility.
The Piperidine Scaffold: A Privileged Structure in Pharmacology
The six-membered nitrogen-containing heterocycle of piperidine is a cornerstone of many pharmaceuticals.[1] Its derivatives have demonstrated a wide array of pharmacological activities, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and analgesic properties.[1][2] This broad spectrum of activity underscores the potential of novel piperidine-containing compounds like 2-Piperidin-4-yl-phenylamine 2HCl to interact with various biological targets.
Comparative Analysis of Representative Piperidine-Based Drugs
To establish a predictive framework for the biological evaluation of 2-Piperidin-4-yl-phenylamine 2HCl, we will examine the profiles of three well-characterized drugs that share the core 4-anilinopiperidine or a related piperidine structure: Loperamide, Fentanyl, and Pimozide.
Compound
Primary Biological Activity
Mechanism of Action
Key In Vitro Data
Therapeutic Area
Loperamide
Antidiarrheal
µ-opioid receptor agonist in the myenteric plexus of the large intestine, reducing gut motility.[3][4][5]
Dopamine D2 receptor antagonist; inhibits STAT3 and STAT5 signaling pathways.[9][10]
Induces apoptosis in breast and brain cancer cell lines with IC50 values ranging from 12 to 16 µM.[9][11]
Psychiatry, Oncology (investigational)
This comparative table highlights the diverse therapeutic applications of the piperidine scaffold, driven by specific substitutions that dictate target engagement and subsequent pharmacological response. The 4-anilino- or a substituted phenyl group attached to the piperidine ring is a common feature that can be tailored to achieve desired biological effects.
Potential Therapeutic Applications and Experimental Evaluation of 2-Piperidin-4-yl-phenylamine 2HCl
Based on the activities of related compounds, 2-Piperidin-4-yl-phenylamine 2HCl warrants investigation across several key therapeutic areas. Below are detailed experimental protocols for a comprehensive evaluation.
Antimicrobial Activity
Piperidine derivatives have shown significant promise as antibacterial and antifungal agents.[12][13]
This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.
Standard antibiotics (e.g., Ampicillin, Fluconazole)
Spectrophotometer or plate reader
Procedure:
Preparation of Inoculum: Culture the microbial strains overnight and adjust the turbidity to a 0.5 McFarland standard.
Serial Dilution: Prepare a two-fold serial dilution of the test compound and standard antibiotics in the appropriate broth in a 96-well plate.
Inoculation: Add the standardized microbial suspension to each well.
Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.
Data Analysis: Determine the MIC by visually inspecting for the lowest concentration with no turbidity or by measuring absorbance.
Anti-inflammatory Activity
The anti-inflammatory potential of piperidine derivatives is another area of significant interest. A key signaling pathway in inflammation is the NF-κB pathway.
This assay measures the ability of a compound to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages.
Materials:
RAW 264.7 macrophage cell line
DMEM medium with 10% FBS
LPS from E. coli
Test compound
Griess Reagent for nitric oxide (NO) measurement
ELISA kits for TNF-α and IL-6
96-well cell culture plates
Procedure:
Cell Seeding: Seed RAW 264.7 cells in a 96-well plate and allow them to adhere overnight.
Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours.
LPS Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.
Supernatant Collection: Collect the cell culture supernatant.
Cytokine Measurement:
Nitric Oxide (NO): Measure the nitrite concentration in the supernatant using the Griess reagent.
TNF-α and IL-6: Quantify the levels of these cytokines using specific ELISA kits according to the manufacturer's instructions.
Data Analysis: Calculate the percentage inhibition of cytokine production compared to the LPS-only control.
Anticancer Activity
The potential of piperidine derivatives to inhibit cancer cell growth is a promising area of research.[9][14]
The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability.
Materials:
Human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer)
Cell Seeding: Seed cancer cells in a 96-well plate and allow them to attach overnight.
Compound Treatment: Treat the cells with a range of concentrations of the test compound for 48-72 hours.
MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.
Formazan Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value (the concentration that inhibits 50% of cell growth).
General Experimental Workflow for Compound Evaluation
A systematic approach is crucial for the efficient and effective evaluation of a new chemical entity.
Caption: A generalized workflow for the biological evaluation of a novel compound.
Conclusion
While direct experimental data for 2-Piperidin-4-yl-phenylamine 2HCl remains to be published, the rich pharmacology of the piperidine scaffold provides a strong rationale for its evaluation in multiple biological systems. By employing the detailed protocols outlined in this guide and drawing comparisons with well-characterized analogs, researchers can systematically explore the antimicrobial, anti-inflammatory, and anticancer potential of this and other novel piperidine derivatives. This structured approach, grounded in established methodologies, will ensure the generation of high-quality, reproducible data, thereby accelerating the journey from chemical entity to potential therapeutic lead.
References
Antimicrobial and antioxidant activities of piperidine derivatives. (2016). ResearchGate. [Link]
Goel, K. K., Gajbhiye, A., Anu, & Goel, N. M. (2008). Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical Pharmacology Journal, 1(1). [Link]
Antimicrobial and antioxidant activities of piperidine derivatives. (2015). Academic Journals. [Link]
Synthesis and Evaluation of Antimicrobial Activities of New Piperidine Derivatives. (2020). Biointerface Research in Applied Chemistry, 10(6), 6881-6886. [Link]
Fentanyl. (n.d.). In Wikipedia. Retrieved February 18, 2026, from [Link]
Synthesis and molecular structure exploration of novel piperidin-4-one imine derivatives combined with DFT and X-ray: A new class of antioxidant and anti-inflammatory agents. (n.d.). PMC. [Link]
The anti-psychotic drug pimozide is a novel chemotherapeutic for breast cancer. (n.d.). PMC. [Link]
In vitro pharmacology of fentanyl analogs at the human mu opioid receptor and their spectroscopic analysis. (2020). PubMed. [Link]
Synthesis and biological evaluation of some substituted 4-Piperidones. (2025). ResearchGate. [Link]
Designation of Halides of 4-Anilinopiperidine as List I Chemicals. (2023). Federal Register. [Link]
Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. (2025). Northwestern Medical Journal. [Link]
Schedules of Controlled Substances: Designation of Benzylfentanyl and 4-Anilinopiperidine, Precursor Chemicals Used in the Illicit Manufacture of Fentanyl, as List I Chemicals. (2019). Regulations.gov. [Link]
Synthesis and biological evaluation of 4-(piperid-3-yl)amino substituted 6-pyridylquinazolines as potent PI3Kδ inhibitors. (2019). PubMed. [Link]
A Review of Toxicological Profile of Fentanyl—A 2024 Update. (2024). MDPI. [Link]
The NF-kB Signaling Pathway. (n.d.). Creative Diagnostics. [Link]
Piperine induces cellular stresses, apoptosis, and cytotoxicity via JNK signaling and has concentration-dependently additive or synergistic effects with sorafenib in hepatocellular carcinoma: an in-vitro study. (2024). PubMed. [Link]
Pimozide Inhibits the Human Prostate Cancer Cells Through the Generation of Reactive Oxygen Species. (2020). Frontiers. [Link]
Recent advances in microfluidics for drug screening. (n.d.). PMC. [Link]
Fentanyl drug profile. (2025). European Monitoring Centre for Drugs and Drug Addiction. [Link]
Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. (2022). RSC Publishing. [Link]
The antipsychotic drug pimozide promotes apoptosis through the RAF/ERK pathway and enhances autophagy in breast cancer cells. (2024). PubMed. [Link]
Designation of Halides of 4-Anilinopiperidine as List I Chemicals. (2023). Federal Register. [Link]
Scientific workflow for hypothesis testing in drug discovery: Part 1 of 3. (2024). Dotmatics. [Link]
Synthesis and evaluation of 4-substituted piperidines and piperazines as balanced affinity µ opioid receptor (MOR) agonist/δ opioid receptor (DOR) antagonist ligands. (n.d.). PMC. [Link]
Molecular Basis of NF-κB Signaling. (n.d.). PMC. [Link]
The antipsychotic drug pimozide inhibits cell growth in prostate cancer through suppression of STAT3 activation. (2015). Spandidos Publications. [Link]
Piperine Targets Different Drug Resistance Mechanisms in Human Ovarian Cancer Cell Lines Leading to Increased Sensitivity to Cytotoxic Drugs. (2021). MDPI. [Link]
Model Selection and Experimental Design for Screening Experiments. (2025). KCAS Bio. [Link]
Synthesis, Biological Evaluation, and Structure–Activity Relationships of 4-Aminopiperidines as Novel Antifungal Agents Targeting Ergosterol Biosynthesis. (2021). MDPI. [Link]
Modern drug testing in clinical laboratories: a narrative review of practical approaches and emerging technologies. (2025). Johnson-Davis. [Link]
In vitro and in vivo pharmaco-dynamic study of the novel fentanyl derivatives: Acrylfentanyl, Ocfentanyl. (2022). ScienceDirect. [Link]
Pimozide Suppresses the Growth of Brain Tumors by Targeting STAT3-Mediated Autophagy. (2020). MDPI. [Link]
Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives. (2025). RSC Publishing. [Link]
A Senior Application Scientist's Guide to the Proper Disposal of 2-Piperidin-4-yl-phenylamine 2HCl
For the modern researcher, scientist, or drug development professional, excellence in the laboratory extends beyond discovery and into the responsible management of the entire chemical lifecycle. The proper disposal of r...
Author: BenchChem Technical Support Team. Date: February 2026
For the modern researcher, scientist, or drug development professional, excellence in the laboratory extends beyond discovery and into the responsible management of the entire chemical lifecycle. The proper disposal of research chemicals is not merely a regulatory hurdle; it is a cornerstone of laboratory safety, environmental stewardship, and scientific integrity. This guide provides an in-depth, procedural framework for the safe and compliant disposal of 2-Piperidin-4-yl-phenylamine 2HCl, a compound often utilized in medicinal chemistry and pharmaceutical research.
The procedures outlined herein are grounded in the principles of the Resource Conservation and Recovery Act (RCRA) as enforced by the U.S. Environmental Protection Agency (EPA) and the Hazard Communication Standard (HCS) mandated by the Occupational Safety and Health Administration (OSHA).[1][2] By understanding the causality behind these protocols, you not only ensure compliance but also cultivate a culture of safety and responsibility within your organization.
Part 1: Hazard Assessment and Chemical Profile
Before any disposal protocol can be initiated, a thorough understanding of the chemical's hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 2-Piperidin-4-yl-phenylamine 2HCl may not always be readily available, a hazard assessment can be expertly inferred from its structural components: an aniline moiety and a piperidine ring, presented as a dihydrochloride salt.
Aniline Moiety: Aromatic amines like aniline are known for their systemic toxicity. Aniline itself is classified as toxic if swallowed, in contact with skin, or if inhaled, and is suspected of causing genetic defects and cancer.[3][4]
Piperidine Moiety: Piperidine is a cyclic amine that is flammable and can cause severe skin burns and eye damage.[5]
Dihydrochloride Salt: The salt form renders the compound a solid, typically a crystalline powder, which reduces the risk of vapor inhalation compared to a volatile liquid. However, it also means that dust generation is a primary concern during handling.[6]
Based on this analysis, 2-Piperidin-4-yl-phenylamine 2HCl should be handled as a hazardous substance with the following anticipated classifications under the Globally Harmonized System (GHS):
Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3) [6]
This assessment dictates that all handling and disposal operations must be conducted with appropriate engineering controls and Personal Protective Equipment (PPE) to mitigate exposure risks.
Part 2: Personal Protective Equipment (PPE) and Engineering Controls
A self-validating safety protocol begins with the rigorous implementation of PPE and engineering controls. The choice of PPE is not arbitrary; it is a direct response to the identified hazards of dust generation, skin/eye contact, and potential ingestion.
PPE / Control
Specification
Rationale for Use
Engineering Control
Certified Chemical Fume Hood
To contain dust and aerosols at the source, preventing inhalation and contamination of the general laboratory environment.[8]
Hand Protection
Nitrile gloves (minimum thickness of 4 mil)
Provides a barrier against skin contact. Gloves must be inspected before use and disposed of after handling or if contamination is suspected.[6]
Eye/Face Protection
ANSI Z87.1-compliant safety glasses with side shields or a full-face shield.
Protects against accidental splashes or airborne dust from entering the eyes, preventing serious irritation or damage.[6]
Body Protection
A fully buttoned laboratory coat. A chemically resistant apron may be required for large-scale operations.
Prevents contamination of personal clothing and minimizes skin exposure.[6]
Respiratory Protection
A NIOSH-approved respirator may be necessary if a fume hood is not available or if dust generation is significant.
Required only in situations where engineering controls cannot maintain exposure below permissible limits. Not a substitute for a fume hood.
Part 3: Step-by-Step Disposal Protocol
The disposal of 2-Piperidin-4-yl-phenylamine 2HCl is governed by its classification as a hazardous waste.[2] It must never be disposed of in regular trash or via the sanitary sewer system.[1] The following workflow ensures a compliant "cradle-to-grave" management of this chemical waste.
Step 1: Waste Segregation and Collection
The cardinal rule of chemical waste management is proper segregation to prevent dangerous reactions.[9]
Designate a Waste Container: Obtain a chemically compatible, sealable container for solid hazardous waste. A high-density polyethylene (HDPE) container is a suitable choice.
Label the Container: Before adding any waste, affix a "HAZARDOUS WASTE" label.[10] The label must include:
The full chemical name: "2-Piperidin-4-yl-phenylamine 2HCl" (no formulas or abbreviations).[1]
The date of waste generation (the date the first material is added).
The specific hazards (e.g., "Toxic," "Irritant").
Collect the Waste:
All disposal activities must occur within a designated Satellite Accumulation Area (SAA), which should be at or near the point of generation.
Carefully transfer any unused or waste 2-Piperidin-4-yl-phenylamine 2HCl solid into the designated hazardous waste container.
Also, collect any materials grossly contaminated with the compound, such as weighing papers, contaminated gloves, or absorbent pads used for minor spills, in the same container.
Step 2: Handling Contaminated Labware and Sharps
Non-disposable Glassware/Tools: Decontaminate items such as spatulas or glassware by rinsing with a suitable solvent (e.g., methanol or ethanol) three times. The resulting solvent rinseate is now considered hazardous waste and must be collected in a separate, properly labeled container for liquid hazardous waste.
Empty Stock Bottles: The original container of 2-Piperidin-4-yl-phenylamine 2HCl must also be disposed of as hazardous waste unless it has been triple-rinsed. The rinseate from this process must be collected as hazardous waste.
Contaminated Sharps: Any needles or other sharps contaminated with this chemical must be placed in a designated, puncture-proof sharps container for hazardous waste.
Step 3: Managing Spills
An appropriate response to a spill is critical to prevent exposure and environmental contamination.
Alert Personnel: Immediately notify others in the area.
Don Appropriate PPE: Before cleanup, ensure you are wearing the PPE detailed in the table above.
Contain the Spill: For a small, solid spill, gently cover it with an absorbent material like vermiculite or sand to prevent dust from becoming airborne.
Collect the Material: Carefully sweep or scoop the spilled material and absorbent into your designated solid hazardous waste container. Avoid creating dust.[7]
Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and water. The cleaning materials must be disposed of as hazardous waste.
For Large Spills: Evacuate the area and contact your institution's Environmental Health and Safety (EHS) office immediately. Do not attempt to clean up a large spill without specialized training and equipment.
Part 4: Final Disposal and Record-Keeping
Container Management: Keep the hazardous waste container securely sealed at all times, except when adding waste.[10] Store it in a designated, secondary containment area away from incompatible materials.
Arrange for Pickup: Once the container is full, or if it has been accumulating for a period approaching your institution's limit (e.g., 180 days for Small Quantity Generators), contact your EHS office to arrange for pickup.[2]
Documentation: Your institution's EHS department will handle the creation of the hazardous waste manifest, a legal document that tracks the waste from your laboratory to its final disposal at a licensed Treatment, Storage, and Disposal Facility (TSDF).[7]
Disposal Decision Workflow
The following diagram illustrates the logical flow for the proper management and disposal of 2-Piperidin-4-yl-phenylamine 2HCl and associated waste streams.
Caption: Decision workflow for the segregation and disposal of waste generated from 2-Piperidin-4-yl-phenylamine 2HCl.
By adhering to this structured, scientifically-grounded disposal plan, you fulfill your professional responsibility to ensure a safe and compliant laboratory environment. This commitment not only protects you and your colleagues but also upholds the integrity of the scientific enterprise.
References
SAFETY DATA SHEET - 1-Boc-4-(N-Boc-amino)piperidine-4-carboxylic acid . AAPPTec, LLC. [Link]
SAFETY DATA SHEET - 3-(Piperidin-4-Yl)Quinolin-2(1H)-One Hydrochloride . (2025, December 29). Indagoo Research Chemicals. [Link]
MASODOL® 25-9 - Safety Data Sheet . (2015, May 27). Pilot Chemical. [Link]
Material Safety Data Sheet . (2022, August 14). Conrad Electronic SE. [Link]
SAFETY DATA SHEET - 3-(Piperidin-4-yl)quinolin-2(1H)-one hydrochloride . (2024, April 17). Angene Chemical. [Link]
Safety Data Sheet(SDS) - PC/ABS FR GC-1150HC . (2022, December 26). GS Caltex. [Link]
Aniline - Incident management . (2022, August 15). GOV.UK. [Link]
Amine Disposal For Businesses . Collect and Recycle. [Link]
Guidelines: Handling and Disposal of Chemicals . Purdue Engineering. [Link]
Personal protective equipment for handling 2-Piperidin-4-yl-phenylamine 2HCl
Safe Handling & PPE Protocol: 2-Piperidin-4-yl-phenylamine 2HCl Executive Summary & Chemical Context 2-Piperidin-4-yl-phenylamine 2HCl (also known as 2-(4-Piperidinyl)aniline dihydrochloride) is a critical intermediate s...
Author: BenchChem Technical Support Team. Date: February 2026
Safe Handling & PPE Protocol: 2-Piperidin-4-yl-phenylamine 2HCl
Executive Summary & Chemical Context
2-Piperidin-4-yl-phenylamine 2HCl (also known as 2-(4-Piperidinyl)aniline dihydrochloride) is a critical intermediate scaffold used in the synthesis of bioactive molecules, including kinase inhibitors and targeted protein degraders (PROTACs). As a dihydrochloride salt of an aryl-amine/piperidine hybrid, this compound presents a dual hazard profile: corrosivity due to the acidic salt form and toxicity/sensitization potential inherent to the aniline pharmacophore.
This guide provides a rigorous safety framework for researchers, emphasizing the "Precautionary Principle" where specific toxicological data is limited. Treat this compound as a Hazardous Solid (Corrosive/Toxic) .
Expert Insight: Why Double Glove? Aniline derivatives can permeate standard nitrile over time. The inner glove provides a "breakthrough" buffer, while the outer glove is sacrificial.
PPE Selection Logic (Decision Tree)
Figure 1: Decision logic for selecting PPE based on physical state and engineering controls.
Operational Protocols
A. Storage & Stability
Hygroscopicity: Dihydrochloride salts are often hygroscopic. Moisture absorption leads to hydrolysis (acid generation) and "clumping," which increases weighing risks.
Condition: Store at 2-8°C (or room temperature if specified by CoA) in a desiccator or tightly sealed container with silica gel.
Light Sensitivity: Anilines can oxidize (darken) over time. Store in amber vials or foil-wrapped containers.
B. Weighing & Transfer (The Critical Step)
The highest risk of exposure occurs during the transfer of the solid powder.
Preparation:
Place the balance inside a chemically certified fume hood.
If the balance is external, use a static-free powder funnel and a tared vial to minimize open-air transfer.
Static Control:
Use an anti-static gun or ionizer on the spatula and vial. Charged powders can "jump," creating invisible aerosol clouds.
Transfer:
Do not use a scoopula for small amounts (<10 mg). Use a micro-spatula.
Technique: Tap the spatula gently against the inside wall of the receiving vessel to dislodge powder, keeping it below the rim.
Cleanup:
Immediately wipe the balance area with a moist paper towel (dampened with 5% Sodium Bicarbonate solution) to neutralize invisible acidic residues.
C. Solubilization
Solvent Choice: Soluble in water, DMSO, and Methanol.
Exotherm: Dissolving 2HCl salts in water can be slightly exothermic. Add the solid to the solvent slowly.
Neutralization: If the free base is required, treat the solution with a base (e.g.,
or ). Caution: This generates gas () or heat.[2] Perform in a vented vial.
Safe Handling Workflow
Figure 2: Step-by-step workflow emphasizing the high-risk zones of weighing and solubilization.
Emergency Response & Disposal
Spill Management
Evacuate: If a large amount (>500 mg) of powder is aerosolized, evacuate the immediate area for 15 minutes to allow dust to settle/vent.
PPE Up: Wear goggles, double gloves, and a lab coat.
Neutralize: Cover the spill with Sodium Bicarbonate (Baking Soda) or a spill pillow. This neutralizes the acidity of the 2HCl salt.
Collect: Sweep up carefully (do not create dust) or use a HEPA vacuum.
Clean: Wipe the surface with water, then ethanol.
First Aid
Eye Contact: Rinse immediately with water for 15 minutes , holding eyelids open.[3] The acidity can cause rapid corneal damage. Seek medical attention.
Skin Contact: Wash with soap and water.[2][3][4][5][6][7][8] Monitor for redness (irritation) or bluing of lips/nails (signs of methemoglobinemia from aniline absorption).
Disposal Strategy
Waste Stream: Classify as "Acidic Organic Waste" or "Toxic Organic Waste" .
Segregation: Do not mix with strong oxidizers (e.g., nitric acid) or strong bases (unless part of a controlled neutralization protocol).
Labeling: Clearly label waste containers with "Contains Aniline Derivative" and "Corrosive (Acidic)".
References
PubChem. 2-(Piperidin-4-yl)aniline Derivatives (Compound Summary). National Library of Medicine. Available at: [Link]
ECHA (European Chemicals Agency). Registration Dossier: Aniline and Piperidine Salts. Available at: [Link]